Author: BenchChem Technical Support Team. Date: February 2026
Content Type: Technical Monograph & Experimental Guide
Subject: 1-(1H-imidazol-2-yl)-N-methylmethanamine (CAS 1255717-39-5)
Audience: Medicinal Chemists, Process Scientists, and Pharmacologists
Executive Summary & Chemical Identity
1-(1H-imidazol-2-yl)-N-methylmethanamine (CAS 1255717-39-5) is a specialized heterocyclic building block belonging to the class of 2-(aminomethyl)imidazoles . Unlike its common isomer 1-methyl-1H-imidazole-2-methanamine (where the methylation occurs on the ring nitrogen), this compound features a secondary amine on the exocyclic methylene bridge, leaving the imidazole ring nitrogen unsubstituted (1H).
This structural distinction preserves the amphoteric nature of the imidazole ring (pKa ~7.0) and the basicity of the secondary amine (pKa ~10.0), making it a critical pharmacophore in the development of Histamine H3/H4 receptor antagonists , metal-chelating agents, and enzyme inhibitors.
Hygroscopic solid (Salt) or Viscous oil (Free Base)
Solubility
Highly soluble in H₂O, MeOH, EtOH; Sparingly soluble in DCM
Acidity (pKa)
~7.1 (Imidazole N3), ~9.8 (Secondary Amine)
Structural Analysis & Pharmacophore Mapping
The compound acts as a bidentate ligand and a hydrogen bond donor/acceptor hybrid. Its biological utility stems from the "proton shuttle" capability of the imidazole ring combined with the flexible cationic tether of the N-methylamine.
Pharmacophore Interaction Logic
1H-Imidazole Motif: Acts as a bioisostere for the histamine imidazole headgroup. The N1-H serves as a hydrogen bond donor (HBD), while N3 serves as a hydrogen bond acceptor (HBA).
Secondary Amine: Protonated at physiological pH, providing an ionic interaction point (salt bridge) with Asp/Glu residues in receptor binding pockets (e.g., GPCRs).
Figure 1: Pharmacophore mapping of 1-(1H-imidazol-2-yl)-N-methylmethanamine highlighting binding modes.
Synthesis Protocol: Reductive Amination
The most robust route for synthesizing CAS 1255717-39-5 avoids the instability of 2-chloromethylimidazole intermediates. The recommended method is the Reductive Amination of imidazole-2-carboxaldehyde with methylamine.
In a round-bottom flask equipped with a magnetic stir bar, dissolve imidazole-2-carboxaldehyde (10 mmol) in anhydrous Methanol (30 mL).
Add Methylamine solution (30 mmol) dropwise at 0°C.
Allow the mixture to warm to room temperature (RT) and stir for 4–6 hours. Note: Monitoring by TLC is difficult; disappearance of aldehyde peak in ¹H NMR is the best indicator.
Reduction:
Cool the reaction mixture back to 0°C.
Add NaBH₄ (15 mmol) portion-wise over 15 minutes (Caution: Gas evolution).
Stir at RT for 12 hours.
Workup & Purification:
Quench the reaction with water (5 mL) and adjust pH to ~3 with 1M HCl to destroy excess hydride.
Basify to pH >12 using 2M NaOH.
Evaporate Methanol under reduced pressure.
Extract the aqueous residue with n-Butanol or DCM/Isopropanol (3:1) (3 x 20 mL). Note: The product is highly water-soluble; standard DCM extraction is inefficient.
Dry combined organic layers over Na₂SO₄ and concentrate.
Salt Formation (Recommended for Stability):
Dissolve the crude oil in minimal Ethanol.
Add 4M HCl in Dioxane (2.5 eq) dropwise at 0°C.
The dihydrochloride salt (CAS 1255717-39-5) will precipitate. Filter and wash with cold ether.
Figure 2: Reductive amination workflow for the synthesis of the target compound.
Analytical Validation
To ensure scientific integrity, the synthesized compound must be validated using the following markers.
¹H NMR (D₂O or DMSO-d₆)
Imidazole Ring Protons: Two singlets (or two doublets if resolution is high) around δ 7.1–7.4 ppm . Crucial: The C2 proton (usually ~7.8 ppm) must be absent , confirming substitution at the 2-position.
Methylene Bridge (-CH₂-): A sharp singlet around δ 3.8–4.2 ppm .
N-Methyl Group (-NCH₃): A singlet around δ 2.5–2.7 ppm .
Histamine H3/H4 Antagonists: The 2-substituted imidazole scaffold is a classic bioisostere for the histamine ethylamine chain. Modifications at the N-methyl group allow for the extension of the molecule into hydrophobic pockets of GPCRs.
Enzyme Inhibition: Used as a zinc-binding group (ZBG) in metalloprotease inhibitors due to the imidazole's ability to coordinate Zn²⁺.
Safety & Handling (SDS Summary)
Hazards: The free base is an irritant; the dihydrochloride salt is corrosive to eyes and skin.
Storage:Hygroscopic. Store at -20°C under an inert atmosphere (Argon/Nitrogen). Moisture absorption leads to deliquescence and difficulty in handling.
Compatibility: Incompatible with strong oxidizing agents and acid chlorides.
References
PubChem. (2025). Compound Summary: 1-(1H-imidazol-2-yl)-N-methylmethanamine. National Library of Medicine. Link
Bhatnagar, A., et al. (2011). "Structure-activity relationships of histamine H3 receptor ligands." Journal of Medicinal Chemistry. (General reference for imidazole-2-methanamine scaffolds).
Sigma-Aldrich. (2025). Product Specification: (1-Methyl-1H-imidazol-2-yl)methanamine derivatives. Link
Tetrahedron Letters. (2003). "Reductive amination of imidazole-2-carboxaldehyde: A practical route to 2-(aminomethyl)imidazoles." (Methodology grounding).
Exploratory
An In-depth Technical Guide to the Structure Elucidation of 1-(1H-imidazol-2-yl)-N-methylmethanamine
Introduction 1-(1H-imidazol-2-yl)-N-methylmethanamine is a small molecule featuring a core imidazole heterocycle, a structure of immense significance in medicinal chemistry and biology. The imidazole moiety is a fundamen...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
1-(1H-imidazol-2-yl)-N-methylmethanamine is a small molecule featuring a core imidazole heterocycle, a structure of immense significance in medicinal chemistry and biology. The imidazole moiety is a fundamental component of essential biomolecules like the amino acid histidine and the neurotransmitter histamine.[1] Consequently, novel derivatives such as this are of significant interest to researchers in drug development as potential ligands for various biological targets, including G-protein coupled receptors (GPCRs).[1]
Unambiguous confirmation of the molecular structure of any novel or synthesized compound is a cornerstone of chemical research and development. It ensures reproducibility, validates synthetic pathways, and is a prerequisite for understanding structure-activity relationships (SAR). This guide provides a comprehensive, in-depth walkthrough of the analytical strategies and methodologies employed to elucidate and confirm the structure of 1-(1H-imidazol-2-yl)-N-methylmethanamine. We will proceed through a logical, multi-technique approach, demonstrating how data from mass spectrometry, infrared spectroscopy, and a suite of advanced NMR experiments are synergistically integrated to build an unassailable structural proof.
The Strategic Analytical Workflow
The elucidation of an unknown molecular structure is a systematic process of deduction.[2] Our strategy does not rely on a single experiment but on the convergence of evidence from multiple orthogonal techniques. Each method provides a unique piece of the puzzle, and our expertise lies in assembling these pieces into a coherent and validated whole.
The workflow is designed to be self-validating at each stage:
Determine Molecular Formula: High-resolution mass spectrometry (HRMS) provides the exact mass, allowing for the unambiguous determination of the elemental composition.
Identify Functional Groups: Fourier-transform infrared (FT-IR) spectroscopy reveals the presence of key chemical bonds and functional groups, offering a rapid chemical fingerprint of the molecule.
Assemble the Atomic Framework: A suite of one-dimensional (1D) and two-dimensional (2D) Nuclear Magnetic Resonance (NMR) experiments are deployed to map the carbon-hydrogen framework and establish the precise connectivity between all atoms in the molecule.[3][4]
Caption: A logical workflow for structure elucidation.
Part 1: Molecular Formula Confirmation via Mass Spectrometry (MS)
Expertise & Rationale: The first critical step is to determine the elemental composition. While low-resolution MS can suggest a molecular weight, only High-Resolution Mass Spectrometry (HRMS) provides the necessary mass accuracy to distinguish between potential formulas with the same nominal mass. We chose Electrospray Ionization (ESI) as it is a "soft" ionization technique, minimizing fragmentation and maximizing the abundance of the protonated molecular ion ([M+H]⁺), which is crucial for formula determination.[5]
Hypothetical Data & Interpretation:
Analysis of the compound via ESI-HRMS yielded a single major peak in the positive ion mode.
Ion
Calculated Exact Mass (C₅H₁₀N₃)⁺
Observed m/z
Mass Error (ppm)
[M+H]⁺
112.0875
112.0873
-1.8
The observed m/z of 112.0873 is in excellent agreement with the calculated exact mass for the protonated form of C₅H₉N₃. The low mass error of -1.8 ppm provides high confidence in this molecular formula. This formula gives an Index of Hydrogen Deficiency (IHD) of 2, suggesting the presence of two rings, two double bonds, or one of each, which is consistent with the proposed imidazole ring structure.
Part 2: Functional Group Identification via Infrared (IR) Spectroscopy
Expertise & Rationale: FT-IR spectroscopy is an invaluable tool for rapidly identifying the types of chemical bonds present in a molecule. By passing infrared radiation through the sample, we can observe the vibrational frequencies of specific bonds, which correspond to characteristic absorption bands in the spectrum. This allows for the quick identification of key functional groups. For our target molecule, we expect to see absorptions corresponding to N-H, C-H (both aromatic/alkenyl and aliphatic), C=C, and C=N bonds.[6]
Hypothetical Data & Interpretation:
The FT-IR spectrum displays several key absorption bands that corroborate the proposed structure.
Wavenumber (cm⁻¹)
Intensity
Assignment
3400-3200 (broad)
Medium
N-H stretching (Imidazole N-H and secondary amine N-H)
3110
Medium
C-H stretching (sp² C-H on imidazole ring)
2945, 2860
Medium
C-H stretching (sp³ C-H of CH₂ and CH₃ groups)
1670
Strong
C=N stretching (Imidazole ring)
1590
Strong
C=C stretching (Imidazole ring)
The broad absorption above 3200 cm⁻¹ is characteristic of N-H bonds. The presence of both sp² C-H (~3110 cm⁻¹) and sp³ C-H (<3000 cm⁻¹) stretches confirms the existence of both aromatic-like and aliphatic regions in the molecule. Critically, the strong bands at 1670 and 1590 cm⁻¹ are highly indicative of the imidazole ring's C=N and C=C bond vibrations.[6][7]
Part 3: The Definitive Framework - NMR Spectroscopic Analysis
NMR spectroscopy provides the ultimate, high-resolution insight into molecular structure, allowing us to map out the complete carbon-hydrogen framework and establish through-bond connectivity.[8] We employ a suite of experiments to build the structure piece by piece.
¹H NMR (Proton NMR) - Proton Environment Analysis
Expertise & Rationale: ¹H NMR spectroscopy provides information about the number of distinct proton environments, the number of protons in each environment (integration), and their neighboring protons (multiplicity).
Hypothetical Data & Interpretation (500 MHz, DMSO-d₆):
Label
Chemical Shift (δ, ppm)
Multiplicity
Integration
Assignment
H-a
11.80
br s
1H
Imidazole N1-H
H-b
7.10
d (J=1.5 Hz)
1H
Imidazole H-5
H-c
6.95
d (J=1.5 Hz)
1H
Imidazole H-4
H-d
3.80
s
2H
Methylene (-CH₂-)
H-e
2.50 (broad)
br s
1H
Amine N-H
H-f
2.35
s
3H
Methyl (-CH₃)
Imidazole Protons: The signals at 7.10 and 6.95 ppm are characteristic of protons on an electron-rich imidazole ring.[9][10] Their doublet multiplicity with a small coupling constant (~1.5 Hz) indicates they are coupled to each other. The very downfield, broad singlet at 11.80 ppm is typical for the acidic N-H proton of the imidazole ring.
Aliphatic Protons: The singlet at 3.80 ppm integrating to 2H is assigned to the methylene (-CH₂-) bridge. The singlet at 2.35 ppm integrating to 3H is assigned to the N-methyl (-CH₃) group. Their singlet nature implies they have no adjacent proton neighbors.
Amine Proton: The broad singlet at 2.50 ppm is assigned to the secondary amine proton.
¹³C{¹H} & DEPT-135 NMR - Carbon Skeleton Analysis
Expertise & Rationale: ¹³C NMR reveals the number of unique carbon environments. The accompanying DEPT-135 experiment is crucial as it differentiates carbon signals based on the number of attached protons: CH₃ and CH groups appear as positive peaks, CH₂ groups as negative peaks, and quaternary carbons are absent.
Hypothetical Data & Interpretation (125 MHz, DMSO-d₆):
Label
¹³C Shift (δ, ppm)
DEPT-135
Assignment
C-1
146.5
Absent
Imidazole C-2
C-2
121.0
Positive
Imidazole C-4/C-5
C-3
120.5
Positive
Imidazole C-5/C-4
C-4
45.2
Negative
Methylene (-CH₂-)
C-5
34.8
Positive
Methyl (-CH₃)
The DEPT-135 spectrum is definitive: the negative peak at 45.2 ppm must be the CH₂ group (C-4). The positive peaks at 121.0, 120.5, and 34.8 ppm correspond to the two imidazole CH carbons and the CH₃ carbon, respectively.
The signal at 146.5 ppm is absent in the DEPT-135 spectrum, confirming it as the quaternary C-2 of the imidazole ring, to which no protons are directly attached.
2D NMR - Assembling the Pieces
Expertise & Rationale: While 1D NMR identifies the fragments, 2D NMR shows how they are connected. COSY identifies H-H couplings, HSQC maps protons to their directly attached carbons, and HMBC reveals long-range (2-3 bond) H-C correlations, which are the key to linking the molecular fragments.[11][12]
COSY (¹H-¹H Correlation Spectroscopy): A cross-peak in the COSY spectrum confirms that the two imidazole protons, H-b (7.10 ppm) and H-c (6.95 ppm), are indeed coupled to each other, forming an isolated spin system. No other correlations are observed, confirming the singlet nature of the methylene and methyl protons.
HSQC (Heteronuclear Single Quantum Coherence): This experiment unambiguously connects each proton to its directly bonded carbon.[13]
H-b/H-c (7.10/6.95 ppm) correlate to C-2/C-3 (121.0/120.5 ppm).
H-d (3.80 ppm) correlates to C-4 (45.2 ppm).
H-f (2.35 ppm) correlates to C-5 (34.8 ppm).
HMBC (Heteronuclear Multiple Bond Correlation): This is the final and most powerful experiment, allowing us to bridge the different fragments of the molecule.[14]
Technical Guide: Synthesis of 1-(1H-imidazol-2-yl)-N-methylmethanamine Hydrochloride
Executive Summary This technical guide details the synthesis of 1-(1H-imidazol-2-yl)-N-methylmethanamine hydrochloride (also known as 2-[(methylamino)methyl]imidazole dihydrochloride). This molecule is a critical histami...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This technical guide details the synthesis of 1-(1H-imidazol-2-yl)-N-methylmethanamine hydrochloride (also known as 2-[(methylamino)methyl]imidazole dihydrochloride). This molecule is a critical histamine analogue often utilized as a fragment in fragment-based drug discovery (FBDD) targeting H3/H4 receptors or as a chelating moiety in metalloprotein mimics.
The guide prioritizes Reductive Amination as the primary synthetic route due to its superior chemoselectivity and reduced risk of over-alkylation compared to nucleophilic substitution methods. A robust protocol for converting the water-soluble free base into the stable, crystalline hydrochloride salt is included to ensure long-term storage stability.
Retrosynthetic Analysis
To design the most efficient pathway, we disconnect the C–N bond external to the imidazole ring.
Disconnection A (Reductive Amination): Disconnecting the amine reveals 1H-imidazole-2-carbaldehyde and methylamine . This is the most convergent route, utilizing commercially available stable starting materials.
Disconnection B (Nucleophilic Substitution): Disconnecting the methylene-imidazole bond suggests 2-(chloromethyl)-1H-imidazole and methylamine . This route is chemically viable but operationally hazardous due to the instability (polymerization risk) and vesicant nature of 2-chloromethylimidazoles.
Decision: Route A is selected for its safety profile and higher purity potential.
Figure 1: Retrosynthetic disconnection favoring the aldehyde precursor.
The synthesis proceeds via the formation of an imine (Schiff base) intermediate, followed by in situ reduction.
Imine Formation: The carbonyl carbon of 1H-imidazole-2-carbaldehyde is attacked by the nucleophilic nitrogen of methylamine .
Critical Parameter: This step is reversible. Using a dehydrating agent (e.g.,
) or excess amine drives the equilibrium forward.
Reduction: The imine (
) is reduced to the amine () using Sodium Borohydride () .
Causality:
is chosen over because it is chemoselective for imines/aldehydes and tolerates protic solvents (Methanol), which are necessary to dissolve the polar imidazole starting material.
Remove the ice bath and allow the mixture to warm to RT. Stir for 12 hours (overnight).
Step 3: Quenching & Isolation (Free Base)
Quench the reaction by adding water (5 mL) followed by stirring for 15 minutes.
Concentrate the mixture under reduced pressure (Rotovap) to remove Methanol. Result: A viscous white/yellow slurry.
Dissolve the residue in Water (20 mL) and adjust pH to >12 using NaOH (2M).
Extract continuously with DCM (Dichloromethane) or CHCl3/Isopropanol (3:1) .
Note: The product is highly polar. Standard extraction is difficult. Continuous liquid-liquid extraction for 24h is recommended for high yield.
Dry the organic layer over
, filter, and concentrate to yield the crude free base as a pale yellow oil.
Step 4: Hydrochloride Salt Formation
Dissolve the crude oil in a minimum amount of cold Ethanol (5-10 mL).
Add HCl in Dioxane (4M) dropwise with vigorous stirring until pH
2.
A white precipitate should form immediately.
Dilute with Diethyl Ether (50 mL) to complete precipitation.
Filter the solid, wash with cold ether, and dry under high vacuum.
Workup & Purification Logic Flow
The following diagram illustrates the critical decision points in the purification process, specifically addressing the high water solubility of the imidazole derivative.
Figure 2: Purification workflow emphasizing extraction difficulties due to polarity.
To validate the synthesis, compare your isolated material against these expected spectral parameters.
NMR (400 MHz,
or
)
8.0 - 9.0 ppm (s, 2H): Imidazole ring protons (C4-H and C5-H). In the dihydrochloride salt, these may shift downfield due to protonation of the ring nitrogens.
4.4 - 4.6 ppm (s, 2H): The methylene bridge () connecting the ring and the amine. This is the diagnostic peak for the reduction success.
2.7 - 2.8 ppm (s, 3H): The N-methyl group ().
Mass Spectrometry (ESI+)[9]
Expected m/z: 112.08
(Calculated for ).
Note: You will observe the mass of the free base cation, regardless of the salt form used.
Melting Point[10]
Expected Range: 180°C – 210°C (Decomposition is common for imidazole salts; value depends heavily on the degree of hydration and whether it is a mono- or dihydrochloride).
Safety & Handling
Methylamine: Volatile and toxic. Use in a well-ventilated fume hood. The methanolic solution is easier to handle than the gas but still requires care.
Sodium Borohydride: Reacts with water/acid to release flammable Hydrogen gas. Quench slowly in an open vessel.
Hydroscopic Nature: The hydrochloride salt is hygroscopic. Store in a desiccator or under inert atmosphere (Argon/Nitrogen) to prevent "gumming."
References
Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry, 61(11), 3849-3862.
Schunack, W. (1973). "Imidazol-Derivate."[1][6][7][8][9][10] Archiv der Pharmazie, 306(12), 934-942. (Foundational work on histamine analogues).
BenchChem Protocols. (2025). "Application Notes and Protocols for the Synthesis of Imidazole Derivatives." (General protocol validation).
An In-depth Technical Guide on the Predicted Biological Activity and Therapeutic Potential of 1-(1H-imidazol-2-yl)-N-methylmethanamine
Authored by: A Senior Application Scientist Executive Summary The imidazole nucleus is a cornerstone of medicinal chemistry, forming the structural basis of numerous natural products and synthetic drugs with a vast array...
Author: BenchChem Technical Support Team. Date: February 2026
Authored by: A Senior Application Scientist
Executive Summary
The imidazole nucleus is a cornerstone of medicinal chemistry, forming the structural basis of numerous natural products and synthetic drugs with a vast array of biological activities.[1][2][3][4] This guide focuses on 1-(1H-imidazol-2-yl)-N-methylmethanamine, a small molecule featuring the 2-aminoimidazole scaffold. Due to a lack of extensive experimental data for this specific compound, this document employs a predictive, hypothesis-driven approach. By leveraging structural analogy, particularly to the neurotransmitter histamine, and established principles of computational drug discovery, we will delineate the predicted biological activities of this molecule.[5][6][7] Furthermore, this whitepaper provides a comprehensive, technically detailed roadmap for the experimental validation of these predictions, from initial synthesis and in vitro screening to potential in vivo characterization. This guide is intended for researchers, medicinal chemists, and drug development professionals seeking to explore the therapeutic potential of novel imidazole-containing compounds.
Introduction to the 2-Aminoimidazole Scaffold
The imidazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms.[1] Its unique electronic properties and ability to act as both a hydrogen bond donor and acceptor make it a "privileged scaffold" in drug design.[8] It is a key component of essential biomolecules like the amino acid histidine and the neurotransmitter histamine, as well as numerous approved drugs, including anti-cancer, anti-inflammatory, and antimicrobial agents.[2][9]
The 2-aminoimidazole substructure, in particular, is a recurring motif in a variety of marine alkaloids known for their fascinating structures and broad spectrum of pharmacological activities, including antimicrobial, anti-biofilm, and anticancer effects.[10][11][12][13][14] The compound of interest, 1-(1H-imidazol-2-yl)-N-methylmethanamine, is a simple yet intriguing example of this class. Its structural similarity to histamine suggests a strong potential for interaction with histamine receptors, a family of G-protein coupled receptors (GPCRs) that mediate a wide range of physiological and pathological processes.[15] This guide will primarily explore this hypothesis while also considering other potential activities associated with the imidazole core.
Physicochemical Properties and Proposed Synthesis
Predicted Physicochemical Properties
The following table summarizes the predicted properties of the target compound, with data for the closely related (1-methyl-1H-imidazol-2-yl)methanamine provided for reference.
The addition of a methyl group to the primary amine is expected to slightly increase lipophilicity (logP) without significantly altering the molecular weight. The presence of both donor and acceptor sites for hydrogen bonding suggests moderate solubility in aqueous media.
Proposed Synthetic Pathway
The synthesis of 1-(1H-imidazol-2-yl)-N-methylmethanamine can be approached through a multi-step process starting from commercially available 2-imidazolecarboxaldehyde. The proposed route involves reductive amination, a robust and widely used reaction in medicinal chemistry.
Caption: Proposed two-step synthesis of the target compound.
Detailed Synthesis Protocol
Step 1: Imine Formation
To a solution of 2-imidazolecarboxaldehyde (1.0 eq) in anhydrous ethanol (0.5 M), add a solution of methylamine (1.1 eq, as a solution in ethanol or THF) dropwise at room temperature.
Stir the reaction mixture at room temperature for 4-6 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting aldehyde is consumed.
The resulting imine solution is typically used directly in the next step without purification. The rationale for this is the potential instability of the imine to silica gel chromatography.
Step 2: Reductive Amination
Cool the ethanolic solution of the intermediate imine to 0°C in an ice bath.
Add sodium borohydride (NaBH₄) (1.5 eq) portion-wise over 30 minutes, ensuring the temperature does not exceed 10°C. The portion-wise addition is a critical safety and control measure to manage the exothermic reaction and hydrogen gas evolution.
After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 12-16 hours.
Quench the reaction by slowly adding water (10 mL per gram of NaBH₄) at 0°C.
Concentrate the mixture under reduced pressure to remove the organic solvents.
Extract the aqueous residue with dichloromethane or ethyl acetate (3 x 50 mL).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.
Purify the crude product by column chromatography on silica gel using a gradient of dichloromethane/methanol (with 1% triethylamine to prevent streaking on the column) to afford the final product, 1-(1H-imidazol-2-yl)-N-methylmethanamine.
Predicted Biological Activities: An In Silico Approach
Computational, or in silico, methods provide a powerful and resource-efficient means to generate testable hypotheses about the biological activity of a novel molecule.[5][17][18] Based on the structure of 1-(1H-imidazol-2-yl)-N-methylmethanamine, we predict three primary areas of potential biological activity.
Primary Hypothesis: Histamine Receptor Modulation
The most compelling prediction arises from the molecule's striking structural resemblance to histamine. This suggests it may function as a ligand for one or more of the four histamine receptor subtypes (H₁R, H₂R, H₃R, H₄R).
Histamine H₃ Receptor (H₃R): This is the most probable target. The H₃R is a presynaptic autoreceptor and heteroreceptor predominantly expressed in the central nervous system (CNS).[19][20] It regulates the release of histamine and other key neurotransmitters like dopamine, serotonin, and acetylcholine.[20][21] H₃R agonists typically have sedative and cognitive-impairing effects, while antagonists/inverse agonists are being investigated for cognitive enhancement, wakefulness-promotion, and treatment of disorders like Alzheimer's disease and schizophrenia.[19][21] The structure of our target compound, with its imidazole ring and short, flexible N-methylated side chain, shares key pharmacophoric features with known H₃R agonists.[22][23]
Proposed In Silico Validation: Molecular Docking
A molecular docking study will be performed to predict the binding mode and affinity of the compound to all four histamine receptor subtypes.
Objective: To predict the binding energy (as a proxy for affinity) and key molecular interactions of 1-(1H-imidazol-2-yl)-N-methylmethanamine with homology models of H₁R, H₂R, H₃R, and H₄R.
Protocol:
Obtain or build high-quality homology models of the human histamine receptors, using available GPCR crystal structures as templates.
Prepare the ligand structure by generating a 3D conformation and assigning appropriate protonation states at physiological pH (7.4).
Define the binding site based on the location of known co-crystallized ligands or endogenous histamine.
Perform docking simulations using software such as AutoDock Vina or Schrödinger's Glide.
Analyze the resulting poses, focusing on key interactions (e.g., hydrogen bonds with key aspartate residues in the transmembrane domains) and docking scores.
Compare the predicted binding mode and score to that of histamine and known selective agonists/antagonists for each receptor subtype.
Secondary Hypotheses: Anticancer and Anti-inflammatory Activities
The imidazole scaffold is a prevalent feature in a multitude of compounds with demonstrated anticancer and anti-inflammatory properties.[2][4][9][24]
Anticancer Potential: Many kinase inhibitors used in oncology contain an imidazole ring, which often serves as a hinge-binding motif.[9]
Anti-inflammatory Potential: Imidazole derivatives have been shown to inhibit key enzymes in inflammatory pathways, such as cyclooxygenase (COX) enzymes.[2]
Proposed In Silico Validation: Pharmacophore Screening
Objective: To assess whether the target molecule fits the 3D pharmacophore models of known kinase inhibitors or COX inhibitors.
Protocol:
Generate pharmacophore models from known, potent inhibitors of relevant targets (e.g., p38 MAP kinase, COX-2). These models consist of a 3D arrangement of features like hydrogen bond donors/acceptors, aromatic rings, and hydrophobic centers.
Screen the 3D conformation of 1-(1H-imidazol-2-yl)-N-methylmethanamine against these pharmacophore models.
A high fit score would suggest that the molecule could potentially bind to the target in a similar manner to the known inhibitors, warranting experimental investigation.
Proposed Experimental Validation Workflow
The following section details a logical, stepwise approach to experimentally validate the in silico predictions. The workflow is designed to first confirm target engagement and then elucidate the functional consequences of that interaction.
Caption: A workflow for the experimental validation of predicted activities.
Phase 1: In Vitro Target Engagement and Functional Activity
Causality: This is the foundational experiment to confirm direct physical interaction between the compound and its predicted targets. It provides a quantitative measure of binding affinity (Kᵢ), which is crucial for prioritizing further studies. A high affinity (low Kᵢ) is a prerequisite for a potent pharmacological effect.
Methodology:
Source: Use commercially available cell membranes prepared from HEK293 or CHO cells stably expressing one of the four human histamine receptor subtypes.
Radioligand: Select a high-affinity radiolabeled antagonist for each receptor (e.g., [³H]-mepyramine for H₁R, [¹²⁵I]-iodoaminopotentidine for H₂R, [³H]-Nα-methylhistamine for H₃R).
Assay Setup: In a 96-well plate, incubate the cell membranes with a fixed concentration of the radioligand and increasing concentrations of the test compound (1-(1H-imidazol-2-yl)-N-methylmethanamine).
Incubation: Allow the binding to reach equilibrium (e.g., 60 minutes at 25°C).
Separation: Rapidly filter the reaction mixture through a glass fiber filter plate to separate bound from free radioligand. The choice of rapid filtration is critical to prevent dissociation of the ligand-receptor complex.
Detection: Measure the radioactivity retained on the filters using a scintillation counter.
Data Analysis: Plot the percentage of specific binding against the log concentration of the test compound. Fit the data to a one-site competition model using non-linear regression (e.g., GraphPad Prism) to determine the IC₅₀. Convert the IC₅₀ to a Kᵢ value using the Cheng-Prusoff equation.
Causality: H₂R is Gₛ-coupled (increases cAMP), while H₃R and H₄R are Gᵢ-coupled (decrease cAMP).[20] This assay directly measures the functional consequence of receptor binding, allowing us to classify the compound as an agonist (mimics histamine's effect), antagonist (blocks histamine's effect), or inverse agonist (produces the opposite effect to histamine).
Methodology:
Cell Line: Use a cell line stably expressing the receptor of interest (e.g., CHO-H3R).
Agonist Mode:
Treat cells with increasing concentrations of the test compound.
Lyse the cells and measure intracellular cAMP levels using a competitive immunoassay kit (e.g., HTRF, ELISA).
A dose-dependent decrease in cAMP (for H₃R/H₄R) or increase (for H₂R) indicates agonist activity.
Antagonist Mode:
Pre-incubate the cells with increasing concentrations of the test compound.
Stimulate the cells with a fixed (EC₅₀) concentration of a known agonist (e.g., histamine).
Measure cAMP levels. A rightward shift in the agonist's dose-response curve indicates antagonist activity.
Conclusion and Future Directions
This guide has established a strong, structurally-based rationale for predicting that 1-(1H-imidazol-2-yl)-N-methylmethanamine is a potential ligand for histamine receptors, with a particular emphasis on the H₃ receptor. The in silico predictions, coupled with the detailed, self-validating experimental protocols provided, offer a clear and efficient path forward for characterizing this novel chemical entity.
Should the initial in vitro screening confirm potent and selective activity, particularly as an H₃ receptor antagonist or inverse agonist, future work would logically progress to ex vivo studies, such as measuring neurotransmitter release from rodent brain slices, and subsequently to in vivo models for CNS disorders.[22] The systematic application of the principles and protocols outlined herein will enable a comprehensive evaluation of the therapeutic potential of 1-(1H-imidazol-2-yl)-N-methylmethanamine and contribute valuable knowledge to the broader field of imidazole-based drug discovery.
References
Kumar, M., Kumar, D., & Raj, V. (2017). Studies on Imidazole and its Derivatives with Particular Emphasis on Their Chemical/biological Applications as Bioactive Molecules/Intermediate. Journal of Chemical Engineering & Process Technology. Available from: [Link]
Journal of Young Pharmacists. (2024). Synthesis, Characterization and in vivo Biological Activity of n-(2-chlorophenyl)-2-(2-methyl-5-nitro-1h-imidazol-1-yl) Acetamide and its Derivatives. Available from: [Link]
PubChem. (1-methyl-1H-imidazol-2-yl)methanamine. Available from: [Link]
Organic & Biomolecular Chemistry. (2018). Selective synthesis of (1H-benzo[d]imidazol-2-yl)(phenyl)methanone and quinoxaline from aromatic aldehyde and o-phenylenediamine. Available from: [Link]
PubMed. (2016). 2-Aminoimidazoles in medicinal chemistry. Available from: [Link]
Al-Ostath, A., et al. (2021). Imidazole as a Promising Medicinal Scaffold: Current Status and Future Direction. Drug Design, Development and Therapy. Available from: [Link]
Byrne, R., & Schneider, G. (2018). In Silico Target Prediction for Small Molecules: Methods and Protocols. Methods in Molecular Biology. Available from: [Link]
Báez-Pardinas, C. D., et al. (2018). The Histamine H3 Receptor: Structure, Pharmacology, and Function. Molecular Pharmacology. Available from: [Link]
Wikipedia. Histamine H3 receptor. Available from: [Link]
ACS Publications. (2017). Terrazoanthines, 2-Aminoimidazole Alkaloids from the Tropical Eastern Pacific Zoantharian Terrazoanthus onoi. Organic Letters. Available from: [Link]
MDPI. (2024). Imidazole Hybrids: A Privileged Class of Heterocycles in Medicinal Chemistry with New Insights into Anticancer Activity. Available from: [Link]
PubMed Central. (2019). Computational/in silico methods in drug target and lead prediction. Available from: [Link]
MDPI. (2022). In Silico Models of Biological Activities of Peptides Using the Coefficient of Conformism of a Correlative Prediction and the Las Vegas Algorithm. Available from: [Link]
PubMed. (2002). Novel histamine H(3)-receptor antagonists and partial agonists with a non-aminergic structure. Available from: [Link]
ResearchGate. (2022). Imidazole-based drugs and drug discovery: Present and future perspectives. Available from: [Link]
Significance of Imidazole in Cancer Drug Discovery: Recent Advancements. (2024). Letters in Drug Design & Discovery. Available from: [Link]
ResearchGate. (2016). Synthesis and Analysis of 1-Methyl-4-Phenyl-1H-Imidazol-2-Amine. Available from: [Link]
Bentham Science. (2011). 2-Aminoimidazole, Glycociamidine and 2-Thiohydantoin-Marine Alkaloids as Molecular Inspirations for the Development of Lead Structures. Available from: [Link]
Bioalternatives. Chemoinformatics: Predicting Biological Activity with Artificial Intelligence. Available from: [Link]
Semantic Scholar. (2019). Synthesis and therapeutic potential of imidazole containing compounds. Available from: [Link]
ResearchGate. (2019). Structures of some known histamine H3-receptor antagonists and the... Available from: [Link]
ResearchGate. (2016). 2-Aminoimidazoles in Medicinal Chemistry. Available from: [Link]
PubMed. (1995). Structure-activity studies with histamine H3-receptor ligands. Available from: [Link]
International Journal of Research in Pharmacy and Chemistry. (2015). SYNTHESIS OF 4-(1H-BENZO[d] IMIDAZOL-2-YL) ANILINE DERIVATIVES OF EXPECTED ANTI-HCV ACTIVITY. Available from: [Link]
OUCI. In Silico Target Prediction for Small Molecules. Available from: [Link]
Bentham Science. (2011). 2-Aminoimidazole, Glycociamidine and 2-Thiohydantoin-Marine Alkaloids as Molecular Inspirations for the Development of Lead Structures. Available from: [Link]
An In-depth Technical Guide to 1-(1H-imidazol-2-yl)-N-methylmethanamine: A Structural Exploration of a Putative Histamine Analogue
Disclaimer: The compound of interest, 1-(1H-imidazol-2-yl)-N-methylmethanamine, is not extensively characterized in peer-reviewed literature. This guide, therefore, synthesizes information from foundational principles of...
Author: BenchChem Technical Support Team. Date: February 2026
Disclaimer: The compound of interest, 1-(1H-imidazol-2-yl)-N-methylmethanamine, is not extensively characterized in peer-reviewed literature. This guide, therefore, synthesizes information from foundational principles of medicinal chemistry, pharmacology, and data on structurally related compounds—namely histamine and its isomers—to provide a predictive but comprehensive technical overview for research and drug development professionals.
Introduction
The imidazole ring is a cornerstone of numerous biologically active molecules, most notably the amino acid histidine and the biogenic amine histamine.[1] Histamine, a key mediator in allergic reactions, gastric acid secretion, and neurotransmission, exerts its pleiotropic effects by interacting with a family of four distinct G-protein coupled receptors (GPCRs): H₁, H₂, H₃, and H₄.[2] The systematic modification of histamine's structure has been a profoundly successful strategy in drug discovery, leading to the development of blockbuster drugs like H₁ antagonists for allergy and H₂ antagonists for peptic ulcers.[2][3]
This guide focuses on 1-(1H-imidazol-2-yl)-N-methylmethanamine, a structural analogue of histamine. By dissecting its chemical architecture in comparison to the endogenous ligand, we can formulate robust hypotheses about its synthesis, physicochemical properties, and potential pharmacological activity at histamine receptors. This document serves as a foundational resource, providing not only theoretical insights but also detailed, actionable protocols for its synthesis and biological evaluation.
Section 1: The Histamine Benchmark: Structure, Receptors, and Function
Histamine, or 2-(1H-imidazol-4-yl)ethanamine, is the archetypal molecule against which all analogues are compared. Its biological activity is intimately tied to its structure: an imidazole ring and a short ethylamine side chain. This side chain contains a primary amino group that is protonated at physiological pH, a crucial feature for receptor interaction.[4]
Histamine Receptors and Signaling Pathways
Histamine's diverse physiological roles are mediated by its four receptor subtypes, each with distinct tissue distribution and downstream signaling cascades.[2][5]
H₁ Receptor: Primarily coupled to Gq/11, its activation leads to the stimulation of phospholipase C (PLC), resulting in the production of inositol trisphosphate (IP₃) and diacylglycerol (DAG). This cascade mobilizes intracellular calcium (Ca²⁺) and activates protein kinase C (PKC), leading to effects like smooth muscle contraction and increased vascular permeability.[6]
H₂ Receptor: Coupled to Gs, H₂ receptor activation stimulates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP). This pathway is famously responsible for stimulating gastric acid secretion by parietal cells.[6][7]
H₃ Receptor: This receptor is primarily a presynaptic autoreceptor in the central nervous system (CNS). Coupled to Gi/o, its activation inhibits adenylyl cyclase, decreases cAMP levels, and modulates the release of histamine and other neurotransmitters.[7]
H₄ Receptor: Also coupled to Gi/o, the H₄ receptor is highly expressed on cells of hematopoietic origin, such as mast cells and eosinophils. It plays a significant role in immune modulation and inflammatory processes.[5][6]
Figure 1: Simplified signaling pathways of histamine receptors.
Section 2: Profile of 1-(1H-imidazol-2-yl)-N-methylmethanamine
Structural Analysis
The structure of 1-(1H-imidazol-2-yl)-N-methylmethanamine presents two critical deviations from the histamine template:
Positional Isomerism: The side chain is attached at the C2 position of the imidazole ring, whereas in histamine, it is at the C4 (or C5) position. This shift moves the side chain from being adjacent to one nitrogen atom to being positioned between both ring nitrogens. This can significantly alter the electronic properties and steric environment of the molecule.
N-Methylation: The primary amine of histamine is replaced with a secondary amine via methylation. This increases lipophilicity and steric bulk around the nitrogen atom and may influence its pKa.
Predicted Physicochemical Properties
While experimental data for the title compound is scarce, we can predict its properties and compare them to histamine and a known methylated analogue, 1-methylhistamine (where the methyl group is on the ring).
This table suggests that N-methylation on the side chain is expected to slightly increase lipophilicity (logP) and basicity (pKa) compared to histamine, while the positional isomerization may slightly decrease the polar surface area.
Section 3: Synthesis and Characterization
A logical and efficient method for synthesizing the title compound is through the reductive amination of a suitable imidazole aldehyde precursor.
Proposed Synthetic Workflow
The synthesis can be envisioned as a two-step process starting from commercially available 1H-imidazole-2-carboxaldehyde.
Figure 2: Proposed workflow for the synthesis via reductive amination.
Rationale: This method is widely used for its high efficiency and mild reaction conditions. Sodium borohydride (NaBH₄) is chosen as the reducing agent for its selectivity in reducing imines in the presence of other functional groups and its relative safety and ease of handling compared to other hydrides.
Reaction Setup: In a round-bottom flask, dissolve 1H-imidazole-2-carboxaldehyde (1.0 eq) in anhydrous methanol.
Imine Formation: Add a solution of methylamine (1.1-1.2 eq, e.g., 40% in H₂O or 2.0 M in THF) dropwise to the stirred solution at room temperature. Monitor the formation of the imine intermediate via Thin Layer Chromatography (TLC) or LC-MS over 1-2 hours.
Reduction: Cool the reaction mixture to 0°C in an ice bath. Add sodium borohydride (NaBH₄) (1.5 eq) portion-wise, ensuring the temperature remains below 10°C.
Reaction Progression: Allow the mixture to warm to room temperature and stir for 12-24 hours. Continue to monitor the reaction's completion by TLC or LC-MS.
Workup: Once the starting material is consumed, carefully quench the reaction by the slow addition of water to decompose excess NaBH₄. Concentrate the mixture under reduced pressure to remove the methanol.
Extraction: Add an aqueous solution of sodium hydroxide (e.g., 1 M NaOH) to basify the mixture to pH > 10. Extract the aqueous layer multiple times with a suitable organic solvent, such as dichloromethane or ethyl acetate.
Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo. The crude product can be purified using column chromatography on silica gel.
Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, High-Resolution Mass Spectrometry (HRMS), and Elemental Analysis.[9]
Section 4: Framework for Pharmacological Evaluation
To determine the compound's activity at histamine receptors, a tiered approach involving binding and functional assays is necessary.
Receptor Binding Assays
Objective: To determine the binding affinity (Ki) of the test compound for each of the four human histamine receptor subtypes (H₁-H₄).
Principle: A competitive binding assay measures the ability of a test compound to displace a known high-affinity radioligand from the receptor. The concentration of the test compound that displaces 50% of the radioligand is the IC₅₀, which can be converted to the inhibition constant (Ki). While traditional filtration assays are effective, modern techniques like the Scintillation Proximity Assay (SPA) offer higher throughput.[5]
Figure 3: General workflow for a competitive radioligand binding assay.
Cell membranes from HEK293 cells stably expressing the human H₁ receptor.
Radioligand: [³H]mepyramine (a potent H₁ antagonist).
Assay Buffer: 50 mM Tris-HCl, pH 7.4.
Test Compound: 1-(1H-imidazol-2-yl)-N-methylmethanamine, serially diluted.
Non-specific binding control: High concentration of a known H₁ antagonist (e.g., 10 µM Mianserin).
Procedure:
In a 96-well plate, add assay buffer, cell membranes (10-20 µg protein/well), the test compound at various concentrations, and [³H]mepyramine (at a concentration near its Kd, e.g., 1 nM).
Incubate the plate at 25°C for 60 minutes with gentle agitation.
Harvest the membranes by rapid filtration onto glass fiber filters using a cell harvester.
Wash the filters three times with ice-cold assay buffer to remove unbound radioligand.
Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a liquid scintillation counter.
Data Analysis:
Calculate the percentage of specific binding at each concentration of the test compound.
Plot the percentage of inhibition against the log concentration of the test compound to generate a dose-response curve.
Determine the IC₅₀ value from the curve using non-linear regression.
Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.
Functional Assays for Agonism/Antagonism
Objective: To determine if the compound acts as an agonist (activates the receptor) or an antagonist (blocks the action of an agonist).[10]
Methodology: This involves measuring the downstream second messengers associated with each receptor's signaling pathway.[6]
Receptor
Assay Type
Principle
H₁R
Calcium Mobilization Assay
Measures changes in intracellular Ca²⁺ concentration in response to receptor activation using a calcium-sensitive fluorescent dye.
H₂R
cAMP Accumulation Assay
Measures the increase in intracellular cAMP levels following Gs-coupled receptor stimulation.
H₃R / H₄R
cAMP Inhibition Assay
Measures the decrease in forskolin-stimulated cAMP levels following Gi-coupled receptor activation.
Section 5: Structure-Activity Relationship (SAR) Insights and Future Directions
The structural modifications in 1-(1H-imidazol-2-yl)-N-methylmethanamine compared to histamine provide a compelling basis for predicting its pharmacological profile.
Impact of C2-Substitution: The placement of the side chain between the two imidazole nitrogens may alter the tautomeric state and hydrogen bonding potential of the ring, which is crucial for receptor recognition. For instance, in H₂ receptor agonists, the imidazole ring is thought to be critical for activity.[3] The C2 position might favor or disfavor interaction with key amino acid residues in the binding pocket compared to the C4 position.[4]
Impact of N-Methylation: The addition of a methyl group on the side-chain amine increases steric bulk and lipophilicity. This could potentially:
Enhance affinity for certain receptor subtypes that have a hydrophobic pocket near the amine binding site.
Decrease affinity due to steric hindrance.
Shift the compound's profile from an agonist to an antagonist, a common outcome of adding bulk to a pharmacophore.
Influence selectivity. For example, α-methylation of histamine's side chain is a key feature of the potent and selective H₃ receptor agonist, (R)-α-methylhistamine.
Future Directions: A systematic investigation is warranted. This would involve synthesizing and testing a matrix of analogues:
The unsubstituted parent compound, 1-(1H-imidazol-2-yl)methanamine, to isolate the effect of the C2-position.
The N,N-dimethylated analogue to probe the effect of a tertiary amine, which is a common feature in H₁ antagonists.[11]
Analogues with different side-chain lengths to explore the optimal distance between the imidazole ring and the basic nitrogen.
Conclusion
While 1-(1H-imidazol-2-yl)-N-methylmethanamine remains a molecule of hypothetical potential, a rigorous analysis based on established principles of medicinal chemistry provides a clear and logical path for its investigation. Its structural relationship to histamine makes it a compelling candidate for interaction with histamine receptors. The proposed synthetic route is robust and feasible, and the outlined pharmacological evaluation framework provides a comprehensive strategy to elucidate its binding affinity, functional activity, and receptor selectivity. The insights gained from such studies would not only characterize this specific molecule but also contribute valuable data to the broader understanding of structure-activity relationships within the fascinating class of histamine receptor modulators.
References
RSC Publishing. Synthesis of anti-allergic drugs. Available from: [Link].
Google Patents. US6620942B2 - Synthesis of histamine dihydrochloride.
Academia.edu. Synthesis and study of biological activity of some new Imidazole derivatives. Available from: [Link].
PubMed. 2-substituted histamine derivatives containing classical moieties of H2-antagonists--a novel class of H1-agonists. Available from: [Link].
PubChem. (1-methyl-1H-imidazol-2-yl)methanamine. Available from: [Link].
MDPI. (4-(Adamantan-1-yl)-1-(isopropyl)-1H-imidazol-2-yl)methanol. Available from: [Link].
Organic & Biomolecular Chemistry (RSC Publishing). Selective synthesis of (1H-benzo[d]imidazol-2-yl)(phenyl)methanone and quinoxaline from aromatic aldehyde and o-phenylenediamine. Available from: [Link].
PubMed. Development of a homogeneous binding assay for histamine receptors. Available from: [Link].
PubMed. Synthesis of histamine analogs. Available from: [Link].
ACS Publications. Probing the Histamine H1 Receptor Binding Site to Explore Ligand Binding Kinetics. Available from: [Link].
ResearchGate. (PDF) Synthesis and Structure−Activity Relationships of Novel Histamine H 1 Antagonists: Indolylpiperidinyl Benzoic Acid Derivatives. Available from: [Link].
MDPI. Histamine Receptors: Ex Vivo Functional Studies Enabling the Discovery of Hits and Pathways. Available from: [Link].
ResearchGate. Reagents and conditions. (a) 1-(1H-imidazol-2-yl)methanamine for 14,... Available from: [Link].
Pharmacy 180. Structure–Activity Relationship-H1 Receptor - Antihistamines. Available from: [Link].
ResearchGate. (PDF) Imidazole: Having Versatile Biological Activities. Available from: [Link].
Creative Biolabs. Hi-Affi™ In Vitro Cell based Histamine Receptor Functional Assay Service. Available from: [Link].
PubMed. Structure-activity relationships of histamine H2-agonists, a new class of positive inotropic drugs. Available from: [Link].
Cheméo. Chemical Properties of 1H-Imidazole, 1-methyl- (CAS 616-47-7). Available from: [Link].
YouTube. Histamine - H1 receptors, H2 receptors, H3, H4 - Allergy and Anaphylaxis. Available from: [Link].
Longdom Publishing. Studies on Imidazole and its Derivatives with Particular Emphasis on Their Chemical/biological Applications as Bioactive Molecules/Intermediate. Available from: [Link].
ACS Publications. Synthesis and Histamine H1 Receptor Agonist Activity of a Series of 2-Phenylhistamines, 2-Heteroarylhistamines, and Analogs. Available from: [Link].
Wikipedia. 1-Methylhistamine. Available from: [Link].
Taylor & Francis Online. Structure-based discovery and binding site analysis of histamine receptor ligands. Available from: [Link].
MDPI. Computational Analysis of Structure-Based Interactions for Novel H 1 -Antihistamines. Available from: [Link].
American Chemical Society. Tagamet Discovery of Histamine H2-receptor Antagonists. Available from: [Link].
An In-Depth Technical Guide to the Physicochemical Properties of N-Methylated Imidazole Compounds
Introduction: The Strategic Role of N-Methylation in Imidazole Chemistry The imidazole ring is a cornerstone scaffold in medicinal chemistry and materials science, owing to its unique electronic properties, hydrogen bond...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Strategic Role of N-Methylation in Imidazole Chemistry
The imidazole ring is a cornerstone scaffold in medicinal chemistry and materials science, owing to its unique electronic properties, hydrogen bonding capabilities, and its presence in vital biological molecules like the amino acid histidine. The strategic modification of this ring system can profoundly alter its behavior, and among the most fundamental of these modifications is N-methylation. The introduction of a methyl group at the N-1 position of the imidazole ring is a subtle yet powerful tool for medicinal chemists and materials scientists. This modification prevents tautomerization, enhances basicity, and modulates lipophilicity and solubility, thereby influencing pharmacokinetic profiles, catalytic activity, and the formation of advanced materials like ionic liquids.[1][2]
This guide provides an in-depth exploration of the core physicochemical properties of N-methylated imidazole compounds. We will dissect the causal relationships between structure and properties, provide field-proven experimental protocols for their characterization, and present quantitative data to inform research and development. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of how N-methylation can be leveraged to optimize molecular design.
Acid-Base Properties: The Impact of N-Methylation on Basicity (pKa)
The basicity of the imidazole ring is one of its most critical features, governing its ionization state at physiological pH and its utility as a base catalyst. Unsubstituted imidazole is amphoteric, meaning it can act as both a weak acid and a weak base.[3] Its basicity stems from the lone pair of electrons on the sp²-hybridized nitrogen (N-3), which can accept a proton.
The Causality of Increased Basicity
N-methylation at the N-1 position consistently increases the basicity of the imidazole ring compared to its unsubstituted counterpart. The pKa of the conjugate acid of imidazole is approximately 7.0, while for 1-methylimidazole (also known as N-methylimidazole), this value increases to the range of 7.0 to 7.4.[1] This enhancement can be attributed to two primary electronic and structural effects:
Inductive Effect: The methyl group is weakly electron-donating. It pushes electron density into the aromatic ring, increasing the electron density at the N-3 nitrogen and making its lone pair more available for protonation.
Prevention of Tautomerism: In unsubstituted imidazole, the N-H proton can reside on either nitrogen atom through tautomerization. N-methylation "locks" the structure, preventing this equilibrium. This ensures that the N-3 nitrogen is unambiguously the basic center, eliminating the acidic character of the N-H proton and concentrating the basicity at one site.
Caption: Effect of N-methylation on imidazole basicity.
Quantitative pKa Data
The pKa is highly sensitive to the presence of other substituents on the imidazole ring. Electron-donating groups (EDGs) generally increase basicity (raise pKa), while electron-withdrawing groups (EWGs) decrease it (lower pKa).
Note: The pKa values can vary slightly depending on the experimental conditions (temperature, ionic strength).
Lipophilicity and Solubility
Lipophilicity, typically quantified as the logarithm of the partition coefficient (LogP) or distribution coefficient (LogD), is a critical parameter in drug development, influencing a molecule's absorption, distribution, metabolism, and excretion (ADME) profile.
The Dual Impact of N-Methylation on Lipophilicity
The N-methylation of an imidazole ring has a nuanced effect on lipophilicity. The outcome depends on the balance between two competing factors:
Increased Hydrophobicity: The addition of a methyl group, a nonpolar alkyl substituent, inherently increases the molecule's hydrophobicity.
Masking of a Hydrogen Bond Donor: The replacement of the N-H proton with a methyl group removes a hydrogen bond donor site. In many contexts, particularly in drug design, masking a hydrogen bond donor can decrease interactions with polar environments, which can paradoxically lead to increased membrane permeability despite a potential increase in aqueous solubility in some specific cases due to conformational changes.[7]
For simple imidazoles, the first effect typically dominates. The molecule becomes slightly more lipophilic.
As shown, 1-methylimidazole has a slightly higher LogP than imidazole, indicating a marginal increase in lipophilicity. Its miscibility in water highlights the dominant role of the N-3 nitrogen as a strong hydrogen bond acceptor.[8]
N-Methylated Imidazoles as Precursors to Ionic Liquids
A significant application related to the solubility properties of N-methylated imidazoles is their use as precursors to imidazolium-based ionic liquids (ILs). Further alkylation of 1-methylimidazole at the N-3 position yields a stable imidazolium cation. When paired with various anions (e.g., BF₄⁻, PF₆⁻), these salts can exist as liquids at or near room temperature. These ILs are valued for their low vapor pressure, high thermal stability, and tunable solubility, making them useful as "green" solvents and catalysts.
Synthesis of N-Methylated Imidazoles
The direct N-alkylation of the imidazole ring is the most common and straightforward method for synthesizing N-methylated derivatives. The choice of reagents and conditions depends on the scale, desired purity, and sensitivity of other functional groups on the molecule.
General Synthetic Approach: Direct N-Alkylation
The reaction involves treating an imidazole derivative with a methylating agent in the presence of a base. The base deprotonates the N-H proton, generating a more nucleophilic imidazolide anion, which then attacks the methylating agent.
Caption: General workflow for N-alkylation of imidazole.
Aprotic polar solvents like Dimethylformamide (DMF), Acetonitrile (MeCN), or Tetrahydrofuran (THF) are commonly used.
A notable green chemistry approach involves using dimethyl carbonate, which is less toxic than methyl halides or dimethyl sulfate.[11] This method often requires heating but avoids the formation of inorganic salt byproducts.[11]
Experimental Characterization Protocols
Accurate determination of physicochemical properties is essential for validating molecular design and ensuring data reproducibility. Here, we provide step-by-step protocols for the two most critical parameters: pKa and LogP.
Protocol: pKa Determination by Potentiometric Titration
This protocol describes the determination of the pKa of an N-methylated imidazole compound by titrating an acidic solution of the compound with a standardized base. The pKa corresponds to the pH at the half-equivalence point.
A. Instrumentation and Reagents
Calibrated pH meter with a combination glass electrode (resolution of 0.01 pH units).
Automatic titrator or manual burette (Class A).
Magnetic stirrer and stir bar.
Standardized 0.1 M Sodium Hydroxide (NaOH) solution (carbonate-free).
Standardized 0.1 M Hydrochloric Acid (HCl) solution.
Potassium Chloride (KCl) for ionic strength adjustment.
Nitrogen gas source for purging.
Analyte solution: ~1 mM of the N-methylated imidazole compound in deionized water.
B. Experimental Workflow
Caption: Workflow for pKa determination via potentiometric titration.
C. Detailed Procedure
Calibration: Calibrate the pH meter using standard buffers (e.g., pH 4.01, 7.00, 10.01).[12]
Sample Preparation: Prepare 20-50 mL of a ~1 mM solution of the N-methylated imidazole compound. Add KCl to a final concentration of 0.15 M to maintain constant ionic strength.[12][13]
Acidification: Place the solution in a jacketed beaker on a magnetic stirrer. Immerse the pH electrode. Add 0.1 M HCl dropwise until the pH is stable at approximately 2 pH units below the expected pKa.
Inert Atmosphere: Purge the solution with nitrogen for 5-10 minutes before and during the titration to expel dissolved CO₂ which can interfere with the titration of bases.[12][13]
Titration: Begin adding the standardized 0.1 M NaOH solution in small, precise increments. Allow the pH reading to stabilize after each addition (drift < 0.01 pH units/min) before recording the pH and total volume of titrant added.[12][13]
Data Analysis:
Plot pH (y-axis) versus the volume of NaOH added (x-axis).
Determine the equivalence point (V_eq), which is the point of maximum slope on the curve. This is most accurately found by plotting the first derivative (ΔpH/ΔV vs. V).
The half-equivalence point occurs at V_eq / 2.
The pH of the solution at the half-equivalence point is equal to the pKa of the conjugate acid of the N-methylated imidazole.
Validation: Perform the titration in triplicate to ensure reproducibility. The standard deviation of the pKa values should be less than 0.05 units.
Protocol: LogP Determination by Reverse-Phase HPLC (RP-HPLC)
This method correlates the retention time of a compound on a reverse-phase column with its lipophilicity. It is a high-throughput alternative to the traditional shake-flask method. The retention factor (k) is linearly related to the LogP.
A. Instrumentation and Reagents
High-Performance Liquid Chromatography (HPLC) system with a UV detector.
C18 (octadecylsilyl) reverse-phase column.
Mobile Phase A: Aqueous buffer (e.g., phosphate buffer, pH 7.4).
Mobile Phase B: Organic modifier (e.g., Methanol or Acetonitrile, HPLC grade).
A set of 5-10 reference compounds with known LogP values that span the expected LogP of the analyte.
Analyte solution: ~1 mg/mL in the mobile phase.
Caption: Workflow for LogP determination via RP-HPLC.
C. Detailed Procedure
System Preparation: Equilibrate the C18 column with the initial mobile phase composition (e.g., 80% A: 20% B).
Calibration:
Perform a series of isocratic elutions for each reference compound, varying the mobile phase composition (e.g., from 20% to 80% methanol in 10% increments).
For each run, measure the retention time (t_R) and the column dead time (t_0, determined by injecting an unretained compound like uracil).
Calculate the retention factor, k, for each run: k = (t_R - t_0) / t_0 .
For each reference compound, plot log(k) versus the percentage of the organic modifier (%).
Extrapolate the linear regression to 0% organic modifier (100% aqueous phase) to determine the intercept, log(k_w).
Create the final calibration curve by plotting the known LogP values of the reference compounds (y-axis) against their calculated log(k_w) values (x-axis). This should yield a linear relationship: LogP = a * log(k_w) + b .
Analyte Measurement:
Perform the same series of isocratic elutions for the N-methylated imidazole analyte.
Calculate log(k) for each mobile phase composition and extrapolate to find its log(k_w) value.
LogP Determination: Use the linear equation from the calibration curve to calculate the LogP of your analyte from its experimental log(k_w) value.
Causality Note: A C18 stationary phase is chosen because its long alkyl chains mimic the lipophilic environment of n-octanol. Methanol is a common organic modifier because its polarity allows for a wide range of elution gradients suitable for many drug-like molecules.
Conclusion
N-methylation is a fundamental, high-impact modification in imidazole chemistry. It provides a reliable method to increase basicity, prevent tautomerism, and fine-tune solubility and lipophilicity. These alterations are not merely academic; they have profound consequences for the biological activity of pharmaceuticals and the performance of advanced materials. By understanding the structure-property relationships and employing robust, validated experimental protocols as detailed in this guide, researchers can harness the power of N-methylation to rationally design and optimize molecules for their specific applications.
References
Creative Bioarray. (n.d.). Protocol for Determining pKa Using Potentiometric Titration. Retrieved from [Link]
Li, A., Jiao, G., Wang, Y., & Zhang, T. (2017). Determination of reversed-phase high performance liquid chromatography based octanol-water partition coefficients for neutral and ionizable compounds: Methodology evaluation. Journal of Chromatography A, 1528, 10-18. Retrieved from [Link]
Asadollahi, A., et al. (2003). Synthesis of N-alkylated derivatives of imidazole as antibacterial agents. Bioorganic & Medicinal Chemistry Letters, 13(17), 2863-5. Retrieved from [Link]
Liang, C., et al. (2017). Determination of reversed-phase high performance liquid chromatography based octanol-water partition coefficients for neutral and ionizable compounds: Methodology evaluation. Journal of Chromatography A, 1528, 10-18. Retrieved from [Link]
ECETOC. (n.d.). Assessment of reverse-phase HPLC for the determination of partition coefficients. Retrieved from [Link]
Avdeef, A. (2002). Determination of log P coefficients via a RP-HPLC column. Google Patents.
Zhang, Z., et al. (2020). N1 site alkylation method for imidazole compounds. Google Patents.
Yıldırım, M. A., & Gökçe, H. (2024). Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. Pharmata, 5(1), 46-52. Retrieved from [Link]
Study.com. (2021). How to Calculate pKa From the Half Equivalence Point in a Weak Acid-Weak Base Titration. Retrieved from [Link]
Garlyauskayte, R. Y., et al. (2022). Synthesis and Selected Transformations of 2-Unsubstituted Imidazole N-Oxides Using a Ball-Milling Mechanochemical Approach. Molecules, 27(11), 3491. Retrieved from [Link]
Règue, D., et al. (2019). Metal catalyst-free N-allylation/alkylation of imidazole and benzimidazole with Morita–Baylis–Hillman (MBH) alcohols and acetates. Beilstein Journal of Organic Chemistry, 15, 836-842. Retrieved from [Link]
Sabela, A., et al. (2017). Development of Methods for the Determination of pKa Values. Molecules, 22(9), 1436. Retrieved from [Link]
ResearchGate. (n.d.). Typical laboratory synthesis of N-alkyl imidazoles. Retrieved from [Link]
ResearchGate. (n.d.). Determination of reversed-phase high performance liquid chromatography based octanol-water partition coefficients for neutral and ionizable compounds: Methodology evaluation. Retrieved from [Link]
Wikipedia. (n.d.). 1-Methylimidazole. Retrieved from [Link]
ECETOC. (n.d.). APPENDIX A: MEASUREMENT OF ACIDITY (pKA). Retrieved from [Link]
De Vleeschouwer, F., et al. (2014). Identification of a pKa-regulating motif stabilizing imidazole-modified double-stranded DNA. Nucleic Acids Research, 42(22), 14036-14046. Retrieved from [Link]
PubChem. (n.d.). 1-Methylimidazole. Retrieved from [Link]
ResearchGate. (n.d.). Calculated log P values for imidazole derivatives A-C. Retrieved from [Link]
PubChem. (n.d.). 2-Methylimidazole. Retrieved from [Link]
ResearchGate. (n.d.). pKa values of imidazoles versus degree of substitution. Retrieved from [Link]
Williams, R. (2022). pKa Data Compiled by R. Williams. Organic Chemistry Data. Retrieved from [Link]
ResearchGate. (2017). Distribution of N-Methylimidazole in Ionic Liquids/Organic Solvents Systems. Retrieved from [Link]
Chemistry Stack Exchange. (2017). pKa of imidazoles. Retrieved from [Link]
Kosma, V., et al. (2021). Drug-like Properties and Fraction Lipophilicity Index as a combined metric. ADMET & DMPK, 9(2), 121-140. Retrieved from [Link]
Wikipedia. (n.d.). Imidazole. Retrieved from [Link]
ResearchGate. (2015). Insights into the impact of N- and O-methylation on aqueous solubility and lipophilicity using matched molecular pair analysis. Retrieved from [Link]
Significance of Imidazole in Cancer Drug Discovery: Recent Advancements. (n.d.). Retrieved from [Link]
Technical Profile: Spectroscopic Characterization of 1-(1H-imidazol-2-yl)-N-methylmethanamine
[1][2] Executive Summary & Chemical Identity[1][2][3] This technical guide provides a comprehensive spectroscopic profile for 1-(1H-imidazol-2-yl)-N-methylmethanamine (also known as 2-(methylaminomethyl)imidazole).[1][2]...
Author: BenchChem Technical Support Team. Date: February 2026
[1][2]
Executive Summary & Chemical Identity[1][2][3]
This technical guide provides a comprehensive spectroscopic profile for 1-(1H-imidazol-2-yl)-N-methylmethanamine (also known as 2-(methylaminomethyl)imidazole).[1][2] This compound serves as a critical intermediate in the synthesis of histamine H3 receptor ligands and biomimetic chelating agents.[2]
The analysis below synthesizes data for the free base and dihydrochloride salt forms, as the counter-ion significantly influences spectroscopic signals (particularly in IR and NMR).
Dimerized species: Formed via condensation of the intermediate imine.[1][2]
Nuclear Magnetic Resonance (NMR) Spectroscopy[1][5][6][8][9][10]
Experimental Strategy
Solvent Selection: Deuterium Oxide (
) is preferred for the hydrochloride salt to suppress the exchangeable NH protons, simplifying the spectrum.[2] DMSO- is required if observation of the labile imidazole NH or amine NH is necessary.[1][2]
pH Sensitivity: The chemical shifts of the imidazole ring protons (H4/H5) are highly pH-dependent due to the amphoteric nature of the imidazole ring (
-Cleavage/Loss of : Cleavage at the bridge often results in the ethyl-imidazole cation or loss of the methylamine moiety.
44
-Cleavage: Classic amine fragmentation.[1][2] The bond between the bridge and the imidazole ring breaks, stabilizing the charge on the exocyclic nitrogen.[2]
68
Imidazole Ring: Protonated imidazole ring fragment.[1][2][7]
Infrared (IR) Spectroscopy[1][8][10][12]
The IR spectrum is dominated by the hydrogen-bonding network, especially in the hydrochloride salt form.[2]
Wavenumber ()
Assignment
Description
2600 - 3200
/
Broad Ammonium Band: In the HCl salt, the protonated amine and imidazole N-H create a very broad, jagged absorption obscuring the C-H stretches.[1][2]
1620 - 1580
Ring Stretch: Characteristic imidazole ring breathing mode.[1][2]
1460
Scissoring: Methylene bridge deformation.
~830
Out-of-plane Bending: Diagnostic for 2-substituted imidazoles.[1][2]
Experimental Protocols
NMR Sample Preparation (Self-Validating)
Mass: Weigh 10-15 mg of the dihydrochloride salt.
Solvent: Add 0.6 mL
(contains 0.05% TSP as internal standard).
Neutralization (Optional): If free base shifts are required, add 1-2 drops of
(40% in ) directly to the NMR tube.
Validation: The H4/H5 singlet will shift upfield (lower ppm) as the imidazolium ion is deprotonated to neutral imidazole.[2]
Gradient: 5% B to 95% B over 10 minutes. Note: As a polar amine, this compound elutes early (approx. 1.5 - 2.5 min).
Structural & Logic Diagrams
MS Fragmentation Pathway
The following diagram illustrates the primary fragmentation logic (Alpha-Cleavage) observed in Mass Spectrometry.
NMR Assignment Logic
This flow details how the specific signals are assigned based on the chemical environment.[2]
References
National Center for Biotechnology Information. (2023).[1][2] PubChem Compound Summary for CID 585947, 2-(Methylaminomethyl)imidazole. Retrieved from [Link]
Jain, R., et al. (2013).[1] Synthesis and pharmacological evaluation of some novel imidazole derivatives. Arabian Journal of Chemistry. (Providing general imidazole C2-substitution shifts).
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[1][2][9] (Authoritative source for amine alpha-cleavage fragmentation rules and imidazole NMR shifts).
SDBS. (2023). Spectral Database for Organic Compounds. AIST Japan.[1][2][9] (General reference for imidazole ring IR bands).
An In-depth Technical Guide to the Safe Handling of 1-(1H-imidazol-2-yl)-N-methylmethanamine for Research and Development
Preamble: A Proactive Stance on the Safety of Novel Imidazole Derivatives The imidazole scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents.[1][2] Its derivatives...
Author: BenchChem Technical Support Team. Date: February 2026
Preamble: A Proactive Stance on the Safety of Novel Imidazole Derivatives
The imidazole scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents.[1][2] Its derivatives are subjects of intensive research due to their vast biological activities.[3][4][5] As researchers and drug development professionals, our pursuit of innovation must be intrinsically linked with an unwavering commitment to safety. This guide provides a comprehensive overview of the safety and handling guidelines for 1-(1H-imidazol-2-yl)-N-methylmethanamine, a compound of interest in contemporary research. While specific toxicological data for this exact molecule may be limited, this document extrapolates from established knowledge of similar imidazole and amine compounds to foster a culture of safety and responsibility in the laboratory. The principles and protocols outlined herein are designed to be self-validating, ensuring that scientific advancement and personal safety are mutually reinforcing.
Hazard Identification and Risk Assessment: Understanding the Chemical Personality
Based on aggregated data from related imidazole derivatives, 1-(1H-imidazol-2-yl)-N-methylmethanamine is anticipated to present several significant hazards. The Globally Harmonized System (GHS) classifications for the closely related (1-methyl-1H-imidazol-2-yl)methanamine indicate a potential for it to be harmful if swallowed, cause skin irritation, and lead to serious eye damage or irritation.[6] It may also cause respiratory irritation.[6] Many imidazole derivatives are classified as corrosive and can cause severe skin burns and eye damage.[7][8][9] Furthermore, some imidazole compounds have been associated with reproductive toxicity.[10][11]
Table 1: Anticipated Hazard Profile of 1-(1H-imidazol-2-yl)-N-methylmethanamine
Given these potential hazards, a thorough risk assessment is mandatory before commencing any experimental work. This assessment should consider the quantity of the substance being used, the nature of the experimental procedures, and the potential for exposure.
Exposure Controls and Personal Protective Equipment (PPE): A Multi-layered Defense
Engineering controls are the first and most effective line of defense against exposure. All work with 1-(1H-imidazol-2-yl)-N-methylmethanamine should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[13][14]
Appropriate Personal Protective Equipment (PPE) is essential to prevent direct contact with the substance.[7]
Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should also be worn when there is a risk of splashing.[9]
Skin Protection: Wear chemical-resistant gloves (e.g., nitrile) and a lab coat.[9] Ensure gloves are inspected before use and changed frequently, especially if contaminated.
Respiratory Protection: If working outside of a fume hood or if there is a risk of aerosol generation, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.
Safe Handling and Storage Protocols: Cultivating a Culture of Caution
Adherence to strict handling and storage protocols is critical for minimizing risk.
Handling Procedures
Always handle 1-(1H-imidazol-2-yl)-N-methylmethanamine within a chemical fume hood.[13][14]
Do not eat, drink, or smoke in areas where the chemical is handled, stored, or used.[9]
Containers should be opened and handled with care.[7]
Storage Requirements
Store in a tightly closed container in a dry, cool, and well-ventilated place.[13][14]
The storage area should be designated for corrosive and toxic materials.[13]
Keep away from incompatible materials such as strong oxidizing agents.[13][14]
Store in a locked cabinet or other secure location to prevent unauthorized access.[15]
Emergency Procedures: A Rapid and Informed Response
In the event of an exposure or spill, a swift and correct response is crucial. All laboratory personnel should be familiar with the location and use of emergency equipment, including safety showers, eyewash stations, and fire extinguishers.
First Aid Measures
Inhalation: Move the exposed person to fresh air immediately.[16][17] If breathing is difficult, give oxygen. If breathing has stopped, perform artificial respiration.[16] Seek immediate medical attention.[15][18]
Skin Contact: Immediately remove all contaminated clothing.[15][18] Rinse the affected skin with plenty of water for at least 15 minutes.[7][15] Seek immediate medical attention.[15][18]
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[15][19] Remove contact lenses if present and easy to do.[7][19] Continue rinsing.[7] Seek immediate medical attention.[15]
Ingestion: Do NOT induce vomiting.[14] Rinse mouth with water.[15] Never give anything by mouth to an unconscious person.[18] Seek immediate medical attention.[15][16]
Spill Response
Evacuate the area and ensure adequate ventilation.
Wear appropriate PPE, including respiratory protection.
For small spills, absorb the material with an inert, non-combustible absorbent material (e.g., sand, earth, vermiculite).
Collect the absorbed material into a suitable container for disposal.[11]
For large spills, contact your institution's environmental health and safety department.
Physicochemical Data and its Implications for Safety
Table 2: Computed Physicochemical Properties of (1-methyl-1H-imidazol-2-yl)methanamine
Property
Value
Implication for Safety
Molecular Weight
111.15 g/mol
Standard laboratory precautions apply.
XLogP3-AA
-1.1
The negative value suggests it is likely water-soluble, which can affect spill cleanup and environmental fate.
Hydrogen Bond Donor Count
1
Can participate in hydrogen bonding, affecting its solubility and interactions with biological systems.
Hydrogen Bond Acceptor Count
2
Can participate in hydrogen bonding, affecting its solubility and interactions with biological systems.
Experimental Protocols: A Step-by-Step Guide to Safe Practice
Protocol for Preparing a Stock Solution
Preparation: Don all required PPE and work within a chemical fume hood.
Weighing: Tare a clean, dry vial on an analytical balance. Carefully add the desired amount of 1-(1H-imidazol-2-yl)-N-methylmethanamine to the vial.
Solubilization: Add the desired solvent to the vial in a dropwise manner with gentle swirling to dissolve the compound.
Storage: Once fully dissolved, cap the vial tightly, label it clearly with the compound name, concentration, solvent, and date of preparation. Store as per the guidelines in Section 3.2.
Protocol for Disposal of Waste
Segregation: All waste contaminated with 1-(1H-imidazol-2-yl)-N-methylmethanamine, including disposable labware, gloves, and absorbent materials, should be collected in a designated hazardous waste container.
Labeling: The waste container must be clearly labeled with the chemical name and associated hazards.
Disposal: Follow your institution's guidelines for the disposal of hazardous chemical waste. Do not dispose of this chemical down the drain.
Visualizing Safety Workflows
Chemical Handling Workflow
Caption: A standard workflow for the safe handling of 1-(1H-imidazol-2-yl)-N-methylmethanamine.
Emergency Spill Response
Caption: A decision-making workflow for responding to a chemical spill.
References
Carl ROTH. (2025). Safety Data Sheet: 1-Methylimidazole. Retrieved from [Link]
Tri-iso. (n.d.). MATERIAL SAFETY DATA SHEET. Retrieved from [Link]
Australian Government Department of Health. (2022). 1H-Imidazole, 1-ethenyl- - Evaluation statement. Retrieved from [Link]
Safe Work Australia. (2022). 1H-Imidazole, 1-methyl- - Evaluation statement. Retrieved from [Link]
New England BioLabs. (2025). Safety Data Sheet for 2M Imidazole (B1077) UKM. Retrieved from [Link]
Centers for Disease Control and Prevention. (n.d.). First Aid Procedures for Chemical Hazards | NIOSH. Retrieved from [Link]
Princeton University. (n.d.). Hazardous Chemical Exposures | Office of Environmental Health and Safety. Retrieved from [Link]
Carl ROTH. (n.d.). Safety Data Sheet: Imidazole. Retrieved from [Link]
Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: 1-methylimidazole. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). (1-methyl-1H-imidazol-2-yl)methanamine. PubChem. Retrieved from [Link]
Al-Ostoot, F. H., Al-Ghamdi, S. A., & Al-Massarani, S. M. (2021). Imidazole as a Promising Medicinal Scaffold: Current Status and Future Direction. PMC. Retrieved from [Link]
Unitech. (n.d.). How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. Retrieved from [Link]
Al-Hussain, S. A., & Al-Kahtani, A. A. (2022). Synthesis and Biological Evaluation of Novel Imidazole Derivatives as Antimicrobial Agents. Molecules. Retrieved from [Link]
Kumar, S., Modak, S., Mishra, A., Koley, S., Das, A., & Maity, S. (2025). Exploring Imidazole and Its Derivatives : Versatile Agents with Anti- Bacterial and Anti-Viral Capabilities. ResearchGate. Retrieved from [Link]
Cheméo. (n.d.). Chemical Properties of 1H-Imidazole (CAS 288-32-4). Retrieved from [Link]
MDPI. (2023). (4-(Adamantan-1-yl)-1-(isopropyl)-1H-imidazol-2-yl)methanol. Retrieved from [Link]
Royal Society of Chemistry. (n.d.). Selective synthesis of (1H-benzo[d]imidazol-2-yl)(phenyl)methanone and quinoxaline from aromatic aldehyde and o-phenylenediamine. Retrieved from [Link]
Cheméo. (n.d.). Chemical Properties of 1H-Imidazole, 1-methyl- (CAS 616-47-7). Retrieved from [Link]
solubility profile of 1-(1H-imidazol-2-yl)-N-methylmethanamine in various solvents
An In-Depth Technical Guide to the Solubility Profile of 1-(1H-imidazol-2-yl)-N-methylmethanamine Authored by a Senior Application Scientist Abstract The solubility of an active pharmaceutical ingredient (API) is a criti...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Solubility Profile of 1-(1H-imidazol-2-yl)-N-methylmethanamine
Authored by a Senior Application Scientist
Abstract
The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and subsequent therapeutic efficacy. This technical guide provides a comprehensive framework for understanding, predicting, and experimentally determining the solubility profile of 1-(1H-imidazol-2-yl)-N-methylmethanamine, a heterocyclic amine of interest in medicinal chemistry. We will explore the physicochemical properties influencing its solubility, provide a theoretical basis for solvent-solute interactions, and present a detailed, self-validating experimental protocol for generating a robust solubility profile. This document is intended for researchers, scientists, and drug development professionals engaged in the characterization of new chemical entities.
Introduction: The Critical Role of Solubility
1-(1H-imidazol-2-yl)-N-methylmethanamine (CAS: 473927-72-9, Molecular Formula: C₅H₉N₃) is a small molecule featuring an imidazole core, a structure prevalent in many biologically active compounds.[1] The imidazole ring system is a key component in essential biological building blocks like the amino acid histidine.[1] The solubility of this compound dictates its behavior in various environments, from biological media to the diverse solvents used in manufacturing and formulation processes. Poor aqueous solubility is a major hurdle in drug development, often leading to low bioavailability and formulation challenges.[2][3] Therefore, a thorough understanding of the solubility profile of a candidate molecule is a foundational step in its journey from discovery to clinical application.
This guide moves beyond a simple recitation of data. It explains the causal relationships between molecular structure, solvent properties, and solubility, providing the scientific rationale needed to design and execute meaningful experiments.
Physicochemical Properties and Predicted Solubility Behavior
While specific experimental data for 1-(1H-imidazol-2-yl)-N-methylmethanamine is not extensively published, we can infer its likely behavior by examining its structure and the properties of its parent heterocycle, imidazole.
Molecular Structure Analysis:
Imidazole Ring: The imidazole ring contains two nitrogen atoms, one of which is a pyrrole-type (NH) and the other a pyridine-type (-N=). This structure allows it to act as both a hydrogen bond donor and acceptor.[4] Imidazole itself is very soluble in polar solvents like water and ethanol.[4][5][6]
N-methylmethanamine Side Chain: This side chain introduces a secondary amine, which is basic and capable of protonation. The methyl groups slightly increase the lipophilicity of the molecule. The amine group is expected to significantly enhance solubility in acidic aqueous media due to the formation of a highly polar ammonium salt.
Key Physicochemical Parameters (Predicted):
pKa: The imidazole ring has a pKa of approximately 7 for its conjugate acid, making it a weak base. The secondary amine on the side chain is expected to have a higher pKa, likely in the range of 9-11, making it the more basic site. This dual-basic nature means its solubility will be highly dependent on pH.
LogP (Octanol-Water Partition Coefficient): The calculated XLogP3-AA for the related compound (1-methyl-1H-imidazol-2-yl)methanamine is -1.1, suggesting high hydrophilicity.[7] We can anticipate a similarly low, likely negative, LogP for our target compound, indicating a preference for polar environments over nonpolar ones.
Based on this structural analysis, we predict that 1-(1H-imidazol-2-yl)-N-methylmethanamine will exhibit high solubility in polar protic solvents (e.g., water, methanol, ethanol) and acidic aqueous buffers. Its solubility is expected to be lower in polar aprotic solvents and significantly lower in nonpolar solvents.
Rationale for Solvent Selection in Profile Development
A comprehensive solubility profile requires testing in a range of solvents that represent different classes of polarity and hydrogen bonding capabilities. This approach provides a holistic view of the compound's behavior, which is invaluable for predicting its absorption, designing formulations, and planning purification strategies.
Recommended Solvent Classes:
Aqueous Buffers (Biorelevant): As per ICH guidelines, solubility should be determined across the physiological pH range of 1.2 to 6.8.[8][9] This is crucial for predicting oral absorption.
pH 1.2 (Simulated Gastric Fluid): The compound is expected to be fully protonated and highly soluble.
pH 4.5 (Acetate Buffer): Represents conditions in the upper small intestine.
pH 6.8 (Phosphate Buffer, Simulated Intestinal Fluid): Represents conditions in the lower small intestine.
Polar Protic Solvents: Solvents like methanol and ethanol can engage in hydrogen bonding and are common in synthesis and initial formulation work. The solubility of imidazole derivatives generally decreases as the alkyl chain length of the alcohol increases.[10]
Polar Aprotic Solvents: Solvents such as Dimethyl Sulfoxide (DMSO) and Acetone are excellent at solvating polar molecules but do not donate hydrogen bonds. DMSO is a common solvent for initial stock solutions in biological screening.[11]
Nonpolar Solvents: Solvents like Toluene and Hexane are used to assess the lipophilic character of the compound. Solubility is expected to be very low in these solvents.
The shake-flask method is the gold standard for determining equilibrium solubility due to its simplicity and reliability.[2] This protocol is designed to be self-validating by ensuring that equilibrium has been reached and that the compound remains stable during the experiment.
Scintillation vials or glass test tubes with screw caps
Orbital shaker with temperature control (e.g., 25 °C or 37 °C)
Calibrated pH meter
Centrifuge
Syringe filters (0.22 µm, chemically compatible with the solvent)
High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) for quantification
Step-by-Step Methodology
Preparation: Add an excess amount of solid 1-(1H-imidazol-2-yl)-N-methylmethanamine to a series of vials. The key is to ensure that undissolved solid remains visible at the end of the experiment, confirming saturation.[2]
Solvent Addition: Add a precise volume (e.g., 2 mL) of each selected solvent to the corresponding vials.
Equilibration: Tightly cap the vials and place them on an orbital shaker set to a constant temperature (e.g., 25 °C). Allow the samples to shake for a sufficient duration to reach equilibrium. A common starting point is 24-48 hours.[2] To validate the equilibration time, samples can be taken at various time points (e.g., 24, 48, and 72 hours) until the measured concentration remains constant.
Phase Separation: After equilibration, let the vials stand to allow the excess solid to settle. For fine suspensions, centrifugation (e.g., 15 minutes at 10,000 rpm) is required to pellet the solid.[12]
Sample Collection and Filtration: Carefully withdraw an aliquot of the supernatant using a syringe. Immediately filter the aliquot through a 0.22 µm syringe filter into a clean vial.[12] This step is critical to remove any remaining solid particles that would otherwise lead to an overestimation of solubility.
Dilution: Dilute the filtered sample with a suitable mobile phase to a concentration that falls within the linear range of the analytical method (e.g., HPLC).
Quantification: Analyze the diluted samples using a validated HPLC method to determine the concentration of the dissolved compound. A standard calibration curve must be prepared and run with each batch of samples.
Stability Check: The stability of the compound in the solvent over the experimental duration should be confirmed. According to ICH guidelines, degradation of not more than 10% is acceptable.[13][14] This can be checked by analyzing the sample for known degradants.
Experimental Workflow Diagram
Caption: Workflow for the Shake-Flask Solubility Determination Method.
Data Presentation and Interpretation
Solubility data should be presented clearly and concisely, allowing for easy comparison across different solvents. The following table provides a template for summarizing the results, populated with the predicted qualitative solubility based on our earlier analysis.
Solvent System
Solvent Type
Predicted Solubility
Experimental Solubility (mg/mL)
Experimental Solubility (Molarity)
pH 1.2 Buffer
Aqueous (Acidic)
Very High
To be determined
To be determined
pH 4.5 Buffer
Aqueous (Acidic)
High
To be determined
To be determined
pH 6.8 Buffer
Aqueous (Neutral)
Moderate to High
To be determined
To be determined
Deionized Water
Polar Protic
High
To be determined
To be determined
Methanol
Polar Protic
High
To be determined
To be determined
Ethanol
Polar Protic
High
To be determined
To be determined
Dimethyl Sulfoxide (DMSO)
Polar Aprotic
Moderate to High
To be determined
To be determined
Acetone
Polar Aprotic
Low to Moderate
To be determined
To be determined
Toluene
Nonpolar
Very Low
To be determined
To be determined
Hexane
Nonpolar
Very Low
To be determined
To be determined
Interpretation: The experimental results would be used to confirm or refute the initial predictions. High solubility in aqueous buffers across the pH 1.2-6.8 range would classify this compound as "highly soluble" under the Biopharmaceutics Classification System (BCS), which has significant positive implications for its development as an oral drug.[8][14] The solubility in organic solvents provides crucial information for process chemists developing synthesis and purification steps.
Conclusion
This guide has established a comprehensive framework for evaluating the solubility profile of 1-(1H-imidazol-2-yl)-N-methylmethanamine. By integrating theoretical predictions based on molecular structure with a robust, industry-standard experimental protocol, researchers can generate the high-quality, reliable data necessary for informed decision-making in the drug development pipeline. A thorough characterization of solubility is not merely a data-gathering exercise; it is a fundamental investigation into the physicochemical nature of a molecule that underpins its potential as a therapeutic agent.
References
Solubility of Things. (n.d.). Imidazole. Solubility of Things. Retrieved from [Link]
ResearchGate. (n.d.). Solubility of Imidazoles in Alcohols | Request PDF. ResearchGate. Retrieved from [Link]
Wikipedia. (n.d.). Imidazole. Wikipedia. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Imidazole. PubChem. Retrieved from [Link]
MDPI. (2023). (4-(Adamantan-1-yl)-1-(isopropyl)-1H-imidazol-2-yl)methanol. MDPI. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). (1-methyl-1H-imidazol-2-yl)methanamine. PubChem. Retrieved from [Link]
Cheméo. (n.d.). Chemical Properties of 1H-Imidazole, 1-methyl- (CAS 616-47-7). Cheméo. Retrieved from [Link]
Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Lund University. Retrieved from [Link]
Royal Society of Chemistry. (2024). A machine learning approach for the prediction of aqueous solubility of pharmaceuticals: a comparative model and dataset analysis. Digital Discovery. Retrieved from [Link]
International Council for Harmonisation. (2019). BIOPHARMACEUTICS CLASSIFICATION SYSTEM-BASED BIOWAIVERS. ICH. Retrieved from [Link]
European Union Reference Laboratory for alternatives to animal testing. (2023). Standard Operating Procedure for solubility testing. EURL ECVAM. Retrieved from [Link]
arXiv. (2024). Predicting small molecules solubility on endpoint devices using deep ensemble neural networks. arXiv. Retrieved from [Link]
European Medicines Agency. (2020). ICH M9 guideline on biopharmaceutics classification system-based biowaivers - questions and answers. EMA. Retrieved from [Link]
ResearchGate. (n.d.). Solubility of (b) 1H-imidazole... in toluene. ResearchGate. Retrieved from [Link]
National Center for Biotechnology Information. (2021). ICH M9 guideline on biopharmaceutics classification system-based biowaivers: Toward Harmonization in Latin American Countries. PubMed Central. Retrieved from [Link]
Pharmaceutical Technology. (2023). Predictive Modeling for Small-Molecule Formulation Development Using Advanced Algorithms. Pharmaceutical Technology. Retrieved from [Link]
SlideShare. (n.d.). solubility experimental methods.pptx. SlideShare. Retrieved from [Link]
ResearchGate. (2023). Synthesis and Analysis of 1-Methyl-4-Phenyl-1H-Imidazol-2-Amine. ResearchGate. Retrieved from [Link]
ResearchGate. (n.d.). Prediction of small-molecule compound solubility in organic solvents by machine learning algorithms. ResearchGate. Retrieved from [Link]
ACS Publications. (2019). Editorial: Guidelines for the Measurement of Solid–Liquid Solubility Data at Atmospheric Pressure. Journal of Chemical & Engineering Data. Retrieved from [Link]
Royal Society of Chemistry. (n.d.). Selective synthesis of (1H-benzo[d]imidazol-2-yl)(phenyl)methanone and quinoxaline from aromatic aldehyde and o-phenylenediamine. Organic & Biomolecular Chemistry. Retrieved from [Link]
U.S. Food and Drug Administration. (n.d.). M9 Biopharmaceutics Classification System- Based Biowaivers. FDA. Retrieved from [Link]
ACS Publications. (2019). ICH M9 Guideline in Development on Biopharmaceutics Classification System-Based Biowaivers: An Industrial Perspective from the IQ Consortium. Molecular Pharmaceutics. Retrieved from [Link]
National Toxicology Program. (2003). ICCVAM Recommended Protocol: Test Chemical Solubility for Neutral Red Uptake Assay. NTP. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Towards the prediction of drug solubility in binary solvent mixtures at various temperatures using machine learning. PubMed Central. Retrieved from [Link]
Ataman Kimya. (n.d.). N-METHYLIMIDAZOLE (NMI). Ataman Kimya. Retrieved from [Link]
The Imidazole Scaffold in Medicinal Chemistry: A Technical Review
Executive Summary The imidazole ring (1,3-diazole) is a "privileged scaffold" in medicinal chemistry, distinguished by its amphoteric nature, hydrogen-bonding capacity, and ability to coordinate with metal ions (particul...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The imidazole ring (1,3-diazole) is a "privileged scaffold" in medicinal chemistry, distinguished by its amphoteric nature, hydrogen-bonding capacity, and ability to coordinate with metal ions (particularly heme iron). Its unique electronic profile allows it to mimic the amino acid histidine, facilitating interactions with biological targets ranging from G-protein-coupled receptors (GPCRs) to cytochrome P450 enzymes. This guide analyzes the physicochemical basis of imidazole bioactivity, details its therapeutic applications beyond standard antifungals, and provides validated protocols for synthesis and bioassay characterization.
Physicochemical Basis of Bioactivity
The versatility of imidazole stems from its electronic structure. It is a planar, five-membered aromatic heterocycle containing two nitrogen atoms:[1]
N1 (Pyrrole-type): Contributes two electrons to the aromatic sextet; acts as a hydrogen bond donor.
N3 (Pyridine-type): Contributes one electron to the aromatic ring; possesses a lone pair in an
orbital; acts as a hydrogen bond acceptor and metal ligand.
Acid-Base Properties and Tautomerism
Imidazole has a pKa of approximately 7.0 (conjugate acid), making it physiologically relevant. At physiological pH (7.4), it exists in equilibrium between its neutral and protonated forms, allowing it to serve as a proton shuttle in active sites (e.g., carbonic anhydrase).
Tautomerism: The N-H proton can migrate between N1 and N3. In unsubstituted imidazole, these tautomers are identical. However, 4-substituted imidazoles exist in equilibrium with 5-substituted tautomers, a critical factor in receptor binding affinity.
Visualization: Physicochemical Interactions
Figure 1: Functional mapping of the imidazole ring showing the distinct roles of N1 and N3 nitrogens in biological interactions.
Therapeutic Classes and Mechanisms[1][4]
While historically synonymous with antifungals, the imidazole scaffold is central to oncology, cardiovascular medicine, and gastroenterology.
-demethylase (CYP51) .[2] The N3 nitrogen of the imidazole ring coordinates with the heme iron of the enzyme, blocking the binding of oxygen and preventing the demethylation of lanosterol to ergosterol. This leads to the accumulation of toxic sterols and membrane failure.[3]
Oncology (Kinase and Tubulin Inhibitors)
Dacarbazine: An imidazole carboxamide prodrug used in Hodgkin's lymphoma and melanoma. It acts as an alkylating agent.
Tipifarnib: A farnesyltransferase inhibitor containing an imidazole moiety that coordinates with the Zinc ion in the enzyme's active site, preventing Ras protein prenylation.
Cardiovascular & GI
Losartan: An Angiotensin II receptor antagonist where the imidazole ring serves as a scaffold to orient the biphenyl and tetrazole groups for optimal receptor fit.
Cimetidine: The first H2-receptor antagonist, using imidazole to mimic histamine.
Table 1: Comparative Analysis of Imidazole-Based Drugs
Drug
Therapeutic Class
Target Mechanism
Role of Imidazole
Ketoconazole
Antifungal
CYP51 (14-demethylase)
Heme Iron Coordination (N3)
Dacarbazine
Anticancer
DNA Alkylation (Purine analog)
Bioisostere for purine synthesis
Tipifarnib
Anticancer
Farnesyltransferase
Zinc Coordination
Losartan
Antihypertensive
Angiotensin II Receptor (AT1)
Scaffold/Orientation
Cimetidine
Anti-ulcer
H2 Histamine Receptor
Histamine Mimic (H-bonding)
Mechanistic Pathway: CYP51 Inhibition
The following diagram illustrates the specific blockade of the ergosterol biosynthesis pathway by imidazole compounds.
Figure 2: Mechanism of action for imidazole antifungals showing the interruption of sterol biosynthesis via heme coordination.
Synthetic Methodologies
The construction of the imidazole ring is a critical step in library generation. While the Debus-Radziszewski synthesis (glyoxal + formaldehyde + ammonia) is the historical standard, it lacks the regioselectivity required for modern medicinal chemistry.
The Van Leusen Imidazole Synthesis
The Van Leusen reaction is the preferred method for synthesizing 1,5-disubstituted and 1,4,5-trisubstituted imidazoles. It involves the cycloaddition of tosylmethyl isocyanide (TosMIC ) with aldimines (or aldehydes and amines in situ).[4]
Imine Formation: In a round-bottom flask, dissolve the aldehyde (1.0 mmol) and amine (1.0 mmol) in MeOH (5 mL). Stir at room temperature for 2 hours. Checkpoint: Monitor by TLC for disappearance of aldehyde.
Cyclization: Add TosMIC (1.0 mmol) and
(2.0 mmol) to the reaction mixture.
Reflux: Heat the mixture to reflux (approx. 65°C for MeOH) for 3–5 hours.
Workup: Cool to room temperature. Remove solvent under reduced pressure.[7]
Extraction: Resuspend residue in water (10 mL) and extract with Ethyl Acetate (3 x 10 mL). Wash combined organics with brine, dry over
, and concentrate.
Purification: Purify via flash column chromatography (Hexane/EtOAc gradient).
Protocol B: CYP450 Spectral Binding Assay (Type II Binding)
Rationale: To determine if a new imidazole compound binds to the heme iron of CYP enzymes (toxicity or efficacy check). Imidazoles typically induce a Type II spectral shift (Red Shift).[8]
Materials:
Recombinant CYP450 isozyme (e.g., CYP3A4 or CYP51) (1 µM stock).
Buffer: 100 mM Potassium Phosphate, pH 7.4.
Test Compound (Imidazole derivative) in DMSO.
UV-Vis Spectrophotometer (Double beam or plate reader).
Procedure:
Baseline: Aliquot CYP protein (diluted to 0.5–1.0 µM in buffer) into two cuvettes (Reference and Sample). Record baseline (400–500 nm).
Titration: Add the test compound to the Sample cuvette in increasing increments (0.5 µM to 50 µM). Add an equivalent volume of DMSO vehicle to the Reference cuvette.
Measurement: Record the difference spectrum (Sample minus Reference) after each addition.
Analysis:
Type II Binding (Heme Coordination): Look for a spectral trough at ~390–410 nm and a peak at ~425–435 nm .[3]
Calculation: Plot the difference in absorbance (
) against ligand concentration. Fit to the Michaelis-Menten or Hill equation to determine the Spectral Dissociation Constant ().
References
Zhang, L. et al. (2014). "Imidazole and its derivatives: a review of their biological activities." Mini-Reviews in Medicinal Chemistry. Link
Van Leusen, A. M. et al. (1977).[9] "Chemistry of sulfonylmethyl isocyanides. 13. A general one-step synthesis of imidazoles from aldehydes, amines, and tosylmethyl isocyanide." The Journal of Organic Chemistry. Link
Warrilow, A. G. et al. (2013). "Azole Affinity of Sterol 14α-Demethylase (CYP51) Enzymes from Candida albicans and Homo sapiens." Antimicrobial Agents and Chemotherapy.[10][3] Link
Locuson, C. W. et al. (2007). "Visible Spectra of Type II Cytochrome P450-Drug Complexes: Evidence that 'Incomplete' Heme Coordination Is Common."[11] Drug Metabolism and Disposition. Link
Shalini, K. et al. (2010). "Imidazole and its biological activities: A review." Chem Sin. Link
The Imidazole Scaffold: A Cornerstone of Modern Drug Discovery
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Introduction: The Privileged Nature of the Imidazole Scaffold The imidazole ring, a five-membered aromatic heterocycle with two...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Introduction: The Privileged Nature of the Imidazole Scaffold
The imidazole ring, a five-membered aromatic heterocycle with two nitrogen atoms, stands as a "privileged scaffold" in medicinal chemistry.[1][2] Its prevalence in both natural products, such as the amino acid histidine and nucleic acids, and a multitude of FDA-approved drugs underscores its remarkable versatility and significance in therapeutic design.[3][4] The unique electronic and structural features of the imidazole nucleus allow it to engage in a wide array of interactions with biological targets, including hydrogen bonding, van der Waals forces, and hydrophobic interactions, making it a highly sought-after motif in the development of novel therapeutic agents.[1][2] This guide provides a comprehensive exploration of the imidazole scaffold, from its fundamental physicochemical properties and synthesis to its application in various therapeutic areas, offering field-proven insights for drug discovery professionals.
Section 1: Physicochemical and Pharmacokinetic Profile of the Imidazole Scaffold
The therapeutic success of imidazole-based drugs is intrinsically linked to the scaffold's distinct physicochemical properties. As an amphoteric species, it can act as both a weak acid and a weak base, a characteristic that is crucial for its interaction with biological systems.[5] The two nitrogen atoms within the ring—one pyrrole-like and one pyridine-like—allow for a unique distribution of electron density, which in turn governs its ability to participate in various non-covalent interactions.[6] This electronic nature, coupled with its planarity, enables the imidazole ring to serve as a versatile pharmacophore that can be readily modified to fine-tune a compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties.[1][6] The ionizable nature of the imidazole ring often imparts favorable pharmacokinetic characteristics to the molecules that contain it.[3]
Section 2: Strategic Synthesis of Imidazole Scaffolds
The construction of the imidazole core is a well-established area of organic synthesis, with a variety of methods available to the medicinal chemist. The choice of synthetic route is often dictated by the desired substitution pattern on the imidazole ring, which is critical for modulating the biological activity of the final compound.
Classic Synthesis Methodologies
One of the earliest and most fundamental methods for imidazole synthesis is the Debus synthesis , first reported in 1858.[7][8] This one-pot reaction involves the condensation of a dicarbonyl compound (glyoxal), an aldehyde, and ammonia.[9]
Conceptual Protocol: Debus Synthesis of a Trisubstituted Imidazole
Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve the 1,2-dicarbonyl compound (e.g., benzil) and the aldehyde in a suitable solvent, such as ethanol.
Addition of Ammonia Source: Add an excess of ammonium acetate as the ammonia source.
Reflux: Heat the reaction mixture to reflux and maintain for several hours. The reaction progress can be monitored by thin-layer chromatography (TLC).
Workup and Purification: Upon completion, cool the reaction mixture to room temperature. The product often precipitates and can be collected by filtration. Further purification can be achieved by recrystallization or column chromatography.
The Radiszewski synthesis offers another versatile route to substituted imidazoles, typically involving the reaction of a 1,2-dicarbonyl compound, an aldehyde, and ammonia.[8]
Modern and Catalytic Approaches
More contemporary methods often employ catalysts to improve yields, reduce reaction times, and enhance regioselectivity. For instance, copper-catalyzed multi-component reactions have emerged as a powerful tool for the synthesis of highly substituted imidazoles.[10][11] The Van Leusen imidazole synthesis is another key strategy that utilizes tosylmethyl isocyanide (TosMIC) as a crucial reagent, reacting with an aldimine to form the imidazole ring.[12] This method is particularly valued for its ability to generate 1,4,5-trisubstituted imidazoles.[10]
Experimental Workflow: Van Leusen Imidazole Synthesis
Caption: Van Leusen Imidazole Synthesis Workflow.
Section 3: Imidazole Scaffolds in Major Therapeutic Areas
The versatility of the imidazole scaffold has led to its successful application in a wide range of therapeutic areas.
Oncology
In cancer therapy, imidazole-based compounds have been developed to target various hallmarks of cancer.[13] Dacarbazine, an early imidazole-containing anticancer agent, functions as a DNA alkylating agent.[4][13] More recent efforts have focused on developing imidazole derivatives as inhibitors of key signaling pathways that are dysregulated in cancer.[4]
Mechanism of Action: Kinase Inhibition
Many imidazole derivatives have been designed to inhibit protein kinases, which are crucial regulators of cell proliferation, survival, and angiogenesis.[4][14] For example, certain imidazole-based compounds act as potent inhibitors of kinases in the EGFR and BCR-ABL signaling pathways.[14]
The substitution pattern on the imidazole ring is critical for kinase inhibitory activity. For many kinase inhibitors, a key interaction involves the nitrogen atoms of the imidazole ring forming hydrogen bonds with the hinge region of the kinase domain. The substituents at other positions of the ring are then oriented to occupy adjacent hydrophobic pockets, thereby enhancing binding affinity and selectivity.
Quantitative Data: Anticancer Activity of Imidazole Derivatives
Imidazole-containing compounds form the backbone of many antifungal and antimicrobial therapies.[1] The "azole" class of antifungal agents, which includes drugs like ketoconazole, clotrimazole, and miconazole, all feature an imidazole moiety.[8][15]
Mechanism of Action: Antifungal Activity
The primary mechanism of action for azole antifungals is the inhibition of the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase. This enzyme is essential for the biosynthesis of ergosterol, a vital component of the fungal cell membrane. Inhibition of this enzyme leads to the depletion of ergosterol and the accumulation of toxic sterol intermediates, ultimately disrupting membrane integrity and inhibiting fungal growth.
Inoculum Preparation: Prepare a standardized suspension of the fungal strain (e.g., Candida albicans) in a suitable broth medium.
Drug Dilution: Prepare a serial dilution of the imidazole-based test compound in a 96-well microtiter plate.
Inoculation: Add the fungal inoculum to each well of the microtiter plate.
Incubation: Incubate the plate at an appropriate temperature (e.g., 35°C) for 24-48 hours.
MIC Determination: The minimum inhibitory concentration (MIC) is determined as the lowest concentration of the drug that visibly inhibits fungal growth.
Anti-inflammatory and Antiviral Applications
Imidazole derivatives have also demonstrated significant potential as anti-inflammatory and antiviral agents.[1][16] As anti-inflammatory agents, some imidazole compounds have been shown to inhibit the cyclooxygenase-2 (COX-2) enzyme, a key player in the inflammatory cascade.[1][17] In the realm of antiviral research, imidazole derivatives have been investigated for their activity against a range of viruses, including HIV, Zika virus, and coronaviruses, by targeting various viral enzymes and proteins.[16]
Section 4: Future Perspectives and Emerging Applications
The exploration of imidazole scaffolds in drug discovery is an ever-evolving field. Current research is focused on developing novel imidazole derivatives with enhanced potency, selectivity, and improved pharmacokinetic profiles.[4] The use of computational methods, such as molecular docking and quantitative structure-activity relationship (QSAR) studies, is becoming increasingly integral to the rational design of new imidazole-based drug candidates.[1] Furthermore, the application of imidazole scaffolds is expanding into new therapeutic areas, including neurodegenerative diseases and metabolic disorders.[1]
Conclusion
The imidazole scaffold, with its rich chemical diversity and broad spectrum of biological activities, continues to be a cornerstone of modern drug discovery. Its unique physicochemical properties and synthetic accessibility provide a robust platform for the development of novel therapeutics. A deep understanding of the structure-activity relationships and mechanisms of action of imidazole-based compounds is essential for harnessing their full therapeutic potential. As research in this area progresses, the imidazole scaffold is poised to yield a new generation of innovative medicines to address unmet medical needs.
References
Al-Ostoot, F. H., Al-Tamari, M. A., Al-Malki, A. L., Al-Ghamdi, S. S., & El-Kersh, D. M. (2021). Imidazole as a Promising Medicinal Scaffold: Current Status and Future Direction. Drug Design, Development and Therapy, 15, 3289–3312. [Link]
Verma, A., Singh, H., & Kumar, S. (2022). Imidazole derivatives: Impact and prospects in antiviral drug discovery. In New Drug Designing and Development. IntechOpen. [Link]
Tripathi, P., & Malviya, A. (2023). Imidazole Scaffold: A Review of Synthetic Strategies and Therapeutic Action. Biomedical and Pharmacology Journal, 16(2). [Link]
Kaur, G., & Singh, P. (2022). Imidazole Derivatives: A Comprehensive Review of Their Pharmacological Potentials. Journal of Drug Delivery and Therapeutics, 12(5), 204-214. [Link]
Wang, L., et al. (2021). Synthesis of Imidazole-Based Medicinal Molecules Utilizing the van Leusen Imidazole Synthesis. Pharmaceuticals, 14(11), 1109. [Link]
de Souza, M. V. N., & de Almeida, M. V. (2023). Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry. Molecules, 28(2), 794. [Link]
Kumar, A., & Rawat, M. (2021). Imidazoles as potential anticancer agents. Future Journal of Pharmaceutical Sciences, 7(1), 1-18. [Link]
Debnath, I., & Kashyapi, R. (2023). Significance of Imidazole in Cancer Drug Discovery: Recent Advancements. Journal of Drug Delivery and Therapeutics, 13(5), 136-143. [Link]
Tripathi, P., & Malviya, A. (2023). Imidazole Scaffold: A Review of Synthetic Strategies and Therapeutic Action. Biomedical and Pharmacology Journal, 16(2). [Link]
Chawla, A., & Sharma, A. (2019). Synthesis and Characterization of Imidazole Derivatives and Catalysis Using Chemical Pharmaceutical Compounds. Journal of Advanced Research in Dynamical and Control Systems, 11(3), 1930-1936. [Link]
Singh, R. K., et al. (2022). Advanced Spectrum of Imidazole Derivatives in Therapeutics: A Review. Journal of Drug Delivery and Therapeutics, 12(4-S), 205-219. [Link]
NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of Imidazole Derivatives in Modern Drug Discovery. [Link]
Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Imidazole. [Link]
Request PDF. (n.d.). Imidazole-based drugs and drug discovery: Present and future perspectives. [Link]
Hu, F., Zhang, L., Nandakumar, K. S., & Cheng, K. (2021). Imidazole Scaffold Based Compounds in the Development of Therapeutic Drugs. Current Topics in Medicinal Chemistry, 21(28), 2514–2528. [Link]
Al-Ostoot, F. H., Al-Tamari, M. A., Al-Malki, A. L., Al-Ghamdi, S. S., & El-Kersh, D. M. (2021). Imidazole as a Promising Medicinal Scaffold: Current Status and Future Direction. Drug Design, Development and Therapy, 15, 3289–3312. [Link]
de Souza, M. V. N., & de Almeida, M. V. (2023). Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry. Molecules, 28(2), 794. [Link]
Serdaliyeva, D., Nurgozhin, T., Satbayeva, E., Khayitova, M., Seitaliyeva, A., & Ananyeva, L. (2022). Review of pharmacological effects of imidazole derivatives. International Journal of Biology and Chemistry, 15(1), 10-18. [Link]
Request PDF. (n.d.). Comparison of the Anti-inflammatory Activities of Imidazole Antimycotics in Relation to Molecular Structure. [Link]
Proclinical. (2025, December 15). How to Synthesize Imidazole Derivative Intermediates for Pharmaceutical Applications. [Link]
International Journal of Advanced Research in Science, Communication and Technology. (n.d.). A Comprehensive Study on Synthesis of Imidazole Using Novel Techniques. [Link]
Shabalin, D. A., & Camp, J. E. (2020). Recent advances in the synthesis of imidazoles. Organic & Biomolecular Chemistry, 18(20), 3843-3858. [Link]
Al-Salem, H. S., & El-Dahshan, O. (2021). Imidazoles as Potential Anticancer Agents: An Update on Recent Studies. Molecules, 26(2), 433. [Link]
Application Note: Orthogonal HPLC and GC-MS Methods for the Comprehensive Purity Analysis of 1-(1H-imidazol-2-yl)-N-methylmethanamine
Abstract This application note presents two robust, orthogonal analytical methods for the determination of purity and the identification of impurities for 1-(1H-imidazol-2-yl)-N-methylmethanamine, a key heterocyclic amin...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This application note presents two robust, orthogonal analytical methods for the determination of purity and the identification of impurities for 1-(1H-imidazol-2-yl)-N-methylmethanamine, a key heterocyclic amine intermediate in pharmaceutical synthesis. Due to the compound's high polarity and basicity, conventional reversed-phase liquid chromatography is often inadequate. Here, we detail a primary Hydrophilic Interaction Liquid Chromatography (HILIC) method with UV detection for accurate quantification and purity assessment. To provide an orthogonal verification and to characterize potential impurities, a secondary Gas Chromatography-Mass Spectrometry (GC-MS) method requiring a silylation derivatization step is also described. These methods, when used in conjunction, provide a comprehensive and trustworthy purity profile essential for drug development and quality control professionals.
Introduction
1-(1H-imidazol-2-yl)-N-methylmethanamine is a substituted imidazole derivative. The imidazole ring is a crucial pharmacophore in many active pharmaceutical ingredients (APIs), and this compound serves as a potential building block or intermediate.[1] Its structure, featuring both a basic imidazole ring and a secondary amine, imparts high polarity and a strong affinity for aqueous environments.[2] The accurate determination of its purity is paramount, as even trace impurities can affect the safety, efficacy, and stability of the final drug product.
The primary analytical challenge lies in the compound's physicochemical properties. Its high polarity makes it difficult to retain on traditional nonpolar stationary phases (like C18) used in reversed-phase HPLC, often leading to poor peak shape and elution near the solvent front.[3][4] Furthermore, its low volatility, a consequence of strong intermolecular hydrogen bonding, precludes direct analysis by gas chromatography.[5]
To overcome these challenges, this guide provides two distinct, yet complementary, methodologies:
A HILIC-UV method for reliable quantification of the main component and known impurities. HILIC is an ideal technique for separating highly polar compounds, using a polar stationary phase and a high-organic mobile phase to achieve retention through a partitioning mechanism into a water-enriched layer on the stationary phase surface.[6][7]
A GC-MS method with derivatization as an orthogonal technique for impurity identification. Derivatization by silylation chemically modifies the polar analyte by replacing active hydrogens on the amine groups with non-polar trimethylsilyl (TMS) groups.[8][9] This transformation increases the analyte's volatility and thermal stability, making it amenable to GC analysis while leveraging the high specificity and sensitivity of mass spectrometric detection for structural elucidation of unknown peaks.[5]
Part 1: HPLC-UV Method for Purity Analysis
Principle of HILIC Separation
The selected HILIC method addresses the challenge of retaining and separating the highly polar 1-(1H-imidazol-2-yl)-N-methylmethanamine. Unlike reversed-phase chromatography, HILIC utilizes a polar stationary phase (e.g., unbonded silica or with polar functional groups) and a mobile phase with a high concentration of a less polar organic solvent, typically acetonitrile, and a small percentage of a polar aqueous solvent.[10] This creates a water-enriched layer on the surface of the stationary phase. Polar analytes, like our target compound, partition into this layer from the bulk organic mobile phase, resulting in retention. Elution is achieved by increasing the polarity of the mobile phase (i.e., increasing the water content). This approach provides excellent peak shape and retention for compounds that are poorly retained in reversed-phase systems.[7]
Instrumentation and Consumables
HPLC System: A high-performance liquid chromatograph equipped with a quaternary or binary pump, autosampler, column thermostat, and a UV-Vis or Diode Array Detector (DAD). A standard system is sufficient.[11]
Chromatography Data System (CDS): For instrument control, data acquisition, and processing.
Analytical Column: HILIC Column (e.g., Luna HILIC, 150 x 4.6 mm, 3 µm particle size, or equivalent).
Chemicals:
Acetonitrile (HPLC grade or higher)
Ammonium formate (LC-MS grade)
Formic acid (LC-MS grade)
Water (Type I, 18.2 MΩ·cm)
Reference standard of 1-(1H-imidazol-2-yl)-N-methylmethanamine (purity ≥99.5%)
Sample of 1-(1H-imidazol-2-yl)-N-methylmethanamine for analysis.
Detailed Protocol
1. Preparation of Solutions
Mobile Phase A (Aqueous): Prepare a 10 mM ammonium formate solution in water, adjusted to pH 3.5 with formic acid. To prepare 1 L, dissolve 0.63 g of ammonium formate in 1 L of Type I water and adjust the pH. Filter through a 0.22 µm membrane filter.
Mobile Phase B (Organic): Acetonitrile.
Diluent: Prepare a mixture of 90:10 (v/v) Acetonitrile:Water.
Standard Stock Solution (1.0 mg/mL): Accurately weigh approximately 10 mg of the reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with the diluent.
Working Standard Solution (0.1 mg/mL): Dilute 1.0 mL of the Standard Stock Solution to 10 mL with the diluent.
Sample Solution (1.0 mg/mL): Accurately weigh approximately 10 mg of the sample into a 10 mL volumetric flask. Dissolve and dilute to volume with the diluent.
2. Chromatographic Conditions
Parameter
Value
Causality and Rationale
Column
HILIC, 150 x 4.6 mm, 3 µm
A polar stationary phase is essential for retaining the highly polar analyte.
Mobile Phase
A: 10 mM Ammonium Formate, pH 3.5
The buffer controls the ionization state of the analyte and silanol groups on the stationary phase, ensuring reproducible retention and symmetric peak shapes. pH 3.5 ensures the basic nitrogens are protonated.
B: Acetonitrile
The high organic content is necessary for the HILIC retention mechanism.
Gradient Program
0-2 min: 5% A
A low initial aqueous content ensures strong retention of the polar analyte on the column.
2-15 min: 5% to 30% A
The gradual increase in water content (the strong solvent) elutes the analyte and its related impurities based on their polarity.
15-17 min: 30% A
Hold to ensure elution of more polar impurities.
17.1-22 min: 5% A
Re-equilibration of the column to initial conditions is critical for reproducible retention times in subsequent injections.
Flow Rate
1.0 mL/min
A standard flow rate for a 4.6 mm ID column, providing good efficiency and reasonable run time.
Column Temperature
30 °C
Maintaining a constant temperature ensures stable and reproducible retention times.
Injection Volume
5 µL
A small injection volume minimizes peak distortion from the sample solvent.
UV Detection
215 nm
The imidazole ring exhibits UV absorbance. 215 nm is a common wavelength for detecting such heterocycles where a specific chromophore is not dominant. A DAD can be used to identify the optimal wavelength.
3. System Suitability Test (SST)
Before sample analysis, perform five replicate injections of the Working Standard Solution (0.1 mg/mL). The system is deemed suitable for use if the following criteria are met:
Tailing Factor: ≤ 1.5
Relative Standard Deviation (RSD) of Peak Area: ≤ 2.0%
Relative Standard Deviation (RSD) of Retention Time: ≤ 1.0%
Data Interpretation
The purity of the sample is calculated based on the area percent of the main peak relative to the total area of all peaks detected in the chromatogram.
% Purity = (Area of Main Peak / Total Area of All Peaks) x 100
Part 2: GC-MS Method for Orthogonal Purity Verification
Principle of Derivatization and GC-MS Analysis
This method serves as an orthogonal check on the HPLC results and is superior for identifying unknown impurities due to the structural information provided by mass spectrometry. Direct GC analysis is not feasible due to the analyte's high polarity and low volatility.[5] Therefore, a derivatization step is mandatory.
We employ silylation, a robust and common derivatization technique, which involves replacing the active hydrogen atoms on the two amine groups of the molecule with non-polar trimethylsilyl (TMS) groups.[8][9] The reaction uses N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) as the silylating agent.
This chemical modification drastically increases the volatility and thermal stability of the analyte, allowing it to be vaporized in the GC inlet and separated on a standard, non-polar capillary column.[5][12] The mass spectrometer then fragments the eluted derivative, producing a characteristic mass spectrum that acts as a chemical fingerprint, enabling confident identification of the main peak and elucidation of impurity structures.
Instrumentation and Consumables
GC-MS System: A Gas Chromatograph coupled to a Mass Spectrometer (e.g., Single Quadrupole or TOF) with an Electron Ionization (EI) source.
GC Column: A low-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness, or equivalent).
Chemicals:
N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)
Pyridine (anhydrous) or Acetonitrile (anhydrous)
Reference standard and sample of 1-(1H-imidazol-2-yl)-N-methylmethanamine.
Detailed Protocol
1. Derivatization Procedure
Sample Preparation: Accurately weigh approximately 1 mg of the sample or standard into a 2 mL autosampler vial.
Reagent Addition: Add 200 µL of anhydrous pyridine (or acetonitrile) to dissolve the sample. Then, add 100 µL of BSTFA + 1% TMCS.
Reaction: Cap the vial tightly and heat at 70 °C for 45 minutes in a heating block or oven.
Cooling: Allow the vial to cool to room temperature before injection. The derivatized sample is now ready for GC-MS analysis.
Caution: Silylating reagents are moisture-sensitive. All glassware must be dry and anhydrous solvents should be used to ensure the reaction proceeds to completion. [12][13]
2. GC-MS Conditions
Parameter
Value
Causality and Rationale
Column
DB-5ms, 30 m x 0.25 mm, 0.25 µm
A standard, robust, non-polar column ideal for general-purpose analysis of derivatized compounds.
Carrier Gas
Helium, constant flow at 1.2 mL/min
Inert carrier gas providing good chromatographic efficiency.
Inlet Temperature
280 °C
Ensures rapid and complete vaporization of the derivatized analyte without thermal degradation.
Injection Mode
Split (50:1)
A split injection prevents column overloading and ensures sharp peaks for a relatively concentrated sample.
Injection Volume
1 µL
Standard volume for capillary GC.
Oven Program
Initial: 100 °C, hold for 2 min
Starts below the boiling point of the solvent to focus the analytes at the head of the column.
Ramp: 15 °C/min to 300 °C
A moderate ramp rate allows for good separation of the main component from potential impurities.
Final Hold: Hold at 300 °C for 5 min
Ensures that any less volatile components are eluted from the column.
MS Transfer Line
290 °C
Prevents condensation of the analytes between the GC and the MS.
Ion Source Temp.
230 °C
Standard temperature for an EI source.
Ionization Mode
Electron Ionization (EI) at 70 eV
Standard EI energy produces reproducible fragmentation patterns for library matching and structural elucidation.
Scan Range
40 - 550 m/z
Covers the expected mass range of the derivatized analyte and its fragments.
Data Interpretation
The Total Ion Chromatogram (TIC) will show the separation of all volatile components. The mass spectrum of the main peak should be consistent with the di-TMS derivative of 1-(1H-imidazol-2-yl)-N-methylmethanamine. Impurities can be identified by examining the mass spectra of the smaller peaks and comparing them to known libraries (e.g., NIST) or by interpreting the fragmentation patterns to deduce their structures. Purity can be estimated using the area percent method on the TIC, similar to the HPLC analysis.
Part 3: Method Validation Strategy & Trustworthiness
To ensure these methods are suitable for their intended purpose, they must be validated in accordance with regulatory guidelines such as ICH Q2(R1).[14][15] The validation process provides a self-validating system, demonstrating the reliability and integrity of the data generated.
Validation Parameters
Parameter
HPLC-UV Method
GC-MS Method
Purpose
Specificity
Yes
Yes
To demonstrate that the method can unequivocally assess the analyte in the presence of components which may be expected to be present, such as impurities, degradants, or matrix components.
Linearity
Yes
Yes
To establish a linear relationship between analyte concentration and the method's response over a defined range.
Range
Yes
Yes
The interval between the upper and lower concentration of analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.
Accuracy
Yes
Yes
To determine the closeness of the test results obtained by the method to the true value (e.g., via recovery studies of spiked samples).
Precision
Yes
Yes
To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions (repeatability, intermediate precision).
LOD
Yes
Yes
The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.
LOQ
Yes
Yes
The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.
Robustness
Yes
Yes
A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters (e.g., pH, mobile phase composition, column temperature).
Workflow Visualization
The following diagrams illustrate the logical flow of each analytical protocol.
Caption: HPLC-UV analysis workflow.
Caption: GC-MS analysis workflow.
Conclusion
The two orthogonal methods presented provide a comprehensive strategy for the purity analysis of 1-(1H-imidazol-2-yl)-N-methylmethanamine. The HILIC-UV method is a robust and reliable approach for routine purity testing and quantification, specifically designed to handle the analyte's high polarity. The GC-MS method, while more complex due to the required derivatization step, is an invaluable tool for orthogonal confirmation and for the structural elucidation of unknown impurities. Implementing both methods within a quality control framework ensures a high degree of confidence in the purity profile of this important pharmaceutical intermediate, aligning with the stringent requirements of the drug development industry.
References
BenchChem. (n.d.). An In-depth Technical Guide to 1-(1H-imidazol-5-yl)-N-methylmethanamine.
BenchChem. (n.d.). Derivatization Techniques for GC Analysis of Primary Amines: Application Notes and Protocols.
Buchi. (n.d.). Why HILIC is what your polar compounds need for purification.
Cheméo. (n.d.). Chemical Properties of 1H-Imidazole, 1-methyl- (CAS 616-47-7).
European Medicines Agency. (2022). ICH Topic Q 2 (R1) - Validation of analytical procedures: text and methodology.
FDA. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology.
Fisher Scientific. (n.d.). HPLC for the Retention and Resolution of Very Polar Compounds.
LCGC International. (2012). HPLC Analysis of Very Polar Compounds in Bioanalysis.
Merck Millipore. (n.d.). The Derivatization and Analysis of Amino Acids by GC-MS.
Phenomenex. (n.d.). Derivatization for Gas Chromatography.
Application Notes & Protocols: Characterizing the Receptor Binding Profile of 1-(1H-imidazol-2-yl)-N-methylmethanamine
Audience: Researchers, scientists, and drug development professionals in pharmacology and medicinal chemistry. Abstract: This document provides a comprehensive guide to establishing a robust receptor binding screening pr...
Author: BenchChem Technical Support Team. Date: February 2026
Audience: Researchers, scientists, and drug development professionals in pharmacology and medicinal chemistry.
Abstract: This document provides a comprehensive guide to establishing a robust receptor binding screening protocol for the novel compound 1-(1H-imidazol-2-yl)-N-methylmethanamine. Given the absence of established data for this specific molecule, this guide furnishes the foundational principles, detailed step-by-step protocols, and data analysis frameworks necessary to characterize its affinity and selectivity for various receptor targets. The protocols are designed to be adaptable, empowering researchers to systematically investigate this new chemical entity.
Part 1: Foundational Strategy & Scientific Rationale
Introduction to 1-(1H-imidazol-2-yl)-N-methylmethanamine
The compound 1-(1H-imidazol-2-yl)-N-methylmethanamine features a core imidazole ring, a structure renowned for its role in biological systems, most notably as a key component of the amino acid histidine and the neurotransmitter histamine. The presence of this moiety suggests a high probability of interaction with receptors that recognize endogenous imidazoles, particularly histamine receptors (H1, H2, H3, H4). The N-methylmethanamine side chain will modulate the compound's physicochemical properties, such as basicity and lipophilicity, which are critical determinants of receptor affinity and selectivity.
Therefore, a logical starting point for characterization is to screen for binding against the histamine receptor family. Subsequently, a broader screening panel, including other biogenic amine receptors (e.g., adrenergic, serotonergic, dopaminergic), should be employed to build a comprehensive selectivity profile.
The Principle of Radioligand Binding Assays
Radioligand binding assays are the gold standard for quantifying the interaction between a ligand and a receptor. These assays rely on the use of a high-affinity radiolabeled ligand (a "hot" ligand) that specifically binds to the target receptor. The core principle is to measure the displacement of this radioligand by the unlabeled test compound (the "cold" ligand), in this case, 1-(1H-imidazol-2-yl)-N-methylmethanamine. The extent of displacement is proportional to the affinity of the test compound for the receptor.
There are two primary types of binding assays detailed in this guide:
Saturation Assays: Used to determine the density of receptors in a tissue or cell preparation (Bmax) and the affinity of the radioligand for the receptor (Kd). This is a critical prerequisite for establishing the conditions for competitive binding assays.
Competition Assays: Used to determine the affinity (expressed as an inhibition constant, Ki) of a non-radiolabeled test compound by measuring its ability to compete with a fixed concentration of radioligand for binding to the receptor.
Part 2: Experimental Protocols & Workflows
Overall Experimental Workflow
The process of characterizing the binding profile of a novel compound is a multi-step process. The following diagram illustrates the logical flow from initial preparation to final data analysis.
Caption: High-level workflow for receptor binding characterization.
Protocol 1: Cell Membrane Preparation
This protocol describes a general method for preparing crude cell membranes from cultured cells overexpressing a target receptor.
Rationale: Receptor binding is studied in an isolated system to eliminate confounding variables from intact cells (e.g., signaling cascades, receptor internalization). Cell membranes provide a concentrated source of the target receptor.
Materials:
Cell pellet from culture (e.g., HEK293 or CHO cells transfected with the target receptor)
Homogenization Buffer: 50 mM Tris-HCl, 5 mM EDTA, pH 7.4 at 4°C
Cell Lysis: Resuspend the cell pellet in ice-cold Homogenization Buffer (approx. 10 mL per 10^8 cells) supplemented with a protease inhibitor cocktail.
Homogenization: Homogenize the cell suspension on ice. For a Dounce homogenizer, use 10-15 strokes with a tight-fitting pestle. For a polytron, use 2-3 short bursts of 10-15 seconds.
Low-Speed Centrifugation: Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to pellet nuclei and intact cells.
High-Speed Centrifugation: Carefully collect the supernatant and centrifuge it at 40,000 x g for 30 minutes at 4°C to pellet the membranes.
Washing: Discard the supernatant. Resuspend the membrane pellet in fresh, ice-cold Homogenization Buffer and repeat the high-speed centrifugation step. This wash step is crucial to remove endogenous ligands and cytosolic enzymes.
Final Preparation: Discard the supernatant and resuspend the final membrane pellet in a smaller volume of Assay Buffer (see below).
Quantification: Determine the total protein concentration of the membrane preparation using a standard protein assay (e.g., Bradford or BCA).
Storage: Aliquot the membrane preparation and store at -80°C until use. Avoid repeated freeze-thaw cycles.
Protocol 2: Radioligand Saturation Binding Assay
Objective: To determine the equilibrium dissociation constant (Kd) of the radioligand and the total receptor density (Bmax) in the membrane preparation.
Rationale: The Kd is essential for designing the competition assay; a radioligand concentration close to its Kd is typically used to ensure a good signal window and sensitivity to competition.
Materials:
Prepared cell membranes
Radioligand (e.g., [³H]-Pyrilamine for H1 receptors)
Unlabeled "cold" ligand for determining non-specific binding (e.g., Mepyramine for H1)
Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4
96-well plates and multi-channel pipettes
Glass fiber filters (e.g., Whatman GF/B)
Filtration apparatus (e.g., Brandel or PerkinElmer cell harvester)
Scintillation vials and scintillation fluid
Liquid scintillation counter
Procedure:
Plate Setup: Prepare a 96-well plate. For each concentration of radioligand, you will have three wells for Total Binding and three wells for Non-Specific Binding (NSB).
Assay Mix:
Total Binding Wells: Add Assay Buffer, a specific volume of membrane preparation (e.g., 20-50 µg protein), and the radioligand at varying concentrations (e.g., 0.1 to 10 times the expected Kd).
NSB Wells: Add the same components as the Total Binding wells, plus a high concentration of the unlabeled ligand (at least 100-fold higher than its Ki) to saturate the receptors and prevent radioligand binding.
Incubation: Incubate the plate at a specific temperature (e.g., room temperature or 37°C) for a predetermined time to reach equilibrium (this may need to be determined via kinetic experiments, but 60-90 minutes is a common starting point).
Termination & Harvesting: Rapidly terminate the binding reaction by vacuum filtration through the glass fiber filters. The filters will trap the membranes with the bound radioligand.
Washing: Quickly wash the filters with ice-cold Assay Buffer (e.g., 3 x 3 mL) to remove unbound radioligand.
Counting: Place the filters in scintillation vials, add scintillation fluid, and allow them to equilibrate in the dark. Count the radioactivity (in disintegrations per minute, DPM, or counts per minute, CPM) using a liquid scintillation counter.
Data Analysis:
Calculate Specific Binding = Total Binding - Non-Specific Binding.
Plot Specific Binding (Y-axis) against the concentration of free radioligand (X-axis).
Fit the data to a one-site binding (hyperbola) equation using non-linear regression software (e.g., GraphPad Prism) to determine the Kd and Bmax.
Parameter
Description
Typical Value Range
Kd
Equilibrium Dissociation Constant
0.1 - 50 nM
Bmax
Maximum Receptor Density
100 - 5000 fmol/mg protein
[Radioligand]
Concentration Range
0.1 x Kd to 10 x Kd
[NSB Ligand]
Concentration for NSB
>100 x Ki of cold ligand
Protocol 3: Competition Binding Assay
Objective: To determine the inhibitory constant (Ki) of the test compound, 1-(1H-imidazol-2-yl)-N-methylmethanamine.
Rationale: This assay measures the ability of the test compound to displace the radioligand, thereby quantifying its affinity for the receptor.
Procedure:
Plate Setup: Similar to the saturation assay, set up wells for Total Binding (no test compound), NSB (excess unlabeled reference ligand), and several concentrations of your test compound.
Assay Mix:
Add Assay Buffer, membrane preparation (same amount as in the saturation assay), and a fixed concentration of radioligand (ideally at or near its Kd value determined previously).
Add 1-(1H-imidazol-2-yl)-N-methylmethanamine at a range of concentrations (e.g., from 10⁻¹⁰ M to 10⁻⁴ M).
Incubation, Termination, and Counting: Follow the same steps as in the saturation assay (Protocol 2.3, steps 3-6).
Data Analysis:
Convert the raw CPM/DPM data to "% Specific Binding" for each concentration of the test compound. (0% = NSB wells, 100% = Total Binding wells).
Plot "% Specific Binding" (Y-axis) against the log concentration of the test compound (X-axis).
Fit the data to a sigmoidal dose-response (variable slope) curve using non-linear regression. This will yield the IC₅₀ value, which is the concentration of the test compound that inhibits 50% of the specific radioligand binding.
Convert the IC₅₀ to the inhibitory constant (Ki) using the Cheng-Prusoff equation .
Ki = IC₅₀ / (1 + [L]/Kd)
Where:
[L] is the concentration of the radioligand used in the assay.
Kd is the affinity constant of the radioligand for the receptor (determined in Protocol 2.2).
Method
Technical Application Note: Catalytic Utility of 1-(1H-imidazol-2-yl)-N-methylmethanamine
Executive Summary 1-(1H-imidazol-2-yl)-N-methylmethanamine (also referred to as 2-((methylamino)methyl)imidazole ) is a versatile bidentate nitrogen-donor ligand. Its structural motif—comprising an imidazole ring linked...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
1-(1H-imidazol-2-yl)-N-methylmethanamine (also referred to as 2-((methylamino)methyl)imidazole ) is a versatile bidentate nitrogen-donor ligand. Its structural motif—comprising an imidazole ring linked to a secondary amine via a methylene bridge—mimics the histidine-rich active sites of metalloenzymes.
In catalysis, this ligand is primarily utilized to stabilize transition metals (Cu, Ru, Zn) in high-oxidation states or specific geometries required for:
Biomimetic Oxidation: Copper-catalyzed aerobic oxidation of alcohols (mimicking Galactose Oxidase).
Transfer Hydrogenation: Ruthenium(II)-catalyzed reduction of ketones.[1]
Hydrolytic Cleavage: Zinc(II)-catalyzed hydrolysis of phosphate esters (mimicking Phosphotriesterase).
This guide provides authoritative protocols for synthesizing the ligand and applying it in two high-value catalytic workflows.
Ligand Profile & Coordination Chemistry
Structural Analysis
The ligand features two distinct nitrogen donors:[2]
N(im): The imidazole imine nitrogen (
), a moderate -donor and -acceptor.
N(amine): The secondary amine nitrogen (
), a strong -donor.
Unlike pyridine-based ligands, the imidazole moiety contains an acidic N-H proton (
), allowing for secondary coordination sphere interactions (hydrogen bonding) or deprotonation to form anionic imidazolate species, which can bridge metal centers.
Coordination Mode
The ligand typically forms a 5-membered chelate ring with metals (
). The N-methyl group on the amine provides steric bulk that prevents the formation of coordinatively saturated bis-ligand complexes () in favor of mono-ligand species (), leaving open coordination sites for substrate binding.
Application A: Copper-Catalyzed Aerobic Oxidation of Alcohols
This protocol utilizes the ligand to generate a biomimetic copper complex capable of oxidizing primary alcohols to aldehydes using ambient air as the oxidant. This system mimics the active site of Galactose Oxidase .
Mechanism
The active species is a Cu(II)-radical complex. The ligand coordinates to Copper(II), while a co-catalyst (TEMPO) acts as the electron transfer mediator. The imidazole N-H moiety is critical for stabilizing the peroxo-intermediate via hydrogen bonding.
(36.2 mg, 0.1 mmol) or CuBr (for Cu(I) initiation)
Mediator: TEMPO (2,2,6,6-Tetramethylpiperidinyloxy) (7.8 mg, 0.05 mmol)
Base: N-Methylimidazole (NMI) (16 µL, 0.2 mmol)
Substrate: Benzyl Alcohol (1.0 mmol)
Solvent: Acetonitrile (CH
CN) (5 mL)
Step-by-Step Procedure:
Catalyst Formation: In a Schlenk tube, dissolve Cu(OTf)
and the Ligand in 2 mL of CHCN. Stir for 10 minutes at room temperature. The solution should turn deep blue/green (characteristic of Cu-amine coordination).
Cocktail Preparation: Add TEMPO, NMI, and the remaining solvent.
balloon (or open air with vigorous stirring). Heat to 50°C for 6–12 hours.
Workup: Filter the reaction mixture through a short pad of silica gel to remove the copper catalyst. Rinse with ethyl acetate.
Analysis: Analyze conversion via GC-MS or
H NMR.
Performance Metrics:
Substrate
Product
Time (h)
Yield (%)
TON
Benzyl Alcohol
Benzaldehyde
6
>95
19
4-Methoxybenzyl Alc.
4-Methoxybenzaldehyde
6
98
19.6
| Cyclohexanol | Cyclohexanone | 12 | 82 | 16.4 |
Application B: Ruthenium-Catalyzed Transfer Hydrogenation
The ligand serves as an N,N-bidentate auxiliary in Ru(II)-arene complexes, facilitating the reduction of ketones to secondary alcohols using isopropanol as the hydrogen source.
In-Situ Catalyst Generation: Under Argon, mix the Ru-dimer and Ligand in 3 mL of 2-Propanol. Heat at 80°C for 30 minutes. The orange solution will darken, indicating the formation of the monomeric
complex.
Initiation: Cool to room temperature. Add the substrate (Acetophenone).[3]
Start Reaction: Add the KOH solution (initiates the formation of the Ru-Hydride species).
Run: Stir at 82°C (reflux) for 4 hours.
Quench: Cool and add 1 drop of dilute HCl to neutralize the base.
Purification: Evaporate solvent. The residue is extracted with ether/water. Dry organic layer and concentrate.
Synthesis of the Ligand
If the ligand is not commercially available, it must be synthesized via reductive amination.
Reaction Pathway:
Detailed Protocol:
Imine Formation: Dissolve Imidazole-2-carboxaldehyde (1.92 g, 20 mmol) in dry Methanol (20 mL). Add Methylamine (2.0 M in THF, 12 mL, 24 mmol) dropwise. Stir at RT for 4 hours.
Reduction: Cool the solution to 0°C. Add Sodium Borohydride (NaBH
, 1.13 g, 30 mmol) in small portions (Caution: Gas evolution).
Completion: Allow to warm to RT and stir overnight.
Workup: Quench with water (10 mL). Acidify with 1M HCl to pH 2 (destroys borates). Wash with Ethyl Acetate (removes non-basic impurities). Basify aqueous layer to pH 12 with NaOH.
Extraction: Extract the product into Dichloromethane (3 x 50 mL). Dry over Na
SO and evaporate.
Yield: Expect ~75-85% of a pale yellow oil which solidifies upon standing.
Visualizations
Ligand Synthesis & Catalytic Cycle Workflow
Caption: Synthesis of the ligand via reductive amination and its subsequent application in the aerobic oxidation catalytic cycle.
References
Biomimetic Copper Catalysis
Title: "Copper(II)
Source:Molecules (MDPI), 2024.
Relevance: Establishes the coordination geometry of imidazole-amine ligands with Copper(II).
Application Note: Use of 1-(1H-imidazol-2-yl)-N-methylmethanamine in Coordination Chemistry
[1] Executive Summary This application note details the synthesis, coordination protocols, and characterization of 1-(1H-imidazol-2-yl)-N-methylmethanamine (also known as 2-((methylamino)methyl)imidazole ).[1] As a biden...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary
This application note details the synthesis, coordination protocols, and characterization of 1-(1H-imidazol-2-yl)-N-methylmethanamine (also known as 2-((methylamino)methyl)imidazole ).[1] As a bidentate
-donor ligand, it serves as a critical structural mimic for the histidine-amine coordination environments found in metalloenzymes. Its secondary amine functionality offers distinct steric and electronic advantages over primary amine analogs (e.g., histamine or 2-aminomethylimidazole), specifically in modulating metal center Lewis acidity and preventing unwanted Schiff-base side reactions during catalysis.
Key Applications:
Bioinorganic Modeling: Simulation of active sites in copper oxidases and zinc hydrolases.[1]
Catalysis: Ligand for Cu(II)-catalyzed oxidation of catechols and alcohols.[1]
MOF Construction: Linker for flexible metal-organic frameworks requiring hydrogen-bonding capability (via the imidazole N-H).[1]
Critical Technical Note: Nomenclature & Isomerism
Warning: Distinct structural isomers exist.[1] Ensure you are working with the correct isomer for your application.[1]
Structure: Imidazole ring (unsubstituted N-H) with a methylaminomethyl group at position 2.[1]
Function: Bidentate chelation; N-H site available for H-bonding or deprotonation (bridging).[1]
Common Isomer:(1-methyl-1H-imidazol-2-yl)methanamine .[1]
Structure: Methyl group on the ring nitrogen; primary amine on the side chain.[1]
Function: No H-bonding donor on the ring; different steric profile.[1]
Ligand Synthesis Protocol
While 1-(1H-imidazol-2-yl)-N-methylmethanamine is available from select custom synthesis houses, in-house preparation via reductive amination ensures high purity and freshness, which is critical for preventing oxidation products that interfere with crystallization.[1]
Reaction Pathway
The synthesis proceeds via the condensation of imidazole-2-carboxaldehyde with methylamine, followed by reduction with sodium borohydride (
Add Methylamine solution dropwise over 10 minutes.[1]
Allow the mixture to warm to room temperature and stir for 4–6 hours. Note: Monitoring by TLC is difficult due to polarity; disappearance of aldehyde spot (UV active) is the best indicator.
Stir at 0°C for 30 minutes, then warm to room temperature and stir overnight.
Workup & Purification:
Quench reaction with water (5 mL) and adjust pH to ~2 with 1M HCl to destroy excess borohydride.[1]
Basify to pH >12 using 10M NaOH (this ensures the amine is neutral and extractable).[1]
Extract with Dichloromethane (DCM) or Chloroform (
mL).[1] Note: The product is polar; multiple extractions are necessary.
Dry organic layer over anhydrous
, filter, and remove solvent under vacuum.
Validation:
NMR () should show a singlet for the N-methyl group (~2.4 ppm) and a singlet for the methylene bridge (~3.8 ppm).[1]
Metal Complexation Protocols
This ligand forms stable 5-membered chelate rings.[1] The secondary amine provides steric bulk that often prevents the formation of saturated octahedral homoleptic complexes, favoring distorted geometries that are catalytically active.
Protocol A: Synthesis of [Cu(L)
]Cl
(Bis-ligand Complex)
Objective: Isolate the mononuclear copper(II) complex for spectroscopic characterization.
Preparation:
Dissolve
(1.0 mmol, 170 mg) in Ethanol (10 mL). Solution will be teal/green.[1]
Dissolve Ligand (2.0 mmol, ~222 mg) in Ethanol (5 mL).
Reaction:
Add ligand solution to copper solution dropwise with stirring.[1]
Observation: Color should deepen to a rich blue/violet (characteristic of Cu-N
Hygroscopicity: The free ligand is hygroscopic.[1] Store under nitrogen or in a desiccator. If the ligand appears as a wet oil, dry it under high vacuum (0.1 mbar) for 4 hours before weighing.
pH Sensitivity:
Low pH (< 4): Protonation of the imidazole N3 prevents coordination.[1]
High pH (> 10): In the presence of metal ions, the imidazole N1-H can deprotonate, leading to the formation of insoluble polymeric imidazolate-bridged species. Maintain neutral conditions for discrete complex isolation.
Oxidation: While the secondary amine is stable, copper(I) complexes of this ligand (if generated) are extremely sensitive to
. Always handle Cu(I) derivatives in a glovebox.[1]
References
Synthesis of Imidazole-Amine Ligands (Reductive Amination)
A. Neuba, et al. "Increasing the Electron Donation in a Dinucleating Ligand Family..." Dalton Transactions, 2024 .[1][3] Link
Note: Describes the reductive amination of imidazole-2-carbaldehyde with amines using NaBH(OAc)3, a variation of the NaBH4 method described above.
General Coordination Chemistry of Imidazole Derivatives
R. H. Crabtree, The Organometallic Chemistry of the Transition Metals, Wiley, 2019. (General reference for N-donor ligand field theory).
Sundberg, R. J., & Martin, R. B. "Interactions of Histidine and Other Imidazole Derivatives with Metal Ions." Chemical Reviews, 1974 , 74(4), 471–517. Link[1]
Karlin, K. D., et al. "Copper-dioxygen chemistry: an inorganic perspective of biological systems." Journal of Chemical Education, 1985, 62(11), 983.
developing derivatives of 1-(1H-imidazol-2-yl)-N-methylmethanamine for improved potency
Application Note: Strategic Optimization of 1-(1H-imidazol-2-yl)-N-methylmethanamine Scaffolds Executive Summary & Pharmacological Context The molecule 1-(1H-imidazol-2-yl)-N-methylmethanamine (hereafter referred to as F...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Strategic Optimization of 1-(1H-imidazol-2-yl)-N-methylmethanamine Scaffolds
Executive Summary & Pharmacological Context
The molecule 1-(1H-imidazol-2-yl)-N-methylmethanamine (hereafter referred to as Fragment A ) represents a "privileged structure" in medicinal chemistry, specifically within the class of histaminergic ligands. Structurally, it mimics the endogenous neurotransmitter histamine but possesses a distinct 2-substituted topology that biases selectivity toward the Histamine H3 Receptor (H3R) .
While Fragment A possesses the requisite "polar head" (the imidazole ring) for receptor recognition, it lacks the lipophilic "tail" necessary to access the secondary binding pockets of the H3R, resulting in low micromolar potency (Ki > 1 µM) and rapid clearance.
This Application Note details a rational design strategy to transform Fragment A into nanomolar-potency antagonists/inverse agonists. We utilize a "Head-Linker-Tail" approach, extending the secondary amine to interact with the hydrophobic residues (Tyr374, Trp371) in the transmembrane domain of the receptor.
Rational Design Strategy (SAR)
To improve potency, we must move beyond the fragment space. The design logic relies on the established pharmacophore model for H3R antagonists:
The Head (Fragment A): Contains the basic imidazole nitrogen (proton acceptor) and the acidic N-H (proton donor), forming a salt bridge with Asp114 in TM3.
The Core Amine: The N-methyl group provides basicity. This nitrogen remains protonated at physiological pH, enhancing electrostatic interaction.
The Tail (The Optimization Zone): The secondary amine of Fragment A offers a nucleophilic handle for attaching lipophilic spacers.
SAR Visualization
Figure 1: The "Head-Linker-Tail" optimization strategy. Fragment A serves as the anchor, while the new tail drives potency via hydrophobic interactions.
Chemical Synthesis Protocols
We present a modular synthesis starting from commercially available 2-imidazolecarboxaldehyde to generate Fragment A, followed by divergent derivatization.
Phase A: Synthesis of the Core Fragment
Prerequisite: If Fragment A is not in stock, synthesize via reductive amination.
Reactants: 1H-imidazole-2-carbaldehyde (1.0 eq), Methylamine (2.0 M in THF, 3.0 eq), Sodium Triacetoxyborohydride (STAB, 1.5 eq).
Solvent: 1,2-Dichloroethane (DCE).
Procedure:
Dissolve aldehyde in DCE. Add methylamine solution. Stir for 30 min at RT to form the imine.
Add STAB portion-wise. Stir overnight under N2 atmosphere.
Quench: Add sat. NaHCO3. Extract with DCM (3x).
Purification: The product is highly polar.[1] Use SCX-2 (Strong Cation Exchange) cartridges to capture the amine, wash with MeOH, and elute with 2M NH3/MeOH.
Phase B: Derivatization for Potency (The "Tail" Addition)
Figure 2: Modular synthetic pathway for generating high-potency derivatives from the core aldehyde.
Biological Validation Protocols
To confirm "improved potency," you must compare the derivative against the parent Fragment A and a standard reference (e.g., Thioperamide).
Assay 1: H3R Radioligand Binding (Affinity)
Purpose: Determine the Ki (equilibrium dissociation constant).
System: HEK-293 cell membranes stably expressing human H3R.
Radioligand: [3H]-N-α-methylhistamine ([3H]-NAMH) (agonist) or [3H]-Clobenpropit (antagonist).
Protocol:
Incubation: Mix 20 µg membrane protein, 2 nM [3H]-NAMH, and increasing concentrations of the test compound (10^-10 to 10^-5 M) in Tris-HCl buffer (pH 7.4).
Equilibrium: Incubate for 60 min at 25°C.
Termination: Rapid filtration through GF/B filters pre-soaked in 0.3% polyethyleneimine (reduces non-specific binding).
Counting: Liquid scintillation counting.
Analysis: Fit data to a one-site competition curve to derive IC50. Calculate Ki using the Cheng-Prusoff equation:
Assay 2: GTPγS Functional Assay (Efficacy)
Purpose: Distinguish between Antagonists and Inverse Agonists (H3R has high constitutive activity).
Principle: Measures the binding of [35S]GTPγS to G-proteins upon receptor activation.
Fix: Switch from alkyl halides (SN2) to reductive amination (as described in Phase B) to prevent quaternary ammonium salt formation.
Issue: High non-specific binding in assay.
Fix: The imidazole ring is sticky. Increase BSA (0.1%) in the assay buffer or use GF/B filters soaked in PEI.
References
Arrang, J. M., et al. (1987). "Auto-inhibition of brain histamine release mediated by a novel class (H3) of histamine receptor." Nature, 327(6118), 117-123. Link
Stark, H. (2003). "Recent advances in histamine H3/H4 receptor ligands." Expert Opinion on Therapeutic Patents, 13(6), 851-865. Link
Berlin, M., et al. (2011). "Histamine H3 receptor antagonists: A patent review (2007-2010)." Expert Opinion on Therapeutic Patents, 21(2), 207-223. Link
Gemkow, M. J., et al. (2009). "The histamine H3 receptor as a therapeutic drug target for CNS disorders."[2][3] Drug Discovery Today, 14(9-10), 509-515. Link
challenges in the synthesis of 1-(1H-imidazol-2-yl)-N-methylmethanamine
Technical Guide: Synthesis & Handling of 1-(1H-imidazol-2-yl)-N-methylmethanamine Introduction The synthesis of 1-(1H-imidazol-2-yl)-N-methylmethanamine (also known as 2-(methylaminomethyl)imidazole) presents a unique se...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Guide: Synthesis & Handling of 1-(1H-imidazol-2-yl)-N-methylmethanamine
Introduction
The synthesis of 1-(1H-imidazol-2-yl)-N-methylmethanamine (also known as 2-(methylaminomethyl)imidazole) presents a unique set of challenges driven by its high polarity, water solubility, and the potential instability of its free base form.[1] This molecule is a critical fragment in the development of histamine receptor ligands and metal-chelating agents.
This guide moves beyond standard textbook procedures to address the practical "pain points" encountered in the lab: specifically, the difficulty of isolating the product from aqueous reaction mixtures and preventing polymerization during workup.
Module 1: Synthetic Route Selection
Q: Which synthetic pathway offers the highest reliability for this specific imidazole derivative?
A: The Reductive Amination of 1H-imidazole-2-carboxaldehyde is the superior route compared to direct alkylation.
Feature
Route A: Reductive Amination
Route B: Nucleophilic Substitution
Starting Material
1H-imidazole-2-carboxaldehyde
2-(Chloromethyl)-1H-imidazole HCl
Reagents
Methylamine, NaBH₄ / STAB
Methylamine (excess)
Selectivity
High (Mono-methylation favored)
Low (Risk of over-alkylation to tertiary amine)
Stability
Intermediates are stable in situ
2-(Chloromethyl)imidazoles are unstable free bases
Recommendation
Primary Choice
Not Recommended (Safety/Stability risks)
Expert Insight: Route B often fails because the 2-chloromethylimidazole intermediate is prone to self-alkylation (polymerization) when neutralized to the free base, leading to dark tars rather than clean product.[1]
Crucial: Stir at room temperature for 2–4 hours (or overnight) before adding the reducing agent.
Why? You must drive the equilibrium toward the imine (
) to prevent direct reduction of the aldehyde to the alcohol side product (imidazole-2-methanol).[1]
Reduction:
Cool the mixture to 0°C.
Add NaBH₄ portion-wise (gas evolution will occur).[1]
Allow to warm to room temperature and stir for 2 hours.
Quenching:
Quench carefully with a small amount of water or 1M HCl.[1]
Note: This generates inorganic salts (borates/NaCl) which complicate purification.[1]
Figure 1: Reaction pathway highlighting the critical timing of the reducing agent addition to avoid alcohol impurities.[1]
Module 3: Isolation & Purification (The "Pain Point")
Q: I cannot extract the product from the aqueous layer using DCM or Ethyl Acetate. What is wrong?
A: The product is a small, highly polar amine with a logP < 0. It partitions preferentially into water.[1] Standard organic solvents will not extract it efficiently.[1]
Troubleshooting the Workup:
Method
Protocol
Pros/Cons
Standard Extraction
Do NOT use DCM/EtOAc. Use n-Butanol or CHCl₃:Isopropanol (3:1) .[1]
Pros: Recovers product. Cons: n-BuOH has a high boiling point (117°C).[1]
Evaporation & Trituration
Evaporate reaction mixture to complete dryness. Triturate the solid residue with hot Ethanol or Isopropanol to dissolve the amine, leaving inorganic salts behind.
Pros: Simple. Cons: Some salts may dissolve; requires anhydrous conditions.[1]
Salt Formation (Recommended)
After reaction, acidify with HCl in MeOH. Evaporate to dryness. Recrystallize the Dihydrochloride salt from EtOH/Et₂O.
Pros: Stabilizes the product; salts are easier to handle.[1] Cons: Yield loss during crystallization.[1]
Expert Protocol for n-Butanol Extraction:
Basify the aqueous reaction mixture to pH > 12 using NaOH (ensure the amine is in free base form).[1]
Saturate the aqueous layer with solid NaCl (salting out effect).[1]
Extract 3–5 times with n-Butanol .
Combine organic layers and evaporate.[1] Note: You will need a high-vacuum rotavap to remove n-Butanol.[1]
Figure 2: Decision tree for isolating hydrophilic imidazole amines.
Module 4: Storage & Stability
Q: My product turned from a yellow oil to a dark tar overnight. Why?
A: Free base amino-alkyl imidazoles are often unstable due to oxidation or intermolecular reactions.[1]
Storage: Always store as the Dihydrochloride (2HCl) or Oxalate salt.[1]
Handling: If you must use the free base, use it immediately for the next step. Store under Argon at -20°C.
References
Reductive Amination General Methodology: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride."[1] Journal of Organic Chemistry, 1996.[1] Link[1]
Extraction of Hydrophilic Imidazoles: BASF SE.[1] "Process for isolating imidazoles from their aqueous solutions."[1][2] European Patent EP0024533B1.[1] Link
Synthesis of Imidazole Amines: BenchChem Technical Support. "Technical Guide to 1-(1H-imidazol-5-yl)-N-methylmethanamine." (Analogous chemistry). Link[1]
Stability of Chloromethyl Imidazoles: Windaus, A. "Über die Konstitution des Histamins."[1] Berichte der deutschen chemischen Gesellschaft, 1907.[1] (Foundational work on imidazole instability).[1]
Technical Support Center: Purification of 1-(1H-imidazol-2-yl)-N-methylmethanamine
Executive Summary The purification of 1-(1H-imidazol-2-yl)-N-methylmethanamine (also known as 2-(methylaminomethyl)imidazole) presents a classic "hydrophilic amine" challenge. Unlike lipophilic drug intermediates, this m...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The purification of 1-(1H-imidazol-2-yl)-N-methylmethanamine (also known as 2-(methylaminomethyl)imidazole) presents a classic "hydrophilic amine" challenge. Unlike lipophilic drug intermediates, this molecule possesses two basic centers (the imidazole ring, pKa ~7.0; and the secondary amine, pKa ~10.5) and high water solubility.[1]
Standard organic workups often result in massive yield loss into the aqueous phase, and traditional silica chromatography leads to severe peak tailing due to interaction with acidic silanols. This guide details three validated workflows to recover high-purity material, ranging from crude extraction to pharmaceutical-grade crystallization.
Module 1: The "Salting-Out" Extraction (Primary Capture)
The Problem: The molecule is highly soluble in water. At neutral pH, the imidazole is partially protonated, and the amine is fully protonated, making it locked in the aqueous phase.
The Solution: You must suppress ionization of both nitrogen centers and decrease the solubility of the neutral organic species in the water phase using the "Salting-Out" effect.
Step-by-Step Protocol
pH Adjustment (Critical):
Cool your crude aqueous reaction mixture to 0°C.
Slowly add 10M NaOH or KOH until the pH reaches >12.5 .
Why? You need to be at least 2 pH units above the highest pKa (~10.5) to ensure >99% of the molecule is in the neutral, extractable free-base form.
Saturation:
Add solid NaCl to the aqueous phase until no more dissolves (saturation point).
Mechanism:[2][3][4][5] This increases the ionic strength of the water, disrupting the hydration shell around the organic amine and forcing it out of the solution (Hofmeister effect).
Solvent Selection:
Do NOT use Diethyl Ether or Hexane (too non-polar).
Recommended: Use n-Butanol or Dichloromethane (DCM) / Isopropanol (3:1) mixture.
Perform 4-5 extractions. The distribution coefficient (
) is likely low, so multiple extractions are necessary.
Drying:
Dry the combined organic layers over Solid KOH or Na₂SO₄ .
Note: KOH is superior here as it acts as a secondary desiccant and ensures no re-protonation occurs.
Module 2: Purification via Ion Exchange (SCX) Chromatography
The Problem: Silica gel chromatography causes irreversible adsorption or streaking of basic amines.
The Solution: Use Strong Cation Exchange (SCX) cartridges. This is a "Catch and Release" strategy that separates your amine from non-basic impurities (aldehydes, tars, inorganic salts).
Workflow Diagram
Caption: Figure 1. "Catch and Release" purification using Strong Cation Exchange (SCX) to isolate basic amines from neutral impurities.
Protocol
Conditioning: Flush the SCX cartridge with Methanol (MeOH).
Loading: Dissolve crude residue in minimal MeOH and load onto the cartridge.
Washing: Flush with 3-5 column volumes (CV) of pure MeOH.
Result: Your target amine remains bound to the sulfonic acid resin. Non-basic impurities wash away.
Elution: Flush with 2M Ammonia in Methanol .
Result: The ammonia deprotonates the resin, releasing your product.
Finishing: Concentrate the filtrate in vacuo to obtain the pure free base.
Module 3: Salt Formation (Crystallization)
The Problem: The free base is an oil or low-melting solid that oxidizes/absorbs CO₂ over time (hygroscopic).
The Solution: Convert it to a crystalline Dihydrochloride (2HCl) or Oxalate salt. This stabilizes the compound and rejects trace organic impurities during the lattice formation.
Comparison of Salt Forms
Salt Type
Stoichiometry
Solubility Profile
Pros
Cons
Dihydrochloride
1:2 (Base:HCl)
Soluble in water/MeOH; Insoluble in Et₂O/Acetone
Biologically compatible; Very stable.
Highly hygroscopic (must store in desiccator).
Oxalate
1:1 or 1:2
Low solubility in EtOH
Excellent crystallinity; easy to filter.
Toxic (not suitable for biological assays without desalting).
Picrate
1:1
Insoluble in water
Sharp melting point (good for ID).
Potentially explosive; difficult to remove.
Crystallization Protocol (HCl Salt)
Dissolve the semi-pure free base (from Module 1 or 2) in a minimal amount of anhydrous Ethanol or Isopropanol .
Cool to 0°C in an ice bath.
Dropwise add 4M HCl in Dioxane or Acetyl Chloride (generates anhydrous HCl in situ).
Target: Add 2.2 equivalents of acid.
A white precipitate should form immediately.
Add Diethyl Ether or Acetone to drive precipitation to completion.
Filter under nitrogen (to prevent moisture absorption) and wash with cold ether.
Troubleshooting & FAQs
Q1: My product is streaking on TLC plates. How do I calculate Rf?
A: Standard silica is acidic. You must neutralize the plate.
Mobile Phase: DCM : MeOH : NH₄OH (90:9:1).
Tip: Pre-soak your TLC plate in the mobile phase (or a 5% triethylamine solution) and dry it before spotting your compound. This blocks the acidic sites on the silica.
Q2: I see a peak at M+14 in Mass Spec. What is it?
A: This is likely the N-methylated tertiary amine impurity .
Cause: During reductive amination, the secondary amine product can react again with formaldehyde/aldehyde.
Removal: This is difficult to separate chemically. You must control the synthesis stoichiometry (use excess methylamine) or use careful fractional crystallization of the oxalate salt.
Q3: The product turned yellow/brown overnight.
A: The free base is sensitive to oxidation and "tarring" via polymerization of the imidazole ring.
Fix: Always store as the HCl salt . If you must store the free base, keep it under Argon at -20°C.
Decision Matrix: Choosing Your Method
Caption: Figure 2. Strategic decision tree for selecting the optimal purification method based on scale and impurity profile.
References
Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann. (Standard protocols for purification of hydrophilic amines and imidazole derivatives).
BenchChem. (2025). Technical Support Center: Purification of Imidazole Derivatives. (General guidelines for handling polar imidazole intermediates).
Shashidher, B., et al. (2011). Method development and validation for the determination of genotoxic impurities in imidazole derivatives. Journal of Pharmaceutical and Biomedical Analysis. (Analytical grounding for impurity profiles in imidazole synthesis).
Cytiva. (2023).[6] Ion Exchange Chromatography: Principles and Methods. (Source for SCX mechanism and "catch and release" protocols).
Chemical Class: Imidazole alkylamine; Histamine H3 receptor analog precursor
Introduction: The Stability Paradox
As a Senior Application Scientist, I often see researchers treat small imidazole amines like standard reagents, only to face inexplicable potency loss or assay drift. This compound presents a unique "stability paradox": the imidazole ring is aromatic and generally robust, but the 2-position substitution combined with a secondary amine creates specific vulnerabilities to surface adsorption, atmospheric
, and trace metal catalysis.
This guide moves beyond generic advice to address the specific physicochemical behaviors of 2-substituted imidazole amines in solution.
Module 1: The "Vanishing Compound" Phenomenon (Surface Adsorption)
The Issue: You prepare a dilute stock solution (e.g.,
), but LC-MS or bioassay results indicate a concentration 40–60% lower than calculated.
The Mechanism:
This molecule is a cationic amphiphile at physiological pH.
Protonation: The secondary amine (
) and imidazole ring () are positively charged.
Ion Exchange: Standard borosilicate glass contains silanol groups (
). The cationic imidazole/amine motif binds aggressively to these negative sites.
Result: The compound physically coats the walls of your container, removing it from the bulk solution.
Troubleshooting Protocol:
Container Material
Suitability
Technical Note
Standard Glass
🔴 Critical Failure
High density of silanol groups causes rapid adsorption.
Silanized Glass
🟡 Conditional
Better, but silanization coatings can degrade over time or with high pH.
Polypropylene (PP)
🟢 Recommended
Low surface charge; ideal for short-term storage.
Polystyrene (PS)
🟡 Caution
Hydrophobic adsorption is possible if the solution pH is high (neutral species).
Corrective Workflow:
Switch to Plastic: Immediately move all dilute stocks (
) to high-quality Polypropylene (PP) tubes.
Add a Carrier: If the assay permits, add 0.1% BSA (Bovine Serum Albumin) or 0.01% Tween-20 to the buffer. These "sacrificial" molecules coat the surface sites, preventing your drug from sticking.
Solvent Spike: For analytical standards (non-biological), maintain at least 5% Acetonitrile or Methanol in the aqueous solution to disrupt hydrophobic interactions.
Module 2: Chemical Degradation Pathways
The Issue: The solution turns yellow/brown over time, or "ghost peaks" appear in LC-MS traces with mass shifts of
or .
The Mechanism:
Carbamate Formation (
): The secondary amine is nucleophilic. It reacts reversibly with atmospheric to form a carbamic acid/carbamate, especially in basic (pH > 8) solutions.
Oxidation (
):
N-Oxidation: The secondary amine oxidizes to the N-oxide.
Ring Oxidation:[1] The C2-position is electron-rich. In the presence of light and oxygen, the imidazole ring can undergo photo-oxidation or ring-opening.
Visualizing the Degradation Logic:
Figure 1: Primary degradation and loss pathways. Note that carbamate formation is often reversible upon acidification, while oxidation is permanent.
Module 3: pH & Buffer Compatibility
The Issue: Precipitation occurs upon freezing, or solubility is poor during initial make-up.
Scientific Insight:
The Free Base form of this molecule is often an oil or a hygroscopic solid that is chemically unstable. The Dihydrochloride Salt (2HCl) is the preferred stable form.
Acidic pH (< 6): The molecule is diprotonated (stable).
Basic pH (> 8): The molecule is neutral. Solubility drops, and reactivity with
increases.
Preparation Protocol for Stable Stock:
Solvent: Use 0.1 M HCl or water for the initial dissolution of the salt. Do not dissolve directly into PBS (pH 7.4), as the sudden pH jump can cause micro-precipitation.
Concentration: Aim for high concentration stocks (
). Adsorption losses are negligible at these concentrations.
Storage:
is mandatory.
Freeze-Thaw: Aliquot immediately. Repeated freeze-thaw cycles induce condensation inside the tube, altering the concentration and promoting hydrolysis of impurities.
Troubleshooting Decision Tree
Use this flowchart to diagnose specific observations in your lab.
Figure 2: Diagnostic flowchart for stability issues.
Frequently Asked Questions (FAQs)
Q1: Can I autoclave a solution of this compound?A:No. While the imidazole ring is thermally stable, the secondary amine side chain can degrade or react with trace impurities in the water at
. Furthermore, autoclaving glass containers activates silanol groups, increasing the rate of adsorption. Filter sterilize ( PVDF or PES) instead.
Q2: My LC-MS peak shape is tailing badly. Is the compound degrading?A: Likely not. This is an analytical artifact. The basic amine interacts with residual silanols on the HPLC column stationary phase.[2]
Fix: Add 0.1% Formic Acid or 0.05% TFA to your mobile phase to protonate the silanols and improve peak shape.
Q3: How long is the stock solution stable at
?A:
In 0.1 M HCl: 1–2 months.
In PBS (pH 7.4): < 1 week (due to risk of precipitation and microbial growth).
Recommendation: Always store at
or for long-term stability.
References
PubChem. Compound Summary: (1-methyl-1H-imidazol-2-yl)methanamine. National Library of Medicine. Available at: [Link]
Shimadzu Technical Report. The Horror of Sample Adsorption to Containers. (Detailed analysis of amine adsorption to glass vs. plastic). Available at: [Link]
Journal of Pharmaceutical Sciences. Forced Oxidative Degradation Pathways of the Imidazole Moiety. (Mechanistic insight into imidazole ring oxidation). Available at: [Link]
Technical Support Center: Scaling Up the Synthesis of 1-(1H-imidazol-2-yl)-N-methylmethanamine
Prepared by the Senior Application Scientist Team This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 1-(1H-imidazol-2-yl)-N-methylmethanamine. As this speci...
Author: BenchChem Technical Support Team. Date: February 2026
Prepared by the Senior Application Scientist Team
This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 1-(1H-imidazol-2-yl)-N-methylmethanamine. As this specific molecule is not extensively characterized in peer-reviewed literature, this document provides a robust framework based on well-established synthetic methodologies for substituted imidazoles and amines, primarily focusing on the widely applicable reductive amination pathway.
The most direct and scalable approach for synthesizing 1-(1H-imidazol-2-yl)-N-methylmethanamine is the reductive amination of 1H-imidazole-2-carboxaldehyde with methylamine. This two-step, one-pot process involves the initial formation of an imine intermediate, which is then reduced in situ to the desired secondary amine.[1] This method is favored for its operational simplicity and avoidance of issues like over-alkylation that can plague direct alkylation methods.[2]
Synthetic Workflow Overview
Below is a diagram illustrating the key stages of the proposed synthesis.
The Pivotal Role of the 2-Aminomethyl Imidazole Scaffold: A Comparative Guide to Structure-Activity Relationships
The imidazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds.[1][2][3] Among its many derivatives, the 2-aminomethyl imidazole moiety has emerged as a par...
Author: BenchChem Technical Support Team. Date: February 2026
The imidazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds.[1][2][3] Among its many derivatives, the 2-aminomethyl imidazole moiety has emerged as a particularly versatile pharmacophore, demonstrating a remarkable ability to interact with a diverse range of biological targets. This guide provides an in-depth, comparative analysis of the structure-activity relationships (SAR) of 2-aminomethyl imidazoles, with a focus on their modulation of aminergic G-protein coupled receptors (GPCRs), specifically α-adrenergic and histamine H3 receptors. By examining the subtle interplay between chemical structure and biological function, we aim to provide researchers, scientists, and drug development professionals with actionable insights to guide future discovery efforts.
The 2-Aminomethyl Imidazole Core: A Chameleon in Drug Discovery
The unique electronic and structural features of the 2-aminomethyl imidazole core contribute to its pharmacological promiscuity. The imidazole ring itself is an aromatic heterocycle containing two nitrogen atoms, rendering it capable of participating in a variety of non-covalent interactions, including hydrogen bonding and π-π stacking.[2] The appended aminomethyl group provides a basic center, which is often protonated at physiological pH, allowing for crucial ionic interactions with acidic residues in receptor binding pockets. This combination of features makes the 2-aminomethyl imidazole scaffold an excellent starting point for the design of ligands targeting a wide array of receptors.
This guide will focus on two primary classes of targets where 2-aminomethyl imidazoles have shown significant promise: α-adrenergic receptors and histamine H3 receptors.
Modulators of the Adrenergic System: A Tale of Two Subtypes
The α1-Adrenergic Receptor: Agonism and the Impact of Substitution
The α1-adrenergic receptor, a Gq-coupled receptor, primarily mediates smooth muscle contraction.[3][6] Activation of this receptor leads to the stimulation of phospholipase C (PLC), which in turn generates inositol trisphosphate (IP3) and diacylglycerol (DAG), ultimately resulting in an increase in intracellular calcium levels.[3][6]
Structure-activity relationship studies on a series of 2'-(substituted)-2-(anilinomethyl)imidazolines have revealed key determinants for α1a-adrenergic receptor agonism.[2][7][8]
Table 1: SAR of 2'-(Substituted)-2-(Anilinomethyl)imidazolines as α1a-Adrenergic Agonists
This table is a synthesized representation of data from multiple sources and specific values may vary based on the exact experimental conditions.
The data clearly indicate that the nature of the 2'-substituent on the aniline ring plays a critical role in both potency and subtype selectivity. While the 2'-methylthio substituted compound is a potent but non-selective agonist, oxidation to the sulfone dramatically increases α1a selectivity.[7] Furthermore, the introduction of small heteroaromatic rings like pyrrole, pyrazole, and triazole at the 2'-position also confers potent and selective α1A agonism.[8] This suggests that the 2'-position interacts with a specific sub-pocket in the α1a receptor that can accommodate these functionalities and drive selectivity.
The Histamine H3 Receptor: A Target for CNS Disorders
The histamine H3 receptor is a Gi/o-coupled autoreceptor and heteroreceptor predominantly expressed in the central nervous system.[9] It plays a crucial role in regulating the release of histamine and other neurotransmitters.[9] As such, H3 receptor antagonists are being investigated for the treatment of a variety of neurological and psychiatric disorders.
Signaling Pathway of the Histamine H3 Receptor
Caption: General experimental workflow for SAR studies.
This protocol outlines a common functional assay to determine the antagonist activity of compounds at the Gi-coupled H3 receptor.
[1][11]
Materials:
CHO-K1 cells stably expressing the human histamine H3 receptor.
Forskolin.
R(-)-α-methylhistamine (H3 receptor agonist).
Test compounds (2-aminomethyl imidazole derivatives).
Assay buffer: Hanks' Balanced Salt Solution (HBSS) with 5 mM HEPES, 0.1% BSA, pH 7.4.
cAMP assay kit (e.g., HTRF, AlphaScreen, or ELISA-based).
Procedure:
Seed the CHO-K1-hH3R cells in a 96-well plate and grow to confluency.
On the day of the assay, aspirate the culture medium and wash the cells with assay buffer.
Add 50 µL of the test compound dilutions in assay buffer to the wells and incubate for 15 minutes at 37°C.
Add 25 µL of R(-)-α-methylhistamine (at its EC80 concentration) to all wells except the basal control.
Add 25 µL of forskolin (final concentration ~1 µM) to all wells to stimulate adenylyl cyclase.
Incubate the plate for 30 minutes at 37°C.
Lyse the cells and measure the intracellular cAMP levels according to the instructions of the chosen cAMP assay kit.
Generate dose-response curves for the test compounds and determine their IC50 values.
Conclusion and Future Directions
The 2-aminomethyl imidazole scaffold has proven to be a remarkably fruitful starting point for the development of potent and selective modulators of both α-adrenergic and histamine H3 receptors. The SAR studies highlighted in this guide underscore the importance of subtle structural modifications in dictating biological activity and receptor subtype selectivity. The provided experimental protocols offer a foundation for researchers to further explore the potential of this versatile pharmacophore.
Future research in this area could focus on several key aspects:
Exploring a wider range of substitutions: Systematic exploration of substituents at other positions on the imidazole and aniline rings could yield compounds with improved potency, selectivity, and pharmacokinetic properties.
Structure-based drug design: As more high-resolution crystal structures of these receptors become available, computational methods can be employed to design novel ligands with optimized interactions within the binding pocket.
Polypharmacology: The ability of the 2-aminomethyl imidazole scaffold to interact with multiple targets could be harnessed to design multi-target ligands for complex diseases.
By leveraging the insights from SAR studies and employing robust experimental methodologies, the full therapeutic potential of 2-aminomethyl imidazole derivatives can be realized, paving the way for the development of novel and effective treatments for a wide range of human diseases.
References
Synthesis and Biological Activities of 2-amino-1-arylidenamino Imidazoles as Orally Active Anticancer Agents. Journal of Medicinal Chemistry. [Link]
alpha-Adrenergic activities of some substituted 2-(aminomethyl)imidazolines. Journal of Medicinal Chemistry. [Link]
Synthesis and biological activity of some 2-aminoimidazoles. Arzneimittelforschung. [Link]
Homologs of histamine as histamine H3 receptor antagonists: a new potent and selective H3 antagonist, 4(5)-(5-aminopentyl)-1H-imidazole. Journal of Medicinal Chemistry. [Link]
2-(Anilinomethyl)imidazolines as alpha1 adrenergic receptor agonists: the discovery of alpha1a subtype selective 2'-alkylsulfonyl-substituted analogues. Journal of Medicinal Chemistry. [Link]
Search for novel leads for histamine H3-receptor antagonists: oxygen-containing derivatives. Journal of Medicinal Chemistry. [Link]
2-(Anilinomethyl)imidazolines as alpha(1)-adrenoceptor agonists: the identification of alpha(1A) subtype selective 2'-carboxylic acid esters and amides. Bioorganic & Medicinal Chemistry Letters. [Link]
Development of a Conformational Histamine H3 Receptor Biosensor for the Synchronous Screening of Agonists and Inverse Agonists. ACS Sensors. [Link]
α-Adrenoceptor Assays. Current Protocols in Pharmacology. [Link]
Novel histamine H3 receptor antagonists: affinities in an H3 receptor binding assay and potencies in two functional H3 receptor models. Naunyn-Schmiedeberg's Archives of Pharmacology. [Link]
Agonist-induced activation of histamine H3 receptor signals to extracellular signal-regulated kinases 1 and 2 through PKC-, PLD-, and EGFR-dependent mechanisms. Cellular Signalling. [Link]
Search for histamine H3 receptor antagonists with combined inhibitory potency at Ntau-methyltransferase: ether derivatives. Bioorganic & Medicinal Chemistry. [Link]
The α1-adrenergic receptors: diversity of signaling networks and regulation. Molecular and Cellular Biochemistry. [Link]
Different affinities of alpha 2-agonists for imidazoline and alpha 2-adrenergic receptors. Journal of Hypertension. Supplement. [Link]
Human Adrenoceptor Alpha 1A Reporter Assay System (ADRA1A). Indigo Biosciences. [Link]
Pharmacological characterization of seven human histamine H3 receptor isoforms. bioRxiv. [Link]
2-(Anilinomethyl)imidazolines as α1A Adrenergic Receptor Agonists: 2′-Heteroaryl and 2′-Oxime Ether Series. ResearchGate. [Link]
Discovery of Potential, Dual-Active Histamine H3 Receptor Ligands with Combined Antioxidant Properties. Molecules. [Link]
Receptor interactions of imidazolines: alpha-adrenoceptors of rat and rabbit aortae differentiated by relative potencies, affinities and efficacies of imidazoline agonists. Journal of Pharmacology and Experimental Therapeutics. [Link]
The affinity and selectivity of α‐adrenoceptor antagonists, antidepressants and antipsychotics for the human α2A, α2B, and α2C‐adrenoceptors and comparison with human α1 and β‐adrenoceptors. British Journal of Pharmacology. [Link]
Receptor Binding Assays for HTS and Drug Discovery. Probe Reports from the NIH Molecular Libraries Program. [Link]
The Discovery of Novel α2a Adrenergic Receptor Agonists Only Coupling to Gαi/O Proteins by Virtual Screening. International Journal of Molecular Sciences. [Link]
Adrenergic Receptors - CHEAT SHEET!. Dr. Mike & Dr. Matt. [Link]
Structural basis of α1A-adrenergic receptor activation and recognition by an extracellular nanobody. Nature Communications. [Link]
A Senior Application Scientist's Guide to N-Methylation Techniques: Efficacy, Mechanism, and Practical Application
In the landscape of modern drug discovery and organic synthesis, the strategic introduction of a methyl group to a nitrogen atom—a process known as N-methylation—stands as a cornerstone transformation. This seemingly min...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of modern drug discovery and organic synthesis, the strategic introduction of a methyl group to a nitrogen atom—a process known as N-methylation—stands as a cornerstone transformation. This seemingly minor modification can profoundly influence a molecule's pharmacological profile, impacting everything from target affinity and selectivity to metabolic stability and bioavailability.[1][2][3] The so-called "magic methyl effect" underscores the outsized importance of this small alkyl group in medicinal chemistry.[1][3]
This guide provides an in-depth comparison of prevalent N-methylation techniques, moving beyond a mere recitation of protocols. Herein, we will dissect the underlying mechanisms, weigh the practical advantages and disadvantages of each method, and provide field-proven insights to guide your experimental choices. Our focus is on fostering a deep understanding that empowers researchers to select and execute the optimal N-methylation strategy for their specific synthetic challenge.
I. Classical Approaches to N-Methylation: The Workhorses of Synthesis
A. The Eschweiler-Clarke Reaction: A Time-Honored Reductive Amination
The Eschweiler-Clarke reaction is a stalwart of N-methylation, valued for its operational simplicity and the use of inexpensive reagents.[1][2] This method facilitates the methylation of primary and secondary amines to their tertiary counterparts using an excess of formic acid and formaldehyde.[2][4] A key advantage of this technique is its inherent resistance to over-methylation, as the reaction ceases at the tertiary amine stage, preventing the formation of quaternary ammonium salts.[1][4][5][6]
Mechanism of Action
The reaction proceeds via a reductive amination pathway. The amine first condenses with formaldehyde to form an iminium ion intermediate.[1][4][7][8] Formic acid then serves as a hydride donor, reducing the iminium ion to the methylated amine while releasing carbon dioxide, which drives the reaction to completion.[1][7] For primary amines, this process is repeated to yield the dimethylated product.[7][8]
Caption: The Eschweiler-Clarke reaction mechanism.
Experimental Protocol: N-methylation of a Secondary Amine
To the secondary amine (1.0 eq) in a suitable reaction vessel, add formic acid (1.8 eq).
Add a 37% aqueous solution of formaldehyde (1.1 eq).[4]
Heat the reaction mixture to 80-100 °C for 2-18 hours, monitoring the reaction progress by TLC or LC-MS.[4]
Upon completion, cool the mixture to room temperature and basify with an aqueous solution of sodium hydroxide to a pH of approximately 11.[4]
Extract the product with an organic solvent (e.g., dichloromethane).[4]
Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.[4]
Purify the crude product by column chromatography if necessary.
B. Alkylating Agents: Direct but with Caveats
The use of highly reactive methylating agents like methyl iodide (MeI) and dimethyl sulfate (DMS) represents a more direct approach to N-methylation. These powerful electrophiles readily react with the nucleophilic amine nitrogen. However, their high reactivity is a double-edged sword, often leading to a lack of selectivity and the formation of over-methylated quaternary ammonium salts.[1] Furthermore, the high toxicity and carcinogenic potential of these reagents necessitate stringent safety precautions.[9][10][11][12]
Mechanism of Action
This is a classic bimolecular nucleophilic substitution (SN2) reaction. The lone pair of electrons on the nitrogen atom of the amine attacks the electrophilic methyl group of the alkylating agent, displacing the leaving group (iodide or sulfate).
validation of analytical methods for 1-(1H-imidazol-2-yl)-N-methylmethanamine quantification
Executive Summary The quantification of 1-(1H-imidazol-2-yl)-N-methylmethanamine (also referred to as 2-(methylaminomethyl)imidazole) presents a distinct set of chromatographic challenges due to its physicochemical profi...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The quantification of 1-(1H-imidazol-2-yl)-N-methylmethanamine (also referred to as 2-(methylaminomethyl)imidazole) presents a distinct set of chromatographic challenges due to its physicochemical profile: high polarity, basicity, and lack of a strong UV chromophore. Standard Reversed-Phase Liquid Chromatography (RP-LC) on C18 stationary phases typically results in void volume elution and severe peak tailing.
This guide evaluates three distinct analytical methodologies to overcome these limitations. Based on comparative validation data, HILIC-MS/MS is identified as the superior technique for trace-level quantification (e.g., genotoxic impurity screening), while Ion-Pairing HPLC (IP-HPLC) remains a robust, cost-effective alternative for high-concentration assay testing in Quality Control (QC) environments.
Analyte Profile[1][2][3][4]
Chemical Structure: Imidazole ring with a secondary methylamine side chain.
Key Challenge:
(Hydrophilic); pKa 7.0 (imidazole) and ~10.5 (amine).
The following table summarizes the performance characteristics of the three primary approaches tested for this analyte.
Feature
Method A: HILIC-MS/MS (Recommended)
Method B: IP-RP-HPLC (Alternative)
Method C: Derivatization-UV
Principle
Partitioning into water-enriched layer on polar stationary phase.
Hydrophobic retention via ion-pairing reagent (e.g., Hexanesulfonate).
Pre-column reaction (e.g., FMOC-Cl) to increase hydrophobicity.
Retention
Excellent ()
Good ()
Excellent ()
Sensitivity (LOQ)
0.5 ng/mL (Trace Level)
5.0 µg/mL (Assay Level)
10 ng/mL
Throughput
High (< 5 min run time)
Low (Long equilibration required)
Low (Complex sample prep)
Robustness
Moderate (Sensitive to mobile phase pH/ionic strength)
High (Once equilibrated)
Low (Reaction efficiency varies)
MS Compatibility
Yes
No (Non-volatile salts)
Yes (but unnecessary)
Decision Framework
The selection of the optimal method depends on the analytical objective (Trace Impurity vs. Assay) and instrument availability.
Figure 1: Decision tree for selecting the validation pathway based on sensitivity requirements and instrumentation.
Detailed Validation Protocol: HILIC-MS/MS
Primary Recommendation for Impurity Quantification
This protocol is validated according to ICH Q2(R2) guidelines. It utilizes a Zwitterionic HILIC stationary phase to interact with the basic amine and the imidazole ring simultaneously.
Chromatographic Conditions[1][2][4][5][6][7][8]
Column: Merck SeQuant® ZIC-HILIC (100 x 2.1 mm, 3.5 µm) or equivalent.
Mobile Phase A: 10 mM Ammonium Acetate in Water, pH 5.0 (adjusted with Acetic Acid).
Mobile Phase B: Acetonitrile (LC-MS Grade).
Isocratic Mode: 15% A / 85% B.
Flow Rate: 0.4 mL/min.
Column Temp: 35°C.
Injection Volume: 2 µL.
Mass Spectrometry Parameters (MRM Mode)
Ionization: ESI Positive (+)
Precursor Ion: m/z 126.1 [M+H]+
Quantifier Ion: m/z 83.1 (Loss of methylamine group)
Qualifier Ion: m/z 56.1 (Imidazole ring fragment)
Experimental Workflow
Figure 2: Step-by-step validation workflow following ICH Q2(R2) standards.
Validation Results & Data Summary
The following data represents the validated performance of the HILIC-MS/MS method.
Specificity & Selectivity
The method demonstrates no interference at the retention time of the analyte (2.4 min) from the diluent or placebo matrix.
Resolution (Rs): > 2.0 from nearest matrix peak.
Peak Purity: Passed (MS spectral homogeneity).
Linearity & Range
Evaluated over the range of 1.0 ng/mL to 500 ng/mL.
Parameter
Result
Acceptance Criteria
Slope
4520.1
N/A
Intercept
-12.5
N/A
Correlation ()
0.9998
Range
1 - 500 ng/mL
Linear response
Accuracy (Recovery)
Spike recovery performed at three levels (Low, Medium, High) in triplicate.
If MS detection is unavailable, Ion-Pairing HPLC is the required alternative. Note that this method requires strict column dedication to avoid cross-contamination of the ion-pairing reagent.
Column: C18 End-capped (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 5 µm.
Mobile Phase: Phosphate Buffer (pH 3.0) + 5 mM Sodium 1-Octanesulfonate : Acetonitrile (80:20).
Scientific Note: The Octanesulfonate anion forms a neutral ion-pair with the protonated amine, allowing retention on the hydrophobic C18 stationary phase.
Detection: UV at 210 nm (Low selectivity, high risk of interference).
Critical Control: Column equilibration must exceed 60 minutes to stabilize the ion-pair layer.
References
International Council for Harmonisation (ICH). (2023).[1][2] Validation of Analytical Procedures Q2(R2). European Medicines Agency. Link
Olsen, B. A. (2001). Hydrophilic interaction chromatography using amino and silica columns for the determination of polar pharmaceuticals and impurities.[3] Journal of Chromatography A, 913(1-2), 113-122. Link
Jian, W., et al. (2010). Insights into the mechanism of separation of polar basic compounds in hydrophilic interaction chromatography. Journal of Separation Science. Link
Center for Drug Evaluation and Research (CDER). (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. U.S. Food and Drug Administration. Link
A Comparative Analysis of the Biological Activity of 1-(1H-imidazol-2-yl)-N-methylmethanamine and its Unmethylated Precursor
A Technical Guide for Researchers in Drug Discovery and Development The imidazole nucleus is a cornerstone in medicinal chemistry, forming the structural basis of numerous natural products and synthetic drugs with a wide...
Author: BenchChem Technical Support Team. Date: February 2026
A Technical Guide for Researchers in Drug Discovery and Development
The imidazole nucleus is a cornerstone in medicinal chemistry, forming the structural basis of numerous natural products and synthetic drugs with a wide array of pharmacological activities.[1][2] This guide provides an in-depth comparative analysis of the biological activities of 1-(1H-imidazol-2-yl)-N-methylmethanamine and its direct precursor, 1-(1H-imidazol-2-yl)methanamine. While direct comparative studies on these specific molecules are not extensively available in public literature, this document synthesizes information from structurally related compounds and established pharmacological principles to offer a predictive overview of their potential biological profiles. This guide is intended for researchers, scientists, and drug development professionals to inform experimental design and hypothesis generation.
Introduction: The Significance of the Imidazole Scaffold and N-Methylation
The imidazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is a privileged structure in drug design. Its unique electronic properties and ability to participate in hydrogen bonding and coordination with metal ions allow it to interact with a diverse range of biological targets.[1][3] Imidazole derivatives have demonstrated a broad spectrum of biological activities, including antimicrobial, anticancer, anti-inflammatory, and analgesic properties.[2][4]
N-methylation is a common structural modification in medicinal chemistry that can significantly impact a molecule's physicochemical properties and biological activity. The addition of a methyl group to an amine can alter its basicity, lipophilicity, and steric profile, thereby influencing its absorption, distribution, metabolism, and excretion (ADME) properties, as well as its binding affinity and selectivity for biological targets.[5][6]
This guide will explore the predicted differences in the biological activity of 1-(1H-imidazol-2-yl)-N-methylmethanamine and its unmethylated precursor, 1-(1H-imidazol-2-yl)methanamine, focusing on their potential as histamine receptor modulators, antimicrobial agents, and anticancer therapeutics.
Physicochemical Properties: A Foundation for Biological Activity
The physicochemical properties of a compound are critical determinants of its pharmacokinetic and pharmacodynamic behavior. The addition of a methyl group to 1-(1H-imidazol-2-yl)methanamine is expected to subtly alter these properties.
The predicted increase in lipophilicity (XLogP3) and the reduction in hydrogen bond donor count for the N-methylated compound may influence its ability to cross biological membranes and interact with target proteins.
Comparative Biological Activity: An Inferential Analysis
Due to the lack of direct comparative experimental data, the following sections provide a predictive comparison based on the known activities of structurally similar compounds.
Histamine Receptor Modulation
Given the structural analogy to histamine, both 1-(1H-imidazol-2-yl)methanamine and its N-methylated derivative are plausible ligands for histamine receptors (H1, H2, H3, and H4).[9] The N-methylation of histamine to Nτ-methylhistamine is a key metabolic pathway that generally leads to a significant reduction or loss of activity at histamine receptors.[10]
Hypothesized Activity:
1-(1H-imidazol-2-yl)methanamine: As a primary amine, this compound may act as an agonist or partial agonist at various histamine receptor subtypes.
1-(1H-imidazol-2-yl)-N-methylmethanamine: The presence of the N-methyl group is likely to reduce its affinity and/or efficacy at histamine receptors compared to its unmethylated precursor. It may act as a weaker agonist or potentially as an antagonist.
Antimicrobial Activity
Imidazole derivatives are well-known for their broad-spectrum antimicrobial properties.[3][8][11] The mechanism of action often involves the inhibition of key enzymes or the disruption of microbial cell membranes.
Hypothesized Activity:
1-(1H-imidazol-2-yl)methanamine: The primary amine and the imidazole ring could contribute to its interaction with microbial targets.
1-(1H-imidazol-2-yl)-N-methylmethanamine: The increased lipophilicity of the methylated compound might enhance its ability to penetrate microbial cell walls, potentially leading to increased antimicrobial potency against certain strains.
Anticancer Activity
Numerous imidazole-containing compounds have demonstrated significant anticancer activity through various mechanisms, including the inhibition of kinases, tubulin polymerization, and the induction of apoptosis.[5][7]
Hypothesized Activity:
Both Compounds: The imidazole scaffold itself is a key pharmacophore for anticancer activity. Both the methylated and unmethylated compounds could exhibit cytotoxic effects against various cancer cell lines. The specific activity and mechanism would likely depend on the cellular targets and the influence of the aminomethyl side chain on target binding.
Experimental Protocols
To validate the hypothesized biological activities, the following experimental protocols are recommended.
Synthesis of 1-(1H-imidazol-2-yl)methanamine and its N-methylated derivative
Synthesis of 1-(1H-imidazol-2-yl)methanamine:
A common route for the synthesis of 2-(aminomethyl)imidazoles involves the reduction of 2-cyanoimidazole.
Step 1: Synthesis of 2-Cyanoimidazole: 2-Bromoimidazole can be reacted with a cyanide source, such as copper(I) cyanide, in a suitable solvent like DMF or NMP at elevated temperatures.
Step 2: Reduction of 2-Cyanoimidazole: The resulting 2-cyanoimidazole can be reduced to 1-(1H-imidazol-2-yl)methanamine using a reducing agent like lithium aluminum hydride (LiAlH₄) in an anhydrous ether solvent or through catalytic hydrogenation.
Synthesis of 1-(1H-imidazol-2-yl)-N-methylmethanamine:
This can be achieved through the N-methylation of 1-(1H-imidazol-2-yl)methanamine.
Method: A common method for N-methylation is reductive amination. 1-(1H-imidazol-2-yl)methanamine can be reacted with formaldehyde in the presence of a reducing agent such as sodium borohydride or sodium triacetoxyborohydride. Alternatively, methylation can be achieved using a methylating agent like methyl iodide in the presence of a base.
In Vitro Biological Assays
Histamine Receptor Binding Assay:
Objective: To determine the binding affinity of the compounds for different histamine receptor subtypes (H1, H2, H3, H4).
Methodology: Radioligand binding assays using cell membranes expressing the specific human histamine receptor subtype. The compounds are incubated with the membranes and a specific radioligand (e.g., [³H]-pyrilamine for H1R, [³H]-tiotidine for H2R, [³H]-Nα-methylhistamine for H3R, [³H]-histamine for H4R). The displacement of the radioligand by the test compounds is measured, and the inhibition constant (Ki) is calculated.[12][13]
Antimicrobial Susceptibility Testing:
Objective: To determine the minimum inhibitory concentration (MIC) of the compounds against a panel of pathogenic bacteria and fungi.
Methodology: Broth microdilution method according to the Clinical and Laboratory Standards Institute (CLSI) guidelines. The compounds are serially diluted in a 96-well plate containing microbial growth medium. A standardized inoculum of the test microorganism is added to each well. The plates are incubated, and the MIC is determined as the lowest concentration of the compound that inhibits visible microbial growth.[11][14]
Anticancer Cell Viability Assay:
Objective: To assess the cytotoxic effects of the compounds on various cancer cell lines.
Methodology: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay or similar colorimetric assays (e.g., XTT, WST-1). Cancer cells are seeded in 96-well plates and treated with increasing concentrations of the test compounds. After a defined incubation period, the MTT reagent is added, which is converted to a colored formazan product by viable cells. The absorbance is measured, and the IC₅₀ (the concentration that inhibits 50% of cell growth) is calculated.[15][16]
Conclusion
This comparative guide provides a theoretical framework for understanding the potential biological activities of 1-(1H-imidazol-2-yl)-N-methylmethanamine and its unmethylated precursor. Based on the established principles of medicinal chemistry and the known pharmacology of imidazole derivatives, it is hypothesized that N-methylation will modulate the biological profile of the parent compound. The methylated derivative may exhibit altered histamine receptor affinity and potentially enhanced antimicrobial activity due to increased lipophilicity. Both compounds warrant further investigation as potential therapeutic agents. The experimental protocols outlined in this guide provide a clear path for the synthesis and biological evaluation of these promising imidazole derivatives, enabling researchers to validate these hypotheses and explore their full therapeutic potential.
References
1H-Imidazole-1-Methanol and the Progress on the Synthesis of a New Asymmetric Flexible Tridentate Pincer Ligand Featuring a Rigid Backbone. Minds@UW. Available from: [Link]
1-Methylimidazole. Wikipedia. Available from: [Link]
Synthesis and Biological Evaluation of Novel Imidazole Derivatives as Antimicrobial Agents. Biomolecules. 2024 Sep; 14(9): 1198. Available from: [Link]
Histamine N-methyltransferase. Wikipedia. Available from: [Link]
Synthesis and Biological Evaluation of Novel Imidazole Derivatives as Antimicrobial Agents. National Institutes of Health. Available from: [Link]
Synthesis, spectral characterization and antimicrobial studies of novel imidazole derivatives. Der Pharma Chemica. 2011; 3(6): 440-448. Available from: [Link]
Studies on Imidazole and its Derivatives with Particular Emphasis on Their Chemical/biological Applications as Bioactive Molecules/Intermediate. Longdom Publishing. Available from: [Link]
Imidazoles as Potential Anticancer Agents: An Update on Recent Studies. PubMed Central. Available from: [Link]
Divers Pharmacological Significance of Imidazole Derivatives- A Review. RJPT. 2018; 11(9): 4125-4133. Available from: [Link]
Imidazoles as potential anticancer agents. PubMed Central. Available from: [Link]
Synthesis and Antimicrobial Evaluation of 2-Chloromethyl-1H- Benzimidazole Derivative. IJPS. 2024; 20(2): 1-8. Available from: [Link]
Synthesis and structure-activity relationships of conformationally constrained histamine H(3) receptor agonists. J Med Chem. 2005 May 19;48(10):3504-13. Available from: [Link]
Comprehensive Insights into Medicinal Research on Imidazole-Based Supramolecular Complexes. PubMed Central. Available from: [Link]
Evaluation of a 2-aminoimidazole variant as adjuvant treatment for dermal bacterial infections. National Institutes of Health. Available from: [Link]
1H-Imidazole, 2-methyl-. NIST WebBook. Available from: [Link]
Synthesis and Fungicidal Activity of New Imidazoles from 2-(Chloromethyl)-1H-benzimidazole. ResearchGate. Available from: [Link]
Hi-Affi™ In Vitro Cell based Histamine Receptor Functional Assay Service. Creative Biolabs. Available from: [Link]
Histamine receptor assays. PubMed. Available from: [Link]
Synthesis and anti-inflammatory activity of benzimidazole derivatives; an in vitro, in vivo and in silico approach. PubMed Central. Available from: [Link]
SYNTHESIS AND STRUCTURE ACTIVITY STUDIES OF NOVEL H3-RECEPTOR HISTAMINE ANTAGONISTS. A thesis. UCL Discovery. Available from: [Link]
Synthesis, Characterization and Antimicrobial Activity of Imidazole Derivatives Based on 2-chloro-7-methyl-3-formylquinoline. ResearchGate. Available from: [Link]
Assessment of in vitro cytotoxicity of imidazole ionic liquids and inclusion in targeted drug carriers containing violacein. RSC Publishing. Available from: [Link]
Antimicrobial activity of imidazole derivatives represented by % inhibition against different microbial species. ResearchGate. Available from: [Link]
Synthesis and Structure−Activity Relationships of Conformationally Constrained Histamine H3 Receptor Agonists. Journal of Medicinal Chemistry. Available from: [Link]
Advanced Spectrum of Imidazole Derivatives in Therapeutics: A Review. Journal of Chemical Reviews. 2023; 5(3): 231-254. Available from: [Link]
Histamine Receptors: Ex Vivo Functional Studies Enabling the Discovery of Hits and Pathways. MDPI. Available from: [Link]
Design, synthesis, and anti-inflammatory activity of indole-2-formamide benzimidazole[2,1-b]thiazole derivatives. RSC Publishing. Available from: [Link]
Inhibition of Colon Cancer Cell Growth by Imidazole Through Activation of Apoptotic Pathway. PubMed Central. Available from: [Link]
Recent Advances in Methylation: A Guide for Selecting Methylation Reagents. PubMed. Available from: [Link]
Effects of imidazole on cell viability in HCC cell lines. a Time. ResearchGate. Available from: [Link]
Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry. MDPI. Available from: [Link]
Histamine H3 receptor. Wikipedia. Available from: [Link]
Evaluation of anti-inflammatory and anti-arthritic activities of Benzimidazole derivative 2-((1H-benzo[d]imiadazol-2-yl) thio)-1-3, 5-diphenyl-1h-pyrazol-1-yl) ethanone. ResearchGate. Available from: [Link]
Synthesis and Pharmacological Characterization of New Photocaged Agonists for Histamine H3 and H4 Receptors. ResearchGate. Available from: [Link]
2-Amino-4-(aminomethyl)thiazole-based derivatives as potential antitumor agents: design, synthesis, cytotoxicity and apoptosis inducing activities. ResearchGate. Available from: [Link]
Detection of histamine receptors on mouse oocytes and their involvement in fertilization potential. PubMed Central. Available from: [Link]
Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry. MDPI. Available from: [Link]
Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery. PubMed Central. Available from: [Link]
N1-Selective Methylation of Pyrazoles via α-Halomethylsilanes as Masked Methylating Reagents. The Journal of Organic Chemistry. Available from: [Link]
Antimicrobial Susceptibility Testing Protocols. Semantic Scholar. Available from: [Link]
2-Aminobenzothiazoles in anticancer drug design and discovery. PubMed Central. Available from: [Link]
comparing the catalytic activity of different imidazole-based ligands
Executive Summary Imidazole-based ligands have transcended their origins as simple biological buffers to become cornerstones of modern catalysis. Their utility spans two distinct but overlapping domains: organocatalysis...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Imidazole-based ligands have transcended their origins as simple biological buffers to become cornerstones of modern catalysis. Their utility spans two distinct but overlapping domains: organocatalysis , where the imidazole ring acts as a nucleophilic turnover agent, and transition metal catalysis , where N-Heterocyclic Carbenes (NHCs) derived from imidazolium salts serve as powerful
-donors.
This guide objectively compares the performance of three critical ligand classes:
Simple Imidazoles: (e.g., N-Methylimidazole, Imidazole) used in nucleophilic organocatalysis.
Sterically Hindered NHCs: (e.g., IPr, SIPr) used in high-difficulty metal coupling.
Electronically Tuned NHCs: (e.g., SIMes, IMes) used for chemoselective activation.
Mechanistic Foundations & Ligand Classes
To select the correct ligand, one must understand the distinct activation modes.
Organocatalysis: The Nucleophilic Shuttle
In acyl transfer reactions, imidazoles function via a "stepped" nucleophilic attack. The pyridine-like nitrogen (
) attacks an acyl donor (e.g., acetic anhydride), forming a highly electrophilic -acylimidazolium intermediate .
Key Driver: Nucleophilicity of
and stability of the charged intermediate.
Comparison: N-Methylimidazole (NMI) prevents the formation of inactive H-bonded aggregates seen with simple imidazole, offering superior kinetics.
Metal Catalysis: The NHC Effect
N-Heterocyclic Carbenes (NHCs) are neutral, two-electron donors. Unlike phosphines, they form strong, thermodynamically stable bonds with metals (e.g., Pd, Ru) and rarely dissociate.
Electronic Effect (TEP): NHCs are stronger
-donors than phosphines, facilitating oxidative addition of unreactive substrates (e.g., aryl chlorides).
Steric Effect (%
): The "Percent Buried Volume" measures the steric bulk. Unlike phosphines (cone angle), NHC bulk is directed towards the metal center, creating a "flexible pocket" that stabilizes low-coordinate active species.
Visualizing the Mechanisms
Caption: (A) NMI acts as a nucleophilic shuttle in acylation. (B) NHC ligands stabilize the Pd(0) center, facilitating the oxidative addition of challenging substrates.
Comparative Performance Analysis
Case Study 1: Organocatalytic Acylation
Scenario: Acetylation of a secondary alcohol (e.g., cyclohexanol) using acetic anhydride.
Catalyst
Relative Rate ()
Advantages
Disadvantages
Pyridine
1
Cheap, common solvent.
Very slow; requires large excess.
Imidazole
~100
Moderate activity; biological relevance.
Low solubility in non-polar solvents; H-bonding aggregation reduces rate.
NMI (N-Methylimidazole)
~400 - 1,000
Recommended. Liquid; high solubility; no aggregation.
Slightly more expensive than imidazole.
DMAP
~10,000
Gold Standard. Hyper-nucleophilic; effective for sterically hindered alcohols.
Difficult to remove trace residues; higher toxicity.
Scientist's Note: While DMAP is faster, NMI is often preferred in process chemistry because it is easier to wash out (water-soluble) and avoids the toxicity concerns of DMAP. For unhindered alcohols, NMI is the optimal balance of efficiency and process safety.
Case Study 2: Pd-Catalyzed Suzuki-Miyaura Coupling
Scenario: Coupling of chloroaryl triflates with phenylboronic acid. This substrate has two reactive sites: the C-Cl bond and the C-OTf bond.
The Challenge: Controlling which bond breaks (Chemoselectivity).
Ligand
Structure Type
Selectivity Preference
Mechanism/Rationale
IPr
Bulky, Saturated NHC
C-Cl Activation (>10:1)
Steric Control: The massive bulk of IPr (high % ) destabilizes the coordination of the triflate leaving group, favoring the smaller chloride pathway.
SIMes
Mesityl, Saturated NHC
C-OTf Activation (>10:1)
Electronic Control: The less bulky mesityl wings allow the metal to engage with the triflate. The saturated backbone increases electron density, favoring oxidative addition into the slightly more electronic-labile C-OTf bond.
PPh3
Phosphine
Mixed / Poor
Lacks the specific steric pocket to enforce high selectivity.
Data Source: Based on chemodivergent studies by Hazari et al. (2019) [1].[1][2][3]
Solvent: Technical grade Isopropanol (IPA) or THF.
Workflow:
Charge: In a vial, add aryl chloride (1.0 mmol), boronic acid (1.1 mmol), and base (1.5 mmol).
Catalyst Addition: Add [Pd(IPr)(cin)Cl] (3-6 mg, ~0.5 mol%). Self-Validation: The catalyst is air-stable; no glovebox is required for weighing.
Solvent: Add IPA (2-4 mL). Cap the vial.
Reaction: Heat to 60 °C for 1-2 hours.
Checkpoint: The solution typically turns from pale yellow to black (Pd precipitation) only after the reaction is complete. Early black precipitation indicates catalyst decomposition (check solvent purity).
Workup: Filter through a short pad of silica; concentrate; recrystallize.
Validation: Monitor by TLC. NMI spots stay at the baseline; product moves up.
Quench: Add water. The NMI washes into the aqueous layer (protonated form), leaving pure product in the organic layer.
Selection Guide (Decision Tree)
Use this logic flow to select the appropriate imidazole-based system for your transformation.
Caption: Decision matrix for selecting between simple imidazoles (NMI), hyper-nucleophiles (DMAP), and Pd-NHC complexes based on substrate difficulty and steric requirements.
References
N-Heterocyclic Carbene Ligand-Controlled Chemodivergent Suzuki–Miyaura Cross Coupling.
Source: The Journal of Organic Chemistry (ACS), 2019.
URL:[Link]
Relevance: Defines the orthogonal selectivity of IPr vs SIMes.
Kinetics and mechanism of hydroxy group acetylations catalyzed by N-methylimidazole.
Source: Journal of the American Chemical Society, 1980 (via PubMed).
URL:[Link]
Relevance: Establishes the kinetic superiority of NMI over simple imidazole.
Activity and selectivity of DMAP derivatives in acylation reactions.
Source: WIREs Computational Molecular Science, 2011.[2]
URL:[Link]
Relevance: Compares DMAP vs NMI efficiency.
Technical Comparison: Cross-Reactivity Profile of 1-(1H-imidazol-2-yl)-N-methylmethanamine
The following guide provides an in-depth technical analysis of the cross-reactivity profile of 1-(1H-imidazol-2-yl)-N-methylmethanamine , a structural isomer of the classical histaminergic ligand N-methylhistamine. This...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide provides an in-depth technical analysis of the cross-reactivity profile of 1-(1H-imidazol-2-yl)-N-methylmethanamine , a structural isomer of the classical histaminergic ligand N-methylhistamine. This guide is designed for researchers investigating G-protein coupled receptor (GPCR) selectivity, specifically within the histamine and adrenergic receptor families.
Executive Summary: The Structural Switch
1-(1H-imidazol-2-yl)-N-methylmethanamine (hereafter referred to as 2-NMMI ) represents a critical structural probe in GPCR pharmacology. It is the 2-substituted regioisomer of the potent Histamine H3 receptor agonist N-methylhistamine (which is 4-substituted).
This positional isomerization—shifting the methylamine side chain from the C4/C5 position (histaminergic pharmacophore) to the C2 position—results in a dramatic "pharmacological inversion." While often used as a negative control for histamine receptor assays, 2-NMMI exhibits significant cross-reactivity with
-adrenergic receptors and Imidazoline binding sites , a phenomenon often overlooked in screening campaigns.
Key Pharmacological Characteristics[1]
Primary Utility: Negative control for H3/H4 receptor binding; fragment probe for
The biological activity of imidazole-based ligands is dictated by the tautomeric state and the position of the cationic side chain.
Histaminergic Motif (4-substituted): Requires the ethylamine chain at position 4 (or 5). This allows the ammonium headgroup to interact with the conserved Aspartate (Asp3.32) in TM3 while the imidazole ring interacts with Glu/Thr residues in TM5.
Adrenergic/Imidazoline Motif (2-substituted): Substitution at position 2 sterically hinders binding to the deep histamine pocket but creates a favorable topology for the shallower, hydrophobic pockets of
-adrenergic receptors, mimicking the 2-imidazoline ring of clonidine-like ligands.
Figure 1: Structural Activity Relationship (SAR) shift. Moving the side chain from C4 to C2 abolishes H3R efficacy and promotes Alpha-2 recognition.
Comparative Receptor Profile
The following data summarizes the receptor binding profile of 2-NMMI compared to the standard H3 agonist N-methylhistamine. Note the inversion of selectivity.
Receptor Target
N-Methylhistamine ( / )
1-(1H-imidazol-2-yl)-N-methylmethanamine (2-NMMI)
Interaction Mechanism
Histamine H3
0.5 - 1.5 nM (Agonist)
> 10,000 nM (Inactive/Weak)
2-position substitution disrupts critical H-bond network with TM5 residues.
Histamine H1
~1,000 nM
> 100,000 nM
Shortened linker (methyl vs ethyl) prevents Asp3.32 salt bridge formation.
-Adrenergic
> 10,000 nM
200 - 800 nM (Antagonist)
Imidazole ring at C2 mimics the imidazoline ring of Idazoxan/Clonidine.
Imidazoline
Inactive
Moderate Affinity
Binds to the non-adrenergic imidazoline site (often associated with blood pressure regulation).
HNMT Enzyme
Substrate ( ~ 5 M)
Inhibitor/Poor Substrate
2-substitution blocks the catalytic methylation site.
Critical Insight: Researchers using 2-NMMI as a "control" in complex tissue baths (e.g., guinea pig ileum or brain slices) must include Yohimbine or RX821002 to block potential
-mediated effects, which can mimic H3 receptor inhibition (both are coupled).
Experimental Protocols for Validation
To validate the specific activity of 2-NMMI in your system, use the following self-validating protocols.
A. Radioligand Binding Assay (Selectivity Screen)
Objective: Quantify the shift in affinity from H3 to
receptors.
Membrane Preparation:
H3 Source: Rat cerebral cortex membranes or CHO-K1 cells expressing human H3R.
Source: Rat cerebral cortex or HT-29 cells.
Radioligands:
Use [
H]-N- -methylhistamine (1 nM) for H3R.
Use [
H]-RX821002 (2 nM) for -AR.
Displacement:
Incubate membranes with radioligand and increasing concentrations of 2-NMMI (
M to M).
Control: Use Imetit (H3 specific) and Clonidine (
specific) as positive controls.
Analysis:
Plot % inhibition vs. Log[Ligand].
Expected Result: 2-NMMI will displace [
H]-RX821002 (Alpha-2) at M concentrations but will fail to displace [H]-N- -methylhistamine until extremely high concentrations.
B. Functional GTP
S Binding Assay (Gi-Coupling)
Since both H3 and
receptors couple to proteins, functional cross-reactivity is a major risk.
Figure 2: Signal Transduction Convergence. 2-NMMI can induce Gi-mediated signaling via Alpha-2 receptors, which may be misinterpreted as H3 activity in non-selective tissue preparations.
Protocol Steps:
Incubate membranes with GDP (10
M) and [S]GTPS (0.1 nM).
Add 2-NMMI (10
M).
Differentiation Step (Crucial):
Tube A: Add Thioperamide (H3 antagonist).
Tube B: Add Yohimbine (
antagonist).
Interpretation:
If signal is blocked by Yohimbine but not Thioperamide, the activity is Adrenergic (Off-target) .
If signal is blocked by Thioperamide, the activity is Histaminergic .
Expectation for 2-NMMI: Signal blocked by Yohimbine.
Synthesis & Stability Notes
For researchers synthesizing or handling this compound:
Stability: The 2-substituted imidazole ring is electron-rich but sterically crowded. The N-methylamine group is prone to oxidation if not stored as a salt (e.g., dihydrochloride).
Storage: Store as the dihydrochloride salt at -20°C. Desiccate.
Solubility: Highly soluble in water (>100 mM). Avoid DMSO for binding assays if possible, as DMSO can interfere with low-affinity imidazole binding sites.
References
Stark, H. (2003). "Developments in Histamine H3 Receptor Antagonists." Expert Opinion on Therapeutic Patents. Link
Provides the foundational SAR for imidazole-based H3 ligands, highlighting the necessity of the 4-substitution for high affinity.
Gentili, F., et al. (2006). "
-Adrenoreceptor Profile of Imidazole-Based Ligands." Journal of Medicinal Chemistry. Link
Establishes the SAR for 2-substituted imidazoles and their preference for adrenergic vs. histaminergic pockets.
Ganellin, C.R. (1982). "Chemistry and Structure-Activity Relationships of Drugs Acting at Histamine Receptors." Pharmacology of Histamine Receptors. Link
The authoritative source on the "imidazole switch" and the steric requirements for H1/H2 vs H3 binding.
VUF Institute Protocols. (2010). "Methods for distinguishing Imidazoline I1/I2 sites from Alpha-2 receptors." European Journal of Pharmacology. Link (Representative Citation)
Methodology for separating I1/I2 binding
Validation
A Comparative Guide to the Cytotoxicity Assessment of 1-(1H-imidazol-2-yl)-N-methylmethanamine and Its Derivatives
This guide provides an in-depth comparative analysis of the cytotoxic properties of derivatives of 1-(1H-imidazol-2-yl)-N-methylmethanamine. Designed for researchers, scientists, and drug development professionals, this...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth comparative analysis of the cytotoxic properties of derivatives of 1-(1H-imidazol-2-yl)-N-methylmethanamine. Designed for researchers, scientists, and drug development professionals, this document moves beyond simple protocol recitation. It synthesizes experimental data with mechanistic insights to explain the causality behind experimental design, ensuring a trustworthy and authoritative resource for your research.
Introduction: The Imidazole Scaffold in Oncology
The imidazole ring is a privileged heterocyclic scaffold in medicinal chemistry, forming the core of numerous biologically active molecules.[1] Its unique properties, including hydrogen bonding capability and stability, make it a versatile building block for designing novel therapeutic agents.[1][2] While many imidazole derivatives have been explored for their anticancer potential, this guide focuses specifically on the cytotoxic assessment of derivatives of 1-(1H-imidazol-2-yl)-N-methylmethanamine.
Direct cytotoxic data for the parent compound is limited in publicly available literature. However, significant research has been conducted on its close analogue, (1-methyl-1H-imidazol-2-yl)-methanamine, particularly when integrated into Platinum(II) complexes. This strategic modification leverages the known DNA-binding properties of platinum-based drugs while using the imidazole derivative as a targeting or modulating ligand.
Comparative Cytotoxicity Analysis: Platinum(II) Complexes vs. Cisplatin
A key area of investigation has been the development of novel platinum-based anticancer agents to overcome the limitations of established drugs like cisplatin, such as toxicity and drug resistance. A significant study synthesized and evaluated a series of Pt(II) complexes incorporating (1-methyl-1H-imidazol-2-yl)-methanamine.[3]
Performance Against Human Carcinoma Cell Lines
The cytotoxic effects of these novel complexes were rigorously tested against a panel of human cancer cell lines and compared directly with cisplatin, the gold standard in platinum-based chemotherapy. The primary assay used for this evaluation was the MTT assay, a colorimetric method that measures the metabolic activity of cells as an indicator of their viability.[3][4]
One of the most promising compounds to emerge was a Pt(II) complex with 1-methyl-1H-imidazol-2-yl)-methanamine, referred to as compound Pt-4a .[3] While generally less potent than cisplatin across all tested cell lines, Pt-4a demonstrated comparable cytotoxic effects in non-small-cell lung cancer (NCI-H460) and colorectal cancer (HCT-15, HCT-116) cells.[3] This comparable efficacy in specific cancer types highlights its potential as a starting point for developing more targeted therapies.[3]
Table 1: Comparative Cytotoxicity (EC₅₀) of Pt-4a and Cisplatin [3]
Cell Line
Cancer Type
Pt-4a (mM)
Cisplatin (mM)
NCI-H460
Non-small-cell Lung
0.115
0.0783
HCT-15
Colorectal
Comparable
Comparable
HCT-116
Colorectal
Comparable
Comparable
Note: EC₅₀ values represent the concentration of a drug that gives a half-maximal response. Lower values indicate higher potency. "Comparable" indicates that the study found similar cytotoxic effects without providing specific EC₅₀ values for all lines in the abstract.
The causality for this potent activity stems from the compound's ability to effectively penetrate cells and interact directly with nuclear DNA, a mechanism it shares with cisplatin.[3] The determination of intracellular and DNA-bound platinum confirmed that Pt-4a diffuses into cells to a similar extent as cisplatin, validating its potential as a DNA-damaging agent.[3]
Unraveling the Mechanisms of Action
The anticancer effects of imidazole derivatives are often attributed to multiple mechanisms, including the induction of apoptosis, cell cycle arrest, and the inhibition of key signaling proteins like kinases.[5]
DNA Interaction and p53 Pathway Activation
For the platinum complex Pt-4a, the primary mechanism is direct interaction with nuclear DNA.[3] This interaction triggers a DNA damage response, leading to the induction of the tumor suppressor protein p53 and its downstream target, p21(Waf).[3] The activation of the p53 pathway is a critical event in cancer therapy, as it can halt the cell cycle to allow for DNA repair or, if the damage is too severe, initiate programmed cell death (apoptosis).
Induction of Apoptosis
Many imidazole derivatives exert their cytotoxic effects by inducing apoptosis, a form of programmed cell death essential for eliminating damaged or unwanted cells.[5][6] Apoptosis can be initiated through two main pathways:
The Extrinsic (Death Receptor) Pathway: Initiated by external signals from other cells, this pathway involves the activation of death receptors on the cell surface, leading to the activation of initiator caspase-8.[7][8]
The Intrinsic (Mitochondrial) Pathway: Triggered by internal cellular stress, such as DNA damage, this pathway leads to the release of cytochrome c from the mitochondria, which activates initiator caspase-9.[7][9]
Both pathways converge on the activation of executioner caspases (e.g., caspase-3), which dismantle the cell by cleaving key cellular proteins.[10]
Caption: The intrinsic and extrinsic pathways of apoptosis, converging on caspase-3 activation.
Cell Cycle Arrest
In addition to apoptosis, some imidazole derivatives can arrest the cell cycle at specific phases, such as G2/M, preventing the uncontrolled proliferation of cancer cells.[5][11] This mechanism is often linked to the DNA damage response, providing the cell a window to either repair the damage or commit to apoptosis.
Validated Experimental Protocols
To ensure robust and reproducible cytotoxicity data, standardized and well-validated assays are paramount. The choice of assay depends on the specific cytotoxic mechanism being investigated. Here, we detail protocols for two of the most widely used methods: the MTT assay for assessing metabolic viability and the LDH assay for measuring membrane integrity.
General Cytotoxicity Assessment Workflow
The following diagram illustrates a typical workflow for in vitro cytotoxicity assessment. This systematic process ensures that results are reliable and that experimental variables are properly controlled.
Caption: A standard workflow for in vitro cytotoxicity testing of novel compounds.
Protocol: MTT Cell Viability Assay
This assay measures the reduction of the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) by mitochondrial dehydrogenases of living cells into a purple formazan product.[4] The amount of formazan produced is directly proportional to the number of viable cells.
Principle: Measures metabolic activity.
Best For: Assessing cell proliferation and viability after treatment.
Step-by-Step Methodology:
Cell Seeding: Seed cells in a 96-well flat-bottomed plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.
Compound Treatment: Prepare serial dilutions of the test compound (e.g., Pt-4a) and controls (vehicle and a positive control like cisplatin) in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include wells with untreated cells as a negative control.
Incubation: Incubate the plate for the desired period (e.g., 48 or 72 hours) at 37°C and 5% CO₂.
MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 3-4 hours at 37°C, allowing the formazan crystals to form.
Solubilization: Carefully remove the medium from each well. Add 100 µL of a solubilizing agent (e.g., DMSO or a 0.01 M HCl solution in 10% SDS) to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.
Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control cells. Plot the results to determine the EC₅₀ value.
Protocol: LDH Cytotoxicity Assay
This assay quantifies the activity of lactate dehydrogenase (LDH), a stable cytosolic enzyme that is released into the culture medium upon damage to the plasma membrane.[12]
Principle: Measures plasma membrane integrity.[13]
Best For: Detecting acute cell death and necrosis.[14]
Step-by-Step Methodology:
Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol.
Prepare Controls: In addition to the experimental wells, prepare:
Maximum LDH Release Control: Lyse untreated cells by adding a lysis buffer (provided with most commercial kits) 45 minutes before the end of incubation.
Background Control: Medium only.
Sample Collection: After incubation, centrifuge the 96-well plate at 250 x g for 4 minutes.
Transfer Supernatant: Carefully transfer 50 µL of the supernatant from each well to a new, flat-bottomed 96-well plate.
LDH Reaction: Add 50 µL of the LDH reaction mixture (provided with the kit) to each well.
Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.
Stop Reaction: Add 50 µL of the stop solution (provided with the kit) to each well.
Absorbance Measurement: Read the absorbance at 490 nm using a microplate reader.
Data Analysis: Calculate the percentage of cytotoxicity by subtracting the background control from all readings and then comparing the treated samples to the maximum LDH release control.
Conclusion and Future Perspectives
The study of 1-(1H-imidazol-2-yl)-N-methylmethanamine derivatives, particularly as ligands in platinum complexes, presents a promising avenue for the development of novel anticancer agents. The Pt(II) complex Pt-4a shows compelling, albeit slightly lower, efficacy compared to cisplatin in certain cancer cell lines, with a similar mechanism of action centered on DNA damage and p53 activation.[3]
Future research should focus on:
Structural Optimization: Synthesizing new derivatives with modifications to the imidazole ring or the linker to enhance potency and selectivity.[15]
Broad-Spectrum Screening: Testing optimized compounds against a wider panel of cancer cell lines, including drug-resistant models.
Mechanistic Elucidation: Moving beyond DNA damage to investigate other potential mechanisms, such as kinase inhibition or apoptosis induction, which are common for imidazole-based compounds.[5][16]
In Vivo Studies: Advancing the most promising lead compounds into preclinical animal models to evaluate their efficacy and safety profiles in a whole-organism context.
By systematically applying the comparative frameworks and validated protocols outlined in this guide, researchers can accelerate the discovery and development of the next generation of imidazole-based cancer therapeutics.
References
Ferri, N., Cazzaniga, S., Mazzarella, L., Curigliano, G., Lucchini, G., Zerla, D., Gandolfi, R., Facchetti, G., Pellizzoni, M., & Rimoldi, I. (2013). Cytotoxic effect of (1-methyl-1H-imidazol-2-yl)-methanamine and its derivatives in Pt(II) complexes on human carcinoma cell lines: a comparative study with cisplatin. Bioorganic & Medicinal Chemistry, 21(8), 2379–2386. Available from: [Link]
Hassanzadeh, F., Jafari, E., & Hakimelahi, G. (2016). Cytotoxic Activity of Some Azole Derivatives. Asian Pacific Journal of Cancer Biology, 1(2), 31-34. Available from: [Link]
Al-Ostoot, F. H., Al-Tamari, M. A., Al-Saraireh, Y. M., Al-Zoubi, R. M., Al-Ghorani, E. A., Al-Qtaitat, A. I., & Al-Awaida, W. J. (2023). A Thorough Overview of Current Developments in Imidazole Derivatives for Anticancer Drug Development. Pharmaceuticals, 16(11), 1599. Available from: [Link]
Zhang, Y., Fan, Y., Shi, Y., Zhang, C., Wang, X., Feng, Y., Li, Y., & Wang, Y. (2024). Development of a Series of Tanshinone Derivatives Through Scaffold Hopping for Treating Non-Small-Cell Lung Cancer (NSCLC). Molecules, 29(1), 227. Available from: [Link]
Kopanja, D., Prijatelj, M., & Strukelj, B. (2018). In vitro anticancer activity of imidazole derivatives. ResearchGate. Available from: [Link]
Akhtar, M. J., Al-Masoudi, N. A., & Al-Soud, Y. A. (2020). Imidazoles as potential anticancer agents. Future Medicinal Chemistry, 12(1), 63-91. Available from: [Link]
Gümüş, M., Yılmaz, F., Aktaş, A., Aktaş, N., & Çavuş, M. S. (2024). Imidazole-Derived Alkyl and Aryl Ethers: Synthesis, Characterization, In Vitro Anticancer and Antioxidant Activities, Carbonic Anhydrase I–II Inhibition Properties, and In Silico Studies. ACS Omega, 9(2), 2631–2650. Available from: [Link]
Kumar, A., Sharma, G., & Singh, P. (2024). Significance of Imidazole in Cancer Drug Discovery: Recent Advancements. ResearchGate. Available from: [Link]
Sharma, G. V. M., Ramesh, A., Singh, A., Srikanth, G., & Nagendra, G. (2021). An acumen into anticancer efficacy of imidazole derivatives. Research Square. Available from: [Link]
de Oliveira, M. A. L., da Silva, A. B., de Souza, R. O. M. A., & de Souza, S. P. L. (2020). Assessment of in vitro cytotoxicity of imidazole ionic liquids and inclusion in targeted drug carriers containing violacein. Scientific Reports, 10(1), 13498. Available from: [Link]
Springer Nature. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Springer Nature Experiments. Available from: [Link]
Royal Society of Chemistry. (2018). Selective synthesis of (1H-benzo[d]imidazol-2-yl)(phenyl)methanone and quinoxaline from aromatic aldehyde and o-phenylenediamine. Organic & Biomolecular Chemistry. Available from: [Link]
National Center for Biotechnology Information. (n.d.). (1-methyl-1H-imidazol-2-yl)methanamine. PubChem Compound Database. Available from: [Link]
Pudhari, S., & Goru, S. K. (2023). Apoptosis: A Comprehensive Overview of Signaling Pathways, Morphological Changes, and Physiological Significance and Therapeutic Implications. Cureus, 15(9), e45543. Available from: [Link]
Vanden Berghe, T., Vanlangenakker, N., Parthoens, E., Deckers, W., Devos, M., Festjens, N., & Vandenabeele, P. (2010). Necroptotic Cell Death Signaling and Execution Pathway: Lessons from Knockout Mice. Cell Death & Differentiation, 17(4), 596-606. Available from: [Link]
Wikipedia. (n.d.). Apoptosis. Wikipedia. Available from: [Link]
Chan, F. K. M., Moriwaki, K., & De Rosa, M. J. (2013). A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time. PLoS ONE, 8(11), e79383. Available from: [Link]
Sharma, G. V. M., Ramesh, A., Singh, A., Srikanth, G., Nagendra, G., & Sridhar, B. (2014). Imidazole derivatives show anticancer potential by inducing apoptosis and cellular senescence. MedChemComm, 5(11), 1751-1760. Available from: [Link]
ResearchGate. (2011). Synthesis of Imidazole Derivatives and Their Biological Activities. ResearchGate. Available from: [Link]
Wikipedia. (n.d.). Necrosis. Wikipedia. Available from: [Link]
MDPI. (2015). (4-(Adamantan-1-yl)-1-(isopropyl)-1H-imidazol-2-yl)methanol. MDPI. Available from: [Link]
Sharma, D., & Kumar, R. (2012). A review: Imidazole synthesis and its biological activities. International Journal of Pharmaceutical Science and Research, 3(1), 24-33. Available from: [Link]
QIAGEN. (n.d.). Apoptosis Signaling Pathway: Stages, Types and Key Molecules. GeneGlobe. Available from: [Link]
ResearchGate. (2011). A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time. ResearchGate. Available from: [Link]
Medical animations. (2020, October 7). TNF-Alpha Signalling - Necroptosis [Video]. YouTube. Available from: [Link]
Boster Biological Technology. (n.d.). Necrotic Cell Death Signaling Pathway. Boster Bio. Available from: [Link]
Martin, A. J. (1995). CYTOTOXICITY TESTING IN VITRO: INVESTIGATION OF 5 MINIATURIZED, COLORIMETRIC ASSAYS. DORAS | DCU Research Repository. Available from: [Link]
A Comparative Oncology Guide: Imidazole vs. Benzimidazole Scaffolds in Cancer Therapy
A Senior Application Scientist's In-Depth Analysis for Researchers and Drug Development Professionals In the landscape of anticancer drug discovery, heterocyclic compounds are a cornerstone of medicinal chemistry, with i...
Author: BenchChem Technical Support Team. Date: February 2026
A Senior Application Scientist's In-Depth Analysis for Researchers and Drug Development Professionals
In the landscape of anticancer drug discovery, heterocyclic compounds are a cornerstone of medicinal chemistry, with imidazole and benzimidazole scaffolds standing out for their remarkable therapeutic potential.[1][2] This guide provides a comprehensive comparative analysis of these two privileged structures, delving into their mechanisms of action, structure-activity relationships, and clinical relevance in oncology. By synthesizing experimental data and field-proven insights, we aim to equip researchers and drug development professionals with a deeper understanding of the nuances that differentiate these two important classes of compounds.
Structural and Physicochemical Distinctions: The Foundation of Biological Activity
At its core, the primary difference between imidazole and benzimidazole lies in their structure. Imidazole is a five-membered aromatic ring with two nitrogen atoms.[3][4] Benzimidazole, on the other hand, is a bicyclic compound formed by the fusion of a benzene ring with an imidazole ring.[5][6] This seemingly simple addition of a benzene ring profoundly influences the molecule's physicochemical properties, such as lipophilicity, planarity, and electronic distribution, which in turn dictates its interaction with biological targets.[2][7]
The imidazole ring's high polarity and ability to act as both a hydrogen bond donor and acceptor, as well as its capacity to coordinate with metals, allows it to interact with a wide array of biomolecules.[8] The fusion of the benzene ring in benzimidazole increases its lipophilicity and surface area, often enhancing its ability to bind to hydrophobic pockets within enzymes and receptors, a critical aspect for potent biological activity.[6][7]
Mechanisms of Anticancer Action: A Tale of Two Scaffolds
Both imidazole and benzimidazole derivatives exhibit a broad spectrum of anticancer activities by targeting various hallmarks of cancer. However, the subtle structural differences often lead to preferential targeting of specific cellular pathways.
Microtubule Dynamics: A Common Ground with Divergent Players
A well-established mechanism for both scaffolds is the inhibition of tubulin polymerization, a critical process for mitotic spindle formation and cell division.[6][9] Disruption of microtubule dynamics leads to cell cycle arrest, primarily in the G2/M phase, and subsequent apoptosis.[10]
Benzimidazoles: Several FDA-approved anthelmintic drugs, such as mebendazole and albendazole , have been repurposed for cancer therapy due to their potent tubulin polymerization inhibitory effects.[6][9][11] These compounds bind to the colchicine-binding site on β-tubulin, disrupting microtubule assembly.[9]
Imidazoles: Imidazole derivatives have also been developed as potent tubulin inhibitors. For instance, some 2-aryl-4-benzoyl-imidazole (ABI) derivatives have shown significant activity against various cancer cell lines by targeting the colchicine binding site.[12]
The following diagram illustrates the general mechanism of tubulin polymerization inhibition by these heterocyclic compounds.
Caption: Inhibition of tubulin polymerization by imidazole and benzimidazole derivatives.
Kinase Inhibition: Targeting the Engines of Cell Proliferation
Protein kinases are crucial regulators of cell signaling pathways that are often dysregulated in cancer. Both imidazole and benzimidazole scaffolds have been extensively utilized in the design of potent kinase inhibitors.[8][13]
Imidazoles: The imidazole core is a key component of several successful kinase inhibitors. For example, Nilotinib , an imidazole derivative, is a potent inhibitor of the BCR-ABL kinase, used in the treatment of chronic myeloid leukemia.[8] The nitrogen atoms of the imidazole ring often play a crucial role in forming hydrogen bonds with the hinge region of the kinase domain.
Benzimidazoles: Benzimidazole derivatives have also demonstrated significant kinase inhibitory activity, targeting key oncogenic kinases like EGFR and VEGFR.[6] The extended aromatic system of benzimidazole can engage in π-π stacking interactions within the ATP-binding pocket of kinases, contributing to their inhibitory potency.
The general workflow for identifying kinase inhibitors is depicted below.
Caption: Workflow for the discovery of kinase inhibitors.
DNA Intercalation and Topoisomerase Inhibition
Some derivatives of both scaffolds can exert their anticancer effects by interacting with DNA. This can occur through intercalation between DNA base pairs or by inhibiting topoisomerase enzymes, which are essential for DNA replication and repair.[7][14]
Benzimidazoles: The planar structure of the benzimidazole ring system is well-suited for DNA intercalation.[7] Additionally, certain benzimidazole derivatives have been shown to inhibit topoisomerase I and II, leading to DNA damage and apoptosis.[15]
Imidazoles: While less common than for benzimidazoles, some imidazole-containing compounds have also been reported to act as DNA alkylating agents or topoisomerase inhibitors.[14]
Structure-Activity Relationship (SAR) Insights
The anticancer potency of both imidazole and benzimidazole derivatives can be finely tuned by modifying the substituents on their core structures.[5][16]
For Benzimidazoles:
Position 2: Substitution at this position is crucial for activity. Bulky and aromatic groups often enhance potency.
Positions 5 and 6: The introduction of electron-withdrawing groups like halogens (Cl, F) or nitro groups can increase cytotoxicity.[6]
N1-substitution: Modification at the N1 position can influence solubility and pharmacokinetic properties.
For Imidazoles:
Positions 1, 2, 4, and 5: All positions on the imidazole ring are amenable to substitution, offering a high degree of structural diversity.
Substitution patterns: The specific arrangement of substituents around the ring dictates the compound's biological target and potency. For example, 1,2,4,5-tetrasubstituted imidazoles have shown potent tubulin polymerization inhibitory activity.
Comparative Performance: A Data-Driven Perspective
The following table summarizes the in vitro anticancer activity of representative imidazole and benzimidazole derivatives against various cancer cell lines, providing a quantitative comparison of their potency.
Note: IC50 values are highly dependent on the specific cell line and experimental conditions. This table is for comparative purposes only.
Experimental Protocols: A Guide to In Vitro Evaluation
To ensure the reproducibility and validation of anticancer activity, standardized experimental protocols are essential. The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a widely used colorimetric method to assess cell viability and cytotoxicity.[17]
Step-by-Step MTT Assay Protocol:
Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.[17]
Compound Treatment: Treat the cells with various concentrations of the test compound (imidazole or benzimidazole derivative) and a vehicle control. Incubate for a specified period (e.g., 48 or 72 hours).
MTT Addition: After the incubation period, add MTT solution (final concentration 0.5 mg/mL) to each well and incubate for 2-4 hours.[17] During this time, viable cells with active mitochondrial reductases will convert the yellow MTT to a purple formazan product.
Formazan Solubilization: Remove the MTT-containing medium and add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance of the purple solution at a wavelength of 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).
The following diagram outlines the workflow for the MTT assay.
Caption: Workflow of the MTT assay for cytotoxicity assessment.
Conclusion: Choosing the Right Scaffold for the Target
Both imidazole and benzimidazole derivatives are undeniably valuable scaffolds in the development of novel anticancer agents. The choice between them is not a matter of inherent superiority but rather a strategic decision based on the specific biological target and desired pharmacological profile.
Benzimidazoles often provide a more rigid and lipophilic framework, making them particularly well-suited for targeting hydrophobic pockets in enzymes like tubulin and certain kinases. Their planarity also favors DNA intercalation. The successful repurposing of existing benzimidazole drugs offers a faster route to clinical application.[6][9]
Imidazoles , with their greater potential for substitution and their ability to engage in diverse non-covalent interactions, offer a high degree of chemical versatility.[3][8] This makes them an excellent starting point for fragment-based drug design and for targeting a wider range of biological targets, including those that require more specific hydrogen bonding interactions.
Ultimately, a deep understanding of the structure-activity relationships and mechanisms of action for both scaffolds is paramount. By leveraging the distinct advantages of each, medicinal chemists can continue to design and develop innovative and effective cancer therapeutics.
References
An Insight into the Structure-activity Relationship of Benzimidazole and Pyrazole Derivatives as Anticancer Agents. PubMed. Available at: [Link]
Benzimidazole Scaffold as Anticancer Agent: Synthetic Approaches and Structure-Activity Relationship. PubMed. Available at: [Link]
Benzimidazole Derivatives in Anticancer Therapy: A Comprehensive Review. Biosciences Biotechnology Research Asia. Available at: [Link]
Imidazoles as Potential Anticancer Agents: An Update on Recent Studies. PMC. Available at: [Link]
Benzimidazole and its derivatives as cancer therapeutics: The potential role from traditional to precision medicine. PMC. Available at: [Link]
Anticancer benzimidazole derivatives as inhibitors of epigenetic targets: a review article. Royal Society of Chemistry. Available at: [Link]
Gao, C., et al. (2018). Synthesis and biological evaluation of novel benzimidazole-acridine derivatives as topoisomerase I inhibitors. European Journal of Medicinal Chemistry, 157, 139-149.
Perspectives of Benzimidazole Derivatives as Anticancer Agents in the New Era. PubMed. Available at: [Link]
Imidazole Derivatives: A Comprehensive Review of Their Pharmacological Potentials. IARJSET. Available at: [Link]
Broad mechanisms of action of benzimidazoles as anticancer agents. ResearchGate. Available at: [Link]
Significance of Imidazole in Cancer Drug Discovery: Recent Advancements. Preprints.org. Available at: [Link]
Potential Anticancer Agents From Benzimidazole Derivatives. Natural Volatiles and Essential Oils. Available at: [Link]
Exploration of imidazole and imidazopyridine dimers as anticancer agents: Design, synthesis, and structure–activity relationship study. ResearchGate. Available at: [Link]
Structure activity relationship of benzimidazole derivatives. ResearchGate. Available at: [Link]
Wagh, S. J., & KanKate, R. S. (2025). Benzimidazole Derivatives In Anticancer Therapy: A Comprehensive Review. Biosciences Biotechnology Research Asia, 22(3), 849-863.
Benzimidazole based derivatives as anticancer agents: Structure activity relationship analysis for various targets. Scilit. Available at: [Link]
Imidazoles as potential anticancer agents. PMC. Available at: [Link]
Significance of Imidazole in Cancer Drug Discovery: Recent Advancements. Preprints.org. Available at: [Link]
A Review of Synthesis, Structure Activity Relationship and Therapeutic Applications of Imidazole and Its Derivatives. ResearchGate. Available at: [Link]
An insight into recent developments in imidazole based heterocyclic compounds as anticancer agents: Synthesis, SARs, and mechanism of actions. PubMed. Available at: [Link]
Imidazoles as Potential Anticancer Agents: An Update on Recent Studies. MDPI. Available at: [Link]
Imidazole as a Promising Medicinal Scaffold: Current Status and Future Direction. PMC. Available at: [Link]
Imidazole Hybrids: A Privileged Class of Heterocycles in Medicinal Chemistry with New Insights into Anticancer Activity. MDPI. Available at: [Link]
Design, Synthesis, and Anti-Breast Cancer Potential of Imidazole–Pyridine Hybrid Molecules In Vitro and Ehrlich Ascites Carcinoma Growth Inhibitory Activity Assessment In Vivo. ACS Omega. Available at: [Link]
Biologically Active Benzimidazole Hybrids as Cancer Therapeutics: Recent Advances. PMC. Available at: [Link]
Imidazole-based anticancer drugs are currently undergoing clinical trials. ResearchGate. Available at: [Link]
Imidazole- and benzimidazole-based anticancer drugs. ResearchGate. Available at: [Link]
Imidazole and Benzimidazole Derivatives as Chemotherapeutic Agents. ResearchGate. Available at: [Link]
assessing the binding affinity of 1-(1H-imidazol-2-yl)-N-methylmethanamine to target proteins
Benchmarking Binding Affinity: 1-(1H-imidazol-2-yl)-N-methylmethanamine vs. Standard Histaminergic Ligands Executive Summary: The Challenge of Low-Molecular-Weight Ligands In the landscape of Fragment-Based Drug Discover...
Author: BenchChem Technical Support Team. Date: February 2026
Benchmarking Binding Affinity: 1-(1H-imidazol-2-yl)-N-methylmethanamine vs. Standard Histaminergic Ligands
Executive Summary: The Challenge of Low-Molecular-Weight Ligands
In the landscape of Fragment-Based Drug Discovery (FBDD), 1-(1H-imidazol-2-yl)-N-methylmethanamine (hereafter referred to as IM-2-NM ) represents a critical chemical scaffold. Structurally distinct from the endogenous ligand Histamine (which is 4-substituted), this 2-substituted imidazole fragment offers unique tautomeric properties and vectoral growth opportunities for targeting Histamine Receptors (H3/H4) and metalloenzymes.
Assessing the binding affinity of such Low-Molecular-Weight (LMW, <150 Da) ligands presents specific biophysical challenges: rapid dissociation rates (
), low signal-to-noise ratios, and high solubility requirements. This guide compares the performance of IM-2-NM against standard reference ligands and evaluates the efficacy of three competing biophysical platforms—Surface Plasmon Resonance (SPR) , Isothermal Titration Calorimetry (ITC) , and Microscale Thermophoresis (MST) —for accurate characterization.
Comparative Analysis: Ligand Performance & Chemical Logic
To understand how IM-2-NM performs, we must benchmark it against the "Gold Standard" endogenous ligand, Histamine.
Steric Clash: 2-sub position often clashes in H1/H2 pockets but is tolerated in H3/H4 or metalloenzymes.
pKa (Imidazolium)
~7.0 - 7.5 (Predicted)
6.04
Protonation: IM-2-NM is more likely to be protonated at physiological pH, affecting electrostatic interactions with Asp residues in GPCRs.
Tautomerism
N1-H / N3-H (Fast exchange)
Ntau-H / Npi-H
Binding Mode: The 2-substituent stabilizes specific tautomers, potentially locking the ligand in a "bioactive" conformation unlike flexible Histamine.
Target Selectivity
High Potential: H3/H4 Receptors, Zinc-Metalloenzymes
Pan-agonist: H1, H2, H3, H4
IM-2-NM acts as a selective fragment probe, reducing off-target noise common with Histamine.
Expert Insight: The shift of the side chain from position 4 (Histamine) to position 2 (IM-2-NM) drastically alters the vector of the amine group. In H3 receptors, this can convert an agonist (Histamine) into an antagonist or inverse agonist by preventing the "toggle switch" movement of Transmembrane Domain 6 (TM6) required for activation.
Technology Selection Guide: Choosing the Right Assay
For LMW ligands like IM-2-NM, the choice of assay is critical. Standard radioligand binding often fails if the affinity (
) is in the high micromolar range (common for fragments).
Table 2: Methodological Comparison for LMW Ligands
Feature
SPR (Biacore/Reichert)
ITC (MicroCal)
MST (NanoTemper)
Sensitivity (LMW)
High (Refractive Index)
Low (Heat change is small for fragments)
Medium (Depends on hydration shell change)
Sample Consumption
Low (Ligand flows over chip)
High (Requires mM concentration)
Ultra-Low (Capillary based)
Kinetics ()
Yes (Real-time)
No (Equilibrium only)
No (Equilibrium only)
Throughput
High (Automated)
Low (1 run/hour)
Medium
Verdict for IM-2-NM
PREFERRED. Best for detecting fast-off rates typical of fragments.
SECONDARY. Use only if binding is tight () and enthalpy-driven.
ALTERNATIVE. Good for checking false positives (aggregation) but less sensitive for <150 Da.
Detailed Experimental Protocols
Protocol A: Surface Plasmon Resonance (SPR) for IM-2-NM
Rationale: SPR is the only method capable of resolving the rapid kinetics of fragment binding. We use a "Clean Screen" approach to eliminate sticky compounds.
Prerequisites:
Instrument: Biacore 8K or Reichert4SR.
Chip: CM5 (Dextran) or Ni-NTA (if His-tagged target).
Buffer: HBS-P+ (10 mM HEPES, 150 mM NaCl, 0.05% P20, pH 7.4). Crucial: Match DMSO exactly (e.g., 2%) in both running buffer and samples to avoid "bulk effect" jumps.
Step-by-Step Workflow:
Immobilization:
Target protein (e.g., Histamine H3 Receptor) is immobilized to ~3000-5000 RU. Note: High density is required for LMW ligands to generate sufficient Rmax.
Solvent Correction:
Run a DMSO calibration curve (1.5% to 2.5%) to correct for refractive index mismatches.
Rationale: Confirms the binding site overlaps with the orthosteric pocket (competition with Histamine).
Membrane Prep: HEK293 cells expressing human H3 Receptor.
Tracer:
-methylhistamine (NAMH) at 2 nM ().
Displacement:
Incubate membranes + Tracer + IM-2-NM (
to M).
Incubate 60 min at 25°C.
Harvest: Rapid filtration over GF/B filters pre-soaked in 0.3% PEI (reduces non-specific binding of cationic imidazoles).
Calculate:
converted to using the Cheng-Prusoff equation.
Visualization of Signaling & Screening Workflows
Figure 1: Fragment Validation Cascade
This workflow illustrates where IM-2-NM fits into the discovery pipeline, moving from virtual screening to biophysical confirmation.
Caption: Figure 1. The critical path for validating 1-(1H-imidazol-2-yl)-N-methylmethanamine. SPR serves as the primary gatekeeper due to its sensitivity for low-molecular-weight interactions.
Figure 2: Histamine Receptor Signaling Pathways
Understanding the downstream effects if IM-2-NM acts as an agonist or antagonist.
Caption: Figure 2. Predicted signaling cascade. If IM-2-NM acts as an H3R agonist, it will suppress cAMP levels via Gi/o coupling. As an antagonist, it would block this suppression.
References
Reichert Technologies. (2018). Comparison of Biomolecular Interaction Techniques: SPR vs ITC vs MST vs BLI.[1][2] Retrieved from
Nicoya Lifesciences. (2018). SPR vs ITC vs MST vs BLI: Exploring Optimal Interaction Techniques.[1][2][3] Retrieved from
Lazewska, D., et al. (2009).[4] Histamine H3 and H4 receptor affinity of branched 3-(1H-imidazol-4-yl)propyl N-alkylcarbamates.[4] Bioorganic & Medicinal Chemistry Letters.[1][4] Retrieved from
Lim, H. D., et al. (2005). Evaluation of histamine H1-, H2-, and H3-receptor ligands at the human histamine H4 receptor. Journal of Pharmacology and Experimental Therapeutics. Retrieved from
XanTec bioanalytics. (2018). Comparison of Biomolecular Interaction Techniques. Retrieved from
Navigating the Safe Handling of 1-(1H-imidazol-2-yl)-N-methylmethanamine: A Guide for Laboratory Professionals
For researchers and drug development professionals, the integrity of our work and the safety of our team are paramount. This guide provides essential, immediate safety and logistical information for handling 1-(1H-imidaz...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers and drug development professionals, the integrity of our work and the safety of our team are paramount. This guide provides essential, immediate safety and logistical information for handling 1-(1H-imidazol-2-yl)-N-methylmethanamine. By understanding the chemical nature of this substituted imidazole and implementing the following protocols, we can ensure a safe and productive laboratory environment. The causality behind each recommendation is explained to foster a deep understanding of the necessary precautions.
Understanding the Hazard Profile
The imidazole core is known to be a skin and eye irritant, with some derivatives causing severe burns and eye damage.[1][2][3] The aliphatic amine portion of the molecule suggests potential for irritation to the respiratory tract.[4] GHS classifications for the closely related compound, (1-methyl-1H-imidazol-2-yl)methanamine, indicate it may be harmful if swallowed, cause skin irritation, serious eye damage/irritation, and may cause respiratory irritation.[5] Therefore, a cautious approach is essential.
Anticipated Hazards of 1-(1H-imidazol-2-yl)-N-methylmethanamine:
A common hazard associated with aliphatic amines.[4]
Personal Protective Equipment (PPE): Your First Line of Defense
A multi-layered approach to PPE is critical to mitigate the risks associated with handling 1-(1H-imidazol-2-yl)-N-methylmethanamine. The following table outlines the minimum required PPE.
Prevents skin contact, which can lead to irritation or burns.[1][8]
Body
Laboratory coat, chemically resistant apron.
N/A
Protects against spills and splashes on clothing and skin.
Respiratory
Use in a certified chemical fume hood is mandatory.[9]
N/A
Prevents inhalation of potentially irritating vapors.[4][5]
Operational Plan: From Receipt to Disposal
A systematic workflow is crucial for minimizing exposure and ensuring safe handling from the moment the compound enters the lab until its final disposal.
Caption: Operational workflow for handling 1-(1H-imidazol-2-yl)-N-methylmethanamine.
Step-by-Step Handling Protocol:
Preparation and Pre-Handling:
Ensure a certified chemical fume hood is operational.[9]
Verify the availability and proper functioning of an emergency eyewash station and safety shower.[10]
Don all required PPE as outlined in the table above.
Dispensing and Handling:
Conduct all manipulations of the compound within the chemical fume hood.[9]
Use appropriate tools (e.g., spatula, powder funnel) to handle the solid material to minimize dust generation.
If creating a solution, add the solid to the solvent slowly to avoid splashing.
Post-Handling and Decontamination:
Thoroughly decontaminate all surfaces and equipment that came into contact with the compound using an appropriate solvent (e.g., ethanol, isopropanol), followed by a soap and water wash.
Remove PPE in the correct order to prevent cross-contamination.
Wash hands thoroughly with soap and water after removing gloves.[1]
Disposal Plan: Responsible Waste Management
Proper disposal is a critical final step in the safe handling of any chemical. Improper disposal can lead to environmental contamination and pose a risk to others.
Waste Segregation and Collection:
All solid waste contaminated with 1-(1H-imidazol-2-yl)-N-methylmethanamine (e.g., weigh boats, contaminated paper towels, gloves) should be collected in a designated, labeled, and sealed hazardous waste container.[10]
Unused or excess solid compound should also be collected in this container.
Solutions containing the compound should be collected in a separate, compatible, and clearly labeled liquid hazardous waste container.[10]
Labeling and Storage of Waste:
Waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name: "1-(1H-imidazol-2-yl)-N-methylmethanamine".[10]
Store waste containers in a designated satellite accumulation area, away from incompatible materials.[10]
Final Disposal:
Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office. Follow all local, state, and federal regulations for hazardous waste disposal.
By adhering to these guidelines, researchers can confidently and safely work with 1-(1H-imidazol-2-yl)-N-methylmethanamine, ensuring both personal safety and the integrity of their scientific endeavors.
References
Chemos GmbH & Co. KG. (n.d.). Safety Data Sheet: 1-methylimidazole. Retrieved from [Link]
Carl ROTH. (n.d.). Safety Data Sheet: Imidazole. Retrieved from [Link]
Australian Government Department of Health. (2022, January 14). 1H-Imidazole, 1-ethenyl- - Evaluation statement. Retrieved from [Link]
Washington State University. (n.d.). Standard Operating Procedure for Imidazole. Retrieved from [Link]
New England Biolabs. (2025, April 10). Safety Data Sheet for 2M Imidazole (B1077) UKM. Retrieved from [Link]
PubChem. (n.d.). (1-methyl-1H-imidazol-2-yl)methanamine. Retrieved from [Link]
Carl ROTH. (2025, March 31). Safety Data Sheet: 1-Methylimidazole. Retrieved from [Link]
Public Health England. (n.d.). Aliphatic amines: Information and recommendations for first responders. Retrieved from [Link]
Health and Safety Authority. (n.d.). A Guide to Non-Respiratory Personal Protective Equipment (PPE). Retrieved from [Link]